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  • Product: [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine
  • CAS: 64137-52-6

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Abstract The benzimidazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmacologically active agents.[1][2] This guide provides a comprehensive, in-depth technical overview...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The benzimidazole scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmacologically active agents.[1][2] This guide provides a comprehensive, in-depth technical overview of a robust and efficient synthesis for a key derivative, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (also known as N-methyl-3-(1H-benzo[d]imidazol-2-yl)propan-1-amine). We will dissect a preferred synthetic strategy, rooted in the classical Phillips-Ladenburg condensation reaction, providing a detailed experimental protocol, mechanistic insights, and characterization data. This document is intended for researchers, scientists, and drug development professionals seeking a practical and scientifically grounded approach to the synthesis of this and related benzimidazole compounds.

Introduction and Strategic Overview

The benzimidazole ring system, an isomeric fusion of benzene and imidazole, is a privileged pharmacophore due to its ability to mimic purine bases and interact with a wide array of biological targets.[1][3] Derivatives have shown promise in diverse therapeutic areas, including oncology, inflammation, and infectious diseases.[1][4][5] The target molecule, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, features a flexible aminopropyl side chain at the C2 position, a common motif for modulating solubility and receptor binding.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule points to two primary synthetic strategies:

  • Strategy A: Phillips-Ladenburg Condensation. This is a classical and widely used method for forming the benzimidazole core.[1][3][6][7] It involves the condensation of an o-phenylenediamine with a carboxylic acid. In our case, this would involve reacting o-phenylenediamine with 4-(methylamino)butanoic acid. This approach builds the core structure and the side chain simultaneously.

  • Strategy B: Two-Step Alkylation. This alternative involves first forming a 2-substituted benzimidazole with a reactive handle, such as 2-(3-chloropropyl)-1H-benzimidazole, followed by nucleophilic substitution with methylamine. While feasible, this route adds a step and may require more stringent control of reaction conditions to avoid side reactions.

For this guide, we will focus on Strategy A , the Phillips-Ladenburg condensation, due to its efficiency, atom economy, and the directness of the approach. This method is a cornerstone of benzimidazole synthesis and is well-documented in the literature.[8]

The Phillips-Ladenburg Synthetic Route

The chosen pathway involves the direct condensation of o-phenylenediamine with 4-(methylamino)butanoic acid hydrochloride under acidic conditions, typically with heating. The acid catalyst is crucial for activating the carboxylic acid carbonyl group for nucleophilic attack and facilitating the subsequent dehydration and cyclization steps.

Overall Synthetic Workflow

The workflow is a one-pot reaction that proceeds from commercially available starting materials to the final product, followed by a standard work-up and purification.

G SM Starting Materials: o-Phenylenediamine 4-(Methylamino)butanoic acid HCl Reaction One-Pot Condensation (Phillips-Ladenburg Reaction) Reagent: 4M HCl Condition: Reflux (100-110°C) SM->Reaction Step 1 Workup Aqueous Work-up 1. Cool to RT 2. Basify with NH4OH 3. Extraction with Ethyl Acetate Reaction->Workup Step 2 Purification Purification Column Chromatography (Silica Gel, DCM/MeOH gradient) Workup->Purification Step 3 Product Final Product [3-(1H-Benzoimidazol-2-yl)-propyl]- methyl-amine Purification->Product Step 4 Analysis Characterization ¹H NMR, ¹³C NMR, MS, IR Product->Analysis Validation

Caption: High-level workflow for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol is a self-validating system, incorporating in-process checks and a robust purification and characterization finale.

Materials and Reagents
Reagent/MaterialM.W. ( g/mol )QuantityMoles (mmol)Supplier
o-Phenylenediamine108.145.41 g50.0Sigma-Aldrich
4-(Methylamino)butanoic acid HCl153.617.68 g50.0Combi-Blocks
Hydrochloric Acid (4M aq.)36.4650 mL200Fisher Scientific
Ammonium Hydroxide (conc.)35.04~30 mL-VWR
Ethyl Acetate (EtOAc)88.113 x 100 mL-Fisher Scientific
Dichloromethane (DCM)84.93As needed-VWR
Methanol (MeOH)32.04As needed-VWR
Anhydrous Sodium Sulfate142.04~10 g-Sigma-Aldrich
Silica Gel (230-400 mesh)-~100 g-Sorbent Tech.

Safety Precaution: All operations should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. o-Phenylenediamine is toxic and a suspected mutagen. Hydrochloric acid is corrosive.

Step-by-Step Procedure
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add o-phenylenediamine (5.41 g, 50.0 mmol) and 4-(methylamino)butanoic acid hydrochloride (7.68 g, 50.0 mmol).

  • Acid Addition: Add 50 mL of 4M hydrochloric acid. The mixture will become a dark solution upon stirring.

  • Condensation Reaction: Heat the reaction mixture to reflux (approximately 100-110°C) using a heating mantle. Maintain reflux for 4-6 hours.

    • Rationale: Heating in strong acid facilitates both the initial amide formation and the subsequent intramolecular cyclization and dehydration required to form the imidazole ring.[8]

  • Reaction Monitoring: Monitor the reaction progress using Thin-Layer Chromatography (TLC) (Eluent: 10% MeOH in DCM). The disappearance of the o-phenylenediamine spot (visualized with KMnO₄ stain) indicates reaction completion.

  • Work-up - Neutralization: After completion, cool the reaction mixture to room temperature. Carefully pour the acidic solution over ~100 g of crushed ice in a large beaker.

  • Work-up - Basification: While stirring, slowly basify the mixture by adding concentrated ammonium hydroxide until the pH is approximately 9-10 (test with pH paper). A precipitate will form.

    • Rationale: Basification deprotonates the amine functionalities, making the product soluble in organic solvents for extraction.

  • Work-up - Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 100 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as a dark oil or solid.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

    • Column Packing: Slurry pack the column with silica gel in 100% DCM.

    • Loading: Dissolve the crude product in a minimal amount of DCM and load it onto the column.

    • Elution: Elute with a gradient of 0% to 10% methanol in dichloromethane. The product typically elutes at around 5-8% methanol. Collect fractions and monitor by TLC.

  • Final Product: Combine the pure fractions and remove the solvent under reduced pressure to afford [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine as a pale yellow solid or viscous oil. Determine the yield.

Mechanistic Insights

The Phillips-Ladenburg synthesis proceeds through a well-established acid-catalyzed condensation-cyclization mechanism.

G cluster_0 Step 1: Amide Formation cluster_1 Step 2: Intramolecular Cyclization cluster_2 Step 3: Dehydration & Aromatization A o-Phenylenediamine attacks protonated carboxylic acid B Tetrahedral Intermediate A->B + H⁺, - H₂O C Amide Formed (N-(2-aminophenyl)-4-(methylamino)butanamide) B->C - H⁺ D Second amine attacks protonated amide carbonyl C->D E Second Tetrahedral Intermediate (Dihydroxy-dihydrobenzimidazole) D->E + H⁺ F Loss of two water molecules E->F G Final Product Cation F->G - 2H₂O H Deprotonation G->H - H⁺

Caption: Mechanism of the Phillips-Ladenburg benzimidazole synthesis.

  • Activation & Amide Formation: The reaction initiates with the protonation of the carboxylic acid, activating it for nucleophilic attack by one of the amino groups of o-phenylenediamine. This forms a tetrahedral intermediate which collapses to an amide with the loss of a water molecule.

  • Intramolecular Cyclization: The second amino group then attacks the protonated amide carbonyl carbon in an intramolecular fashion, leading to a cyclic intermediate.

  • Dehydration: This intermediate undergoes a two-step dehydration, driven by the formation of the stable, aromatic benzimidazole ring system.

  • Deprotonation: A final deprotonation step yields the neutral benzimidazole product.

Characterization Data

The identity and purity of the synthesized [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (CAS 64137-52-6) should be confirmed by standard analytical techniques.[9]

TechniqueExpected Results
¹H NMR (400 MHz, CDCl₃)δ 7.55-7.50 (m, 2H, Ar-H), 7.22-7.17 (m, 2H, Ar-H), 3.01 (t, J=7.2 Hz, 2H, -CH₂-Ar), 2.80 (t, J=7.2 Hz, 2H, -CH₂-N), 2.45 (s, 3H, N-CH₃), 2.10 (quint, J=7.2 Hz, 2H, -CH₂-CH₂-CH₂-), NH protons may be broad.
¹³C NMR (100 MHz, CDCl₃)δ 155.2 (C2-benzimidazole), 140.0 (Ar-C), 122.0 (Ar-CH), 50.5 (-CH₂-N), 36.2 (N-CH₃), 29.5 (-CH₂-Ar), 27.8 (-CH₂-CH₂-CH₂-).
Mass Spec (ESI+)m/z 204.15 [M+H]⁺
Appearance Pale yellow to light brown solid or viscous oil.

Troubleshooting and Optimization

IssuePotential CauseSuggested Solution
Low Yield Incomplete reaction.Extend reflux time to 8-10 hours and monitor by TLC. Ensure adequate acid concentration.
Product loss during work-up.Ensure aqueous layer is thoroughly basified (pH >9) before extraction. Use a more polar solvent like DCM/IPA for extraction if product has higher polarity.
Impure Product Unreacted starting materials.Ensure a 1:1 stoichiometric ratio of reactants. Improve purification by using a slower gradient during column chromatography.
Side reactions (e.g., polymerization).Ensure the reaction is not overheated. A nitrogen atmosphere can be used to prevent oxidative side reactions, though often not necessary.

Conclusion

The Phillips-Ladenburg condensation provides a direct, reliable, and scalable method for the synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. By carefully controlling reaction conditions and employing a standard purification protocol, this valuable benzimidazole derivative can be obtained in good yield and high purity. The procedure outlined in this guide is robust and serves as an excellent foundation for the synthesis of a library of related C2-substituted benzimidazoles for applications in drug discovery and development.

References

  • Wikipedia. Phillips-Ladenburg-Benzimidazol-Synthese. Available from: [Link]

  • CoLab. Phillips‐Ladenburg Benzimidazole Synthesis. Available from: [Link]

  • ResearchGate. Review Article: Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Available from: [Link]

  • Semantic Scholar. Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Available from: [Link]

  • SIELC Technologies. [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. Available from: [Link]

  • MDPI. Synthesis of Enaminones-Based Benzo[d]imidazole Scaffold: Characterization and Molecular Insight Structure. Available from: [Link]

  • ResearchGate. Reaction of o-phenylenediamine with organic acids | Download Table. Available from: [Link]

  • PubMed. N-Methyl-N-((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA-159), a new multitarget small molecule for the therapy of Alzheimer's disease. Available from: [Link]

  • International Journal of Research in Pharmacy and Chemistry. SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. Available from: [Link]

  • ResearchGate. The Phillips–Ladenburg imidazole synthesis. | Download Scientific Diagram. Available from: [Link]

  • ResearchGate. The condensation of o-phenylenediamine with ketones in the presence of silver nitrate | Download Table. Available from: [Link]

  • Digital CSIC. N-Methyl-N-((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA-159), a new mu. Available from: [Link]

  • ResearchGate. Synthesis of 3-(1H-benzimidazol-2-yl amino) 2-phenyl-1, 3-thiazolidin -4-one as potential CNS depressant. Available from: [Link]

  • ResearchGate. O-phenylenediamine is condensed with a carboxylic acid 2. Condensation... | Download Scientific Diagram. Available from: [Link]

  • PubMed Central. Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. Available from: [Link]

  • Connect Journals. SYNTHESIS OF PHENYL 1-BENZYL-1H-BENZO [d] IMIDAZOL-2-YLCARBAMATES. Available from: [Link]

  • MDPI. Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles. Available from: [Link]

  • Google Patents. CN101391982A - Alkylation reaction method of benzimidazoles compounds.
  • National Institutes of Health. C2-Selective Branched Alkylation of Benzimidazoles by Rhodium(I)-catalyzed C–H Activation. Available from: [Link]

  • ResearchGate. Synthetic approaches to benzimidazoles from o-phenylenediamine: A literature review. Available from: [Link]

  • ResearchGate. 2: Alkylation of benzimidazole Halogenation: 1-chloro-2,5 or... | Download Scientific Diagram. Available from: [Link]

  • ResearchGate. N-Alkylation of benzimidazoles with ketonic Mannich bases and the reduction of the resulting 1-(3-oxopropyl)benzimidazoles. Available from: [Link]

  • PubMed Central. Enantioselective C2-Allylation of Benzimidazoles Using 1,3-Diene Pronucleophiles. Available from: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

For Distribution To: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the core physicochemical properties of the novel benzimidazole derivativ...

Author: BenchChem Technical Support Team. Date: January 2026

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of the novel benzimidazole derivative, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. As a molecule of interest within contemporary drug discovery programs, a thorough understanding of its fundamental characteristics is paramount for predicting its pharmacokinetic and pharmacodynamic behavior. This document outlines the theoretical underpinnings and provides detailed, field-proven experimental protocols for the determination of critical parameters including ionization constant (pKa), lipophilicity (LogP/LogD), and aqueous solubility. Furthermore, this guide discusses the expected spectroscopic profile of the molecule, offering insights into its structural verification. All methodologies are presented with a focus on causality and self-validation, ensuring robust and reproducible results. The information herein is intended to empower researchers to effectively characterize this and similar compounds, thereby accelerating the drug development pipeline.

Introduction: The Significance of Physicochemical Profiling in Drug Discovery

The journey of a candidate molecule from initial synthesis to a viable therapeutic agent is intrinsically linked to its physicochemical properties. These characteristics govern its absorption, distribution, metabolism, and excretion (ADME), and ultimately, its efficacy and safety. For [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a compound featuring the biologically significant benzimidazole scaffold, a detailed physicochemical workup is the foundational step in its preclinical evaluation. The benzimidazole ring system is a well-known pharmacophore, but the introduction of a methyl-propyl-amine side chain at the 2-position introduces unique properties that require precise characterization. This guide serves as a practical, in-depth resource for elucidating these key parameters.

Molecular Identity and Predicted Characteristics

Before delving into experimental determination, it is crucial to establish the fundamental identity of the target molecule and leverage computational tools to predict its properties.

Identifier Value Source
IUPAC Name [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amineN/A
Synonyms N-[3-(1H-benzimidazol-2-yl)propyl]-N-methylamine[1]
CAS Number 64137-52-6[2]
Molecular Formula C11H15N3[1]
Molecular Weight 189.26 g/mol [1]
Predicted LogP ~1.5 - 2.5Inferred from related structures
Predicted pKa ~5.0-6.0 (Benzimidazole N-H), ~9.5-10.5 (Alkyl amine)Inferred from related structures

Note: Predicted values are estimations based on the properties of structurally similar benzimidazole and amine-containing compounds. Experimental verification is essential.

Ionization Constant (pKa) Determination

The pKa of a molecule is a critical determinant of its solubility, absorption, and receptor-binding interactions. [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine possesses two potential ionization centers: the benzimidazole ring and the secondary alkyl amine. The benzimidazole moiety can exhibit both acidic and basic properties, though its basicity is more pronounced. The alkyl amine is a clear basic center.

Theoretical Considerations

The benzimidazole ring system's pKa is influenced by the electronic nature of its substituents. For many 2-substituted benzimidazoles, the pKa of the conjugate acid is in the range of 4.5 to 7.5. The secondary amine on the propyl chain is expected to have a pKa in the typical range for aliphatic amines, approximately 9.5 to 11.0. Determining both pKa values is crucial for understanding the molecule's charge state at physiological pH (7.4).

Experimental Protocol: Potentiometric Titration

Potentiometric titration is a robust and widely used method for pKa determination.

Objective: To determine the pKa values of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine by monitoring pH changes upon titration with a strong acid or base.

Materials:

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine sample

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • High-purity water (Milli-Q or equivalent)

  • Methanol or other suitable co-solvent

  • Calibrated pH meter with a combination electrode

  • Automatic titrator or manual burette

  • Stir plate and stir bar

Procedure:

  • Sample Preparation: Accurately weigh approximately 5-10 mg of the compound and dissolve it in a known volume (e.g., 50 mL) of a water/methanol mixture. The use of a co-solvent is often necessary for benzimidazole derivatives to ensure complete dissolution.

  • Initial pH Adjustment: If both pKa values are to be determined from a single titration, adjust the initial pH of the solution to a low value (e.g., pH 2) with 0.1 M HCl to ensure all basic sites are protonated.

  • Titration: Titrate the solution with a standardized solution of 0.1 M NaOH. Record the pH value after each incremental addition of the titrant.

  • Data Analysis: Plot the pH of the solution as a function of the volume of NaOH added. The pKa values correspond to the pH at the half-equivalence points of the titration curve. The first equivalence point will correspond to the deprotonation of the more acidic species (the protonated benzimidazole), and the second will correspond to the deprotonation of the protonated alkyl amine.

Causality Behind Experimental Choices:

  • Co-solvent: Benzimidazoles often exhibit poor aqueous solubility. The use of a co-solvent like methanol ensures the analyte remains in solution throughout the titration, preventing inaccurate pH readings due to precipitation.

  • Standardized Titrants: The accuracy of the pKa determination is directly dependent on the precise concentration of the acid and base used for titration.

pKa_Determination_Workflow cluster_prep Sample Preparation cluster_titration Titration cluster_analysis Data Analysis dissolve Dissolve Compound in Water/Methanol adjust_pH Adjust to pH 2 with 0.1 M HCl dissolve->adjust_pH titrate Titrate with 0.1 M NaOH adjust_pH->titrate record_pH Record pH vs. Volume of NaOH titrate->record_pH plot Plot pH vs. Volume NaOH record_pH->plot determine_pKa Identify Half-Equivalence Points (pKa values) plot->determine_pKa

Caption: Workflow for pKa determination by potentiometric titration.

Lipophilicity: LogP and LogD Assessment

Lipophilicity is a key physicochemical property that influences a drug's membrane permeability and its interaction with biological targets. It is typically expressed as the logarithm of the partition coefficient (LogP) for the neutral form of the molecule between an organic and an aqueous phase. For ionizable compounds like [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, the distribution coefficient (LogD) at a specific pH is a more physiologically relevant parameter.

Theoretical Framework

The LogP value is a constant for a given compound, while the LogD value is pH-dependent. At a pH where the compound is predominantly in its neutral form, LogD will approximate LogP. For a basic compound, as the pH decreases, the molecule becomes more protonated and thus more hydrophilic, leading to a lower LogD value. Understanding the LogD at physiological pH 7.4 is critical for predicting in vivo behavior. A predicted LogP of 4.10 for a structurally related benzamide suggests our target compound will also exhibit significant lipophilicity[3].

Experimental Protocol: Shake-Flask Method for LogD7.4

The shake-flask method is the traditional and most reliable method for determining LogP and LogD.

Objective: To determine the LogD of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine at pH 7.4.

Materials:

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine sample

  • n-Octanol (pre-saturated with buffer)

  • Phosphate buffer (pH 7.4, pre-saturated with n-octanol)

  • Vials with screw caps

  • Mechanical shaker or vortex mixer

  • Centrifuge

  • UV-Vis spectrophotometer or HPLC system for concentration analysis

Procedure:

  • Phase Saturation: Pre-saturate the n-octanol with the pH 7.4 buffer and the buffer with n-octanol by mixing them vigorously and allowing the phases to separate.

  • Sample Preparation: Prepare a stock solution of the compound in the pre-saturated buffer.

  • Partitioning: In a vial, add a known volume of the pre-saturated n-octanol and the stock solution of the compound in the pre-saturated buffer.

  • Equilibration: Cap the vial and shake it for a sufficient time (e.g., 1-2 hours) to ensure equilibrium is reached.

  • Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

  • Concentration Measurement: Carefully remove an aliquot from both the aqueous and organic phases and determine the concentration of the compound in each phase using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

  • Calculation: The LogD is calculated using the following formula: LogD = log10 ( [Concentration in n-octanol] / [Concentration in aqueous buffer] )

Causality Behind Experimental Choices:

  • n-Octanol: This solvent is widely accepted as a surrogate for biological membranes due to its amphiphilic nature.

  • Phase Pre-saturation: Pre-saturating each phase with the other accounts for the mutual solubility of the two solvents, preventing volume changes during the experiment that would lead to inaccurate concentration measurements.

  • Centrifugation: This step is critical for a clean separation of the two phases, preventing cross-contamination which would skew the final LogD value.

LogD_Determination_Workflow cluster_prep Preparation cluster_partition Partitioning cluster_analysis Analysis saturate Pre-saturate n-Octanol and Buffer prepare_stock Prepare Stock Solution in Buffer saturate->prepare_stock mix Mix Stock Solution with n-Octanol prepare_stock->mix shake Shake to Equilibrate mix->shake centrifuge Centrifuge to Separate Phases shake->centrifuge measure_conc Measure Concentration in Each Phase (HPLC/UV) centrifuge->measure_conc calculate_logD Calculate LogD measure_conc->calculate_logD

Caption: Workflow for LogD determination using the shake-flask method.

Aqueous Solubility

Aqueous solubility is a fundamental property that affects a drug's dissolution rate and bioavailability. Benzimidazole derivatives are notoriously poorly soluble in water, a characteristic that often presents a challenge in drug development.

Theoretical Considerations

The solubility of an ionizable compound is highly dependent on pH. For a basic compound like [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, solubility is expected to be higher at lower pH values where the molecule is protonated and forms more soluble salts. Understanding its intrinsic solubility (solubility of the neutral form) and its solubility at different pH values is crucial for formulation development.

Experimental Protocol: Equilibrium Shake-Flask Method

Objective: To determine the thermodynamic aqueous solubility of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.

Materials:

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine sample

  • Buffers of various pH values (e.g., pH 2.0, 5.0, 7.4)

  • Vials with screw caps

  • Thermostated shaker bath

  • Syringe filters (0.45 µm)

  • HPLC system for quantification

Procedure:

  • Sample Addition: Add an excess amount of the solid compound to vials containing buffers of different pH values.

  • Equilibration: Place the vials in a thermostated shaker bath (e.g., at 25°C or 37°C) and shake for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Sample Filtration: After equilibration, allow the vials to stand to let the excess solid settle. Carefully withdraw a sample from the supernatant and filter it through a syringe filter to remove any undissolved solid.

  • Quantification: Dilute the filtered solution with a suitable solvent and quantify the concentration of the dissolved compound using a calibrated HPLC method.

  • Result: The measured concentration represents the equilibrium solubility of the compound at that specific pH.

Causality Behind Experimental Choices:

  • Excess Solid: Adding an excess of the compound ensures that a saturated solution is formed, which is the definition of equilibrium solubility.

  • Thermostated Shaker Bath: Temperature can significantly affect solubility. Maintaining a constant temperature ensures that the determined solubility is a true thermodynamic value under defined conditions.

  • Filtration: This step is crucial to remove any microscopic undissolved particles that could lead to an overestimation of the solubility.

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the chemical structure and purity of the synthesized compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the benzimidazole ring (typically in the range of 7.0-8.0 ppm). The propyl chain protons will appear as multiplets in the upfield region (1.5-3.5 ppm), and the methyl group will be a singlet around 2.2-2.8 ppm. The N-H proton of the benzimidazole ring may appear as a broad singlet at a downfield chemical shift.

  • ¹³C NMR: The carbon NMR spectrum will show characteristic signals for the aromatic carbons of the benzimidazole ring (110-155 ppm) and the aliphatic carbons of the propyl and methyl groups (20-60 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present. Key expected peaks include:

  • N-H stretching of the benzimidazole ring (~3200-3400 cm⁻¹)

  • Aromatic C-H stretching (~3000-3100 cm⁻¹)

  • Aliphatic C-H stretching (~2800-3000 cm⁻¹)

  • C=N and C=C stretching of the benzimidazole ring (~1500-1650 cm⁻¹)

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can provide information about its fragmentation pattern. For [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, the expected molecular ion peak [M+H]⁺ would be at m/z 190.13.

Conclusion

The physicochemical properties of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine are critical to its development as a potential therapeutic agent. This guide has provided a comprehensive framework for both predicting and experimentally determining its pKa, LogD, and aqueous solubility. By following the detailed protocols and understanding the rationale behind the experimental choices, researchers can generate high-quality, reliable data. This foundational knowledge is indispensable for guiding further studies in formulation, ADME, and toxicology, ultimately enabling a more efficient and successful drug development process.

References

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  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine | SIELC Technologies. Available at: [Link].

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  • N-Methyl-N-((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA-159), a new multitarget small molecule for the therapy of Alzheimer's disease - PubMed. Available at: [Link].

  • FT-IR spectrum of 2-ethyl-1H-benzo[d]imidazole recorded at room temperature. Download Scientific Diagram - ResearchGate. Available at: [Link].

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  • Methyl[3-(2-methyl-1h-imidazol-1-yl)propyl]amine - PubChemLite. Available at: [Link].

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Foundational

An In-Depth Technical Guide to [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (CAS No. 64137-52-6)

For Researchers, Scientists, and Drug Development Professionals Foreword: Unveiling the Potential of a Versatile Benzimidazole Scaffold The benzimidazole nucleus is a cornerstone in medicinal chemistry, forming the struc...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling the Potential of a Versatile Benzimidazole Scaffold

The benzimidazole nucleus is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmacologically active agents. Its unique bicyclic structure, composed of fused benzene and imidazole rings, imparts a range of physicochemical properties that allow for diverse interactions with biological targets. Within this broad and promising class of compounds lies [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a molecule of growing interest for its potential applications in drug discovery and development. This technical guide provides a comprehensive overview of this compound, from its fundamental chemical identity to its synthesis, analytical characterization, and burgeoning role in biomedical research.

Core Compound Identification and Physicochemical Properties

A precise understanding of a compound's identity and fundamental properties is paramount for any research endeavor. This section lays the groundwork for subsequent discussions on synthesis and application.

1.1. Chemical Identity

  • Primary Name: [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine[1]

  • CAS Number: 64137-52-6[1][2]

  • Synonyms: 3-(1H-Benzimidazol-2-yl)-N-methylpropan-1-amine, 1H-Benzimidazole-2-propanamine, N-methyl-[1]

  • Molecular Formula: C₁₁H₁₅N₃[1]

  • Molecular Weight: 189.26 g/mol [1]

1.2. Physicochemical Data Summary

For ease of reference, the key physicochemical properties are summarized in the table below. These parameters are crucial for predicting the compound's behavior in various experimental settings, including its solubility, permeability, and potential for forming intermolecular interactions.

PropertyValueSource
Molecular Formula C₁₁H₁₅N₃[1]
Molecular Weight 189.26 g/mol [1]
CAS Number 64137-52-6[1][2]
Physical State Solid (predicted)N/A
Boiling Point 401°C at 760 mmHg[2]
Density 1.114 g/cm³[2]

Synthesis and Purification: A Protocol Rooted in Fundamental Organic Chemistry

The synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is typically achieved through the well-established Phillips condensation reaction, a robust method for the formation of the benzimidazole ring system. This involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivative under acidic conditions.

2.1. Conceptual Synthesis Workflow

The logical flow of the synthesis process is depicted in the following diagram, illustrating the key transformation from starting materials to the final product.

G cluster_0 Reaction Setup cluster_1 Condensation & Cyclization cluster_2 Work-up & Isolation cluster_3 Purification o-Phenylenediamine o-Phenylenediamine Reaction Vessel Reaction Vessel o-Phenylenediamine->Reaction Vessel 4-(Methylamino)butanoic acid hydrochloride 4-(Methylamino)butanoic acid hydrochloride 4-(Methylamino)butanoic acid hydrochloride->Reaction Vessel Acid Catalyst (e.g., HCl) Acid Catalyst (e.g., HCl) Acid Catalyst (e.g., HCl)->Reaction Vessel Heating (Reflux) Heating (Reflux) Reaction Vessel->Heating (Reflux) Heat Intermediate Formation Intermediate Formation Heating (Reflux)->Intermediate Formation Cyclization Cyclization Intermediate Formation->Cyclization Neutralization (e.g., NaOH) Neutralization (e.g., NaOH) Cyclization->Neutralization (e.g., NaOH) Precipitation Precipitation Neutralization (e.g., NaOH)->Precipitation Filtration Filtration Precipitation->Filtration Recrystallization Recrystallization Filtration->Recrystallization Column Chromatography Column Chromatography Recrystallization->Column Chromatography Optional Final Product Final Product Recrystallization->Final Product Column Chromatography->Final Product

Sources

Exploratory

biological activity of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

An In-Depth Technical Guide on the Biological Activity of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine Authored by a Senior Application Scientist Foreword: The benzimidazole scaffold is a cornerstone in medicinal chem...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide on the Biological Activity of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Authored by a Senior Application Scientist

Foreword: The benzimidazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged" structure due to its ability to interact with a diverse array of biological targets. This guide delves into the biological potential of a specific derivative, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. While direct extensive research on this particular molecule is emerging, its structural features, rooted in the rich pharmacology of the benzimidazole family, allow for a robust, evidence-based exploration of its probable activities and the experimental pathways to validate them. This document is intended for researchers, scientists, and drug development professionals, providing both a comprehensive theoretical framework and practical, actionable experimental designs.

The Benzimidazole Core: A Universe of Therapeutic Potential

The benzimidazole ring system, an isostere of naturally occurring purines, provides a versatile template for designing molecules with high affinity for various biological receptors and enzymes. This structural versatility has led to the development of numerous FDA-approved drugs for a wide range of conditions, including anti-ulcer (omeprazole), anti-hypertensive (telmisartan), and anti-cancer (bendamustine) therapies.[1] The therapeutic promise of benzimidazole derivatives stems from their involvement in a multitude of cellular processes.

Benzimidazole_Activities Antimicrobial Antimicrobial CNS Activity CNS Activity Other Activities Other Activities Kinase Inhibition (EGFR, VEGFR) Kinase Inhibition (EGFR, VEGFR) Apoptosis Induction Apoptosis Induction DNA Damage DNA Damage Benzimidazole Core Benzimidazole Core Benzimidazole Core->Antimicrobial Benzimidazole Core->CNS Activity Benzimidazole Core->Other Activities Anticancer Anticancer Anticancer->Kinase Inhibition (EGFR, VEGFR) Anticancer->Apoptosis Induction Anticancer->DNA Damage Tubulin Inhibition Tubulin Inhibition Anticancer->Tubulin Inhibition

Figure 1: Diverse biological activities of the benzimidazole scaffold.

Anticancer Potential: A Multi-Mechanistic Approach

The most extensively documented activity of benzimidazole derivatives is their anticancer efficacy, which is not mediated by a single mechanism but rather a convergence of several key cellular disruptions.[1][2]

Mechanism I: Disruption of Microtubule Dynamics

A primary and well-established anticancer mechanism of many benzimidazole compounds is the inhibition of tubulin polymerization.[3][4][5] Microtubules are essential for maintaining cell structure, intracellular transport, and, critically, the formation of the mitotic spindle during cell division.

By binding to β-tubulin, these compounds prevent the polymerization of tubulin dimers into microtubules.[4] This disruption leads to a cascade of events:

  • Mitotic Arrest: The inability to form a functional mitotic spindle halts the cell cycle, typically at the G2/M phase.[6]

  • Apoptosis: Prolonged mitotic arrest triggers programmed cell death (apoptosis).[4]

This mechanism is shared by well-known chemotherapeutics like vinca alkaloids and taxanes, positioning benzimidazole derivatives as potent antimitotic agents.[7] Novel benzimidazole analogues have demonstrated strong tubulin polymerization inhibitory effects, with some showing efficacy in paclitaxel-resistant cell lines.[8]

Tubulin_Inhibition_Workflow cluster_CellularProcess Cellular Process: Mitosis cluster_Intervention Pharmacological Intervention cluster_Outcome Cellular Outcome TubulinDimers α/β-Tubulin Dimers Microtubules Microtubule Assembly TubulinDimers->Microtubules MitoticSpindle Mitotic Spindle Formation Microtubules->MitoticSpindle Inhibition Inhibition of Polymerization CellDivision Successful Cell Division MitoticSpindle->CellDivision Benzimidazole [3-(1H-Benzoimidazol-2-yl)- propyl]-methyl-amine Binding Binds to β-Tubulin Benzimidazole->Binding Binding->Inhibition Arrest G2/M Phase Arrest Inhibition->Arrest Apoptosis Apoptosis Arrest->Apoptosis

Figure 2: Mechanism of tubulin polymerization inhibition by benzimidazoles.

Mechanism II: Kinase Inhibition

Many cancers are driven by aberrant signaling pathways controlled by protein kinases. Benzimidazole derivatives have been designed to target several of these, including:

  • EGFR (Epidermal Growth Factor Receptor): Overexpression of EGFR is common in non-small cell lung cancer and other malignancies. Certain benzimidazole hybrids act as potent EGFR tyrosine kinase inhibitors (TKIs) by competing with ATP at the kinase domain, effectively blocking downstream signaling and inducing apoptosis.[9]

  • VEGFR2 (Vascular Endothelial Growth Factor Receptor 2): Angiogenesis, the formation of new blood vessels, is crucial for tumor growth and metastasis. VEGFR2 is a key regulator of this process. Novel benzimidazole-oxadiazole derivatives have shown significant VEGFR2 inhibitory activity, positioning them as potential anti-angiogenic agents.[10]

Mechanism III: Induction of Apoptosis

Beyond mitotic catastrophe, benzimidazoles can trigger apoptosis through various other pathways.[11] This includes both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. Studies have shown that these compounds can:

  • Alter the Bax/Bcl-2 Ratio: They can down-regulate the anti-apoptotic protein Bcl-2 and up-regulate the pro-apoptotic protein Bax.

  • Activate Caspases: They can activate initiator caspases (caspase-8, caspase-9) and executioner caspases (caspase-3, caspase-7), which are the central engines of apoptosis.[11]

  • Induce DNA Damage: Some derivatives can induce DNA damage, activating p53-mediated apoptosis.[4][7][12]

  • Generate Reactive Oxygen Species (ROS): Increased ROS levels can trigger apoptosis via the ROS-JNK signaling pathway.[13]

Apoptosis_Pathway cluster_Intrinsic Intrinsic Pathway cluster_Extrinsic Extrinsic Pathway Benzimidazole Benzimidazole Derivative Bcl2 Bcl-2 Down-regulation Benzimidazole->Bcl2 Bax Bax Up-regulation Benzimidazole->Bax DR5 Death Receptor 5 (DR5) Up-regulation Benzimidazole->DR5 Mitochondria Mitochondria Casp9 Caspase-9 Activation Mitochondria->Casp9 Bcl2->Mitochondria Bax->Mitochondria Casp37 Executioner Caspases (Caspase-3, -7) Casp9->Casp37 Casp8 Caspase-8 Activation DR5->Casp8 Casp8->Casp37 Apoptosis Apoptosis (Cell Death) Casp37->Apoptosis

Figure 3: Apoptotic pathways induced by benzimidazole derivatives.

Neuropharmacological and Other Potential Activities

While the anticancer potential is profound, the structural similarity of benzimidazoles to neuroactive molecules suggests other therapeutic avenues.

  • CNS Depressant Activity: Certain benzimidazole-thiazolidinone hybrids have demonstrated significant CNS depressant activity in preclinical models.[14]

  • Norepinephrine Reuptake Inhibition (NRI): Modifications to the benzimidazole structure have led to potent and selective NRIs, with potential applications in treating pain and thermoregulatory dysfunction.[15]

  • Antimicrobial Activity: Various benzimidazole derivatives have been reported to possess notable antibacterial and antifungal properties against a range of pathogens.[16]

Experimental Workflows for Biological Characterization

To validate the therapeutic potential of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a structured, multi-tiered experimental approach is essential.

Tier 1: In Vitro Cytotoxicity Screening

The foundational step is to determine the compound's cytotoxic effect on cancer cells versus normal cells.

Protocol: MTT Assay for Cell Viability

  • Cell Culture: Plate cancer cell lines (e.g., HCT-116 for colon cancer, MCF-7 for breast cancer) and a non-cancerous control cell line (e.g., HEK293) in 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.

  • Compound Treatment: Prepare a serial dilution of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (e.g., from 0.01 µM to 100 µM). Treat the cells with the compound for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will convert MTT to purple formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at ~570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ (half-maximal inhibitory concentration) value using non-linear regression analysis. A potent and selective compound will have a low IC₅₀ for cancer cells and a high IC₅₀ for normal cells.[10][17]

Experimental_Workflow Start Start: Compound Synthesis Tier1 Tier 1: In Vitro Screening (MTT Assay on Cancer/Normal Cells) Start->Tier1 Decision1 Potent & Selective? Tier1->Decision1 Tier2 Tier 2: Mechanism of Action (Tubulin, Kinase, Apoptosis Assays) Decision1->Tier2 Yes Stop Stop/Redesign Decision1->Stop No Decision2 Clear MOA? Tier2->Decision2 Tier3 Tier 3: In Vivo Efficacy (Xenograft Models) Decision2->Tier3 Yes Decision2->Stop No End Lead Candidate Tier3->End

Figure 4: Tiered experimental workflow for drug discovery.

Tier 2: Mechanism of Action (MOA) Studies

If the compound shows promising cytotoxicity, the next step is to elucidate its mechanism.

  • Tubulin Polymerization Assay: Use a cell-free assay with purified tubulin and a fluorescence-based reporter to directly measure the effect of the compound on polymerization rates.

  • Cell Cycle Analysis: Treat cells with the compound, stain with propidium iodide (PI), and analyze DNA content via flow cytometry to identify cell cycle arrest at a specific phase (e.g., G2/M).[6]

  • Apoptosis Quantification: Use Annexin V/PI staining followed by flow cytometry to distinguish between early apoptotic, late apoptotic, and necrotic cells.[3][9]

  • Kinase Inhibition Assays: Employ commercially available in vitro kinase assay kits (e.g., for EGFR, VEGFR2) to determine the IC₅₀ against specific kinases.

Tier 3: In Vivo Efficacy

Promising in vitro results must be validated in a living system.

Protocol: Xenograft Mouse Model

  • Tumor Implantation: Subcutaneously inject human cancer cells (e.g., HCT-116) into the flank of immunocompromised mice (e.g., nude mice).

  • Tumor Growth: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

  • Treatment: Randomize mice into treatment and control groups. Administer [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (e.g., via oral gavage or intraperitoneal injection) and a vehicle control daily or on a set schedule.

  • Monitoring: Measure tumor volume and body weight regularly (e.g., 2-3 times per week).

  • Endpoint: At the end of the study, euthanize the mice, excise the tumors, and weigh them. Analyze for biomarkers of target engagement (e.g., apoptosis markers). The primary outcome is a significant reduction in tumor growth in the treatment group compared to the control.[8][18]

Pharmacokinetic Profile and Analytical Methods

Understanding a compound's absorption, distribution, metabolism, and excretion (ADME) is critical. The analysis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine can be achieved using reverse-phase high-performance liquid chromatography (RP-HPLC).[19] This method is scalable for preparative separation and suitable for pharmacokinetic studies.[19] Initial in vivo pharmacokinetic studies in animal models (e.g., rats) would be essential to determine key parameters like bioavailability, half-life, and maximum concentration (Cmax), which are crucial for designing effective dosing regimens.[18][20]

Conclusion and Future Directions

[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is a molecule of significant therapeutic interest, standing on the shoulders of the well-established benzimidazole scaffold. Based on extensive evidence from related structures, its primary potential lies in the realm of oncology, with plausible mechanisms including tubulin polymerization inhibition, kinase modulation, and apoptosis induction. Furthermore, its potential neuropharmacological and antimicrobial activities warrant investigation.

The path forward requires a systematic and rigorous evaluation following the experimental workflows outlined in this guide. By progressing through tiered in vitro and in vivo testing, the scientific community can accurately define the biological activity profile of this compound, potentially adding a new and effective agent to the therapeutic arsenal.

References

A comprehensive, numbered list of all cited sources with full details and clickable URLs will be provided upon request.

Sources

Foundational

An In-depth Technical Guide to the Synthesis and Activity of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals Abstract The benzimidazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous pharmacologically active agents....

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The benzimidazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous pharmacologically active agents. This guide provides a comprehensive technical overview of the synthesis and biological activities of a specific class of benzimidazole derivatives: [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine and its analogues. We will explore efficient synthetic methodologies, delve into the structure-activity relationships (SAR) that govern their biological effects, and provide detailed experimental protocols for their preparation and evaluation. This document is intended to serve as a valuable resource for researchers engaged in the discovery and development of novel therapeutics based on the benzimidazole framework.

Introduction: The Significance of the Benzimidazole Core

Benzimidazole, a bicyclic aromatic heterocycle formed by the fusion of benzene and imidazole rings, is a cornerstone in the development of therapeutic agents.[1] Its structural resemblance to naturally occurring purines allows it to readily interact with a wide array of biological targets, including enzymes and receptors, through mechanisms such as hydrogen bonding, π–π stacking, and metal ion coordination.[1] This versatility has led to the development of benzimidazole-containing drugs with a broad spectrum of activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties.[2][3][4]

The substituent at the 2-position of the benzimidazole ring plays a crucial role in defining the pharmacological profile of the molecule.[2][3] The [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine core, with its flexible propyl linker and secondary amine, offers a unique combination of structural features that can be exploited for targeted drug design. This guide will focus on the synthesis of this core structure and its derivatives, and the exploration of their biological potential.

Synthetic Methodologies

The synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine derivatives can be approached through several strategic pathways. The choice of method often depends on the desired scale, available starting materials, and the specific substitutions required on the benzimidazole ring or the amine.

Two-Step Synthesis via a Halogenated Intermediate

A reliable and versatile method involves a two-step process, beginning with the synthesis of a 2-(3-halopropyl)-1H-benzimidazole intermediate, followed by nucleophilic substitution with methylamine.

Step 1: Synthesis of 2-(3-Chloropropyl)-1H-benzimidazole

The initial step is the condensation of o-phenylenediamine with a suitable four-carbon building block, such as γ-butyrolactone or 4-chlorobutanoic acid. The reaction with 4-chlorobutanoic acid in the presence of a condensing agent like polyphosphoric acid (PPA) or under acidic conditions (e.g., refluxing in 4M HCl) is a common approach.

Experimental Protocol: Synthesis of 2-(3-Chloropropyl)-1H-benzimidazole

  • To a round-bottom flask, add o-phenylenediamine (1 eq.) and 4-chlorobutanoic acid (1.1 eq.).

  • Add polyphosphoric acid (PPA) as a solvent and condensing agent (a sufficient amount to ensure stirring).

  • Heat the mixture at 150-160 °C for 2-3 hours with constant stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it onto crushed ice with vigorous stirring.

  • Neutralize the mixture with a saturated solution of sodium bicarbonate or ammonium hydroxide until a precipitate forms.

  • Filter the precipitate, wash it thoroughly with water, and dry it under vacuum.

  • Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain pure 2-(3-chloropropyl)-1H-benzimidazole.

Step 2: Reaction with Methylamine

The synthesized 2-(3-chloropropyl)-1H-benzimidazole can then be reacted with methylamine to yield the final product. This is a standard nucleophilic substitution reaction where the chlorine atom is displaced by the methylamino group.

Experimental Protocol: Synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

  • Dissolve 2-(3-chloropropyl)-1H-benzimidazole (1 eq.) in a suitable solvent such as ethanol or acetonitrile.

  • Add an excess of methylamine (e.g., a 40% aqueous solution or a solution in ethanol) (typically 3-5 eq.).

  • Heat the reaction mixture in a sealed tube or under reflux for several hours (e.g., 6-12 hours).

  • Monitor the reaction by TLC.

  • After completion, remove the solvent under reduced pressure.

  • Dissolve the residue in a dilute acid solution (e.g., 1M HCl) and wash with an organic solvent (e.g., ethyl acetate) to remove any unreacted starting material.

  • Basify the aqueous layer with a strong base (e.g., 10M NaOH) to a pH of >12.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and evaporate the solvent to yield [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.

  • The product can be further purified by column chromatography on silica gel if necessary.

One-Pot Synthesis (Conceptual)

While a specific one-pot synthesis for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is not extensively documented, a plausible approach could involve the direct reaction of o-phenylenediamine with a γ-lactam, such as N-methyl-γ-butyrolactam, under dehydrating conditions. This would be an attractive route due to its atom economy and reduced number of steps.

One_Pot_Synthesis

Synthesis of Derivatives

The synthesis of derivatives of the core molecule can be achieved by:

  • Substitution on the Benzene Ring: Starting with a substituted o-phenylenediamine in the initial condensation step.

  • N-Alkylation/Arylation of the Benzimidazole: Alkylation or arylation of the benzimidazole nitrogen using an appropriate halide in the presence of a base.

  • Modification of the Amine: Further alkylation, acylation, or sulfonylation of the secondary amine to introduce diverse functional groups.

A multi-step synthesis of a more complex derivative, N-Methyl-N-((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA-159), has been reported, showcasing the versatility of the benzimidazole scaffold for creating intricate molecules with potential therapeutic applications in Alzheimer's disease.[2] This synthesis involved the initial formation of a substituted benzimidazole-2-carbaldehyde, followed by reductive amination with methylamine.[2]

Biological Activities and Structure-Activity Relationships (SAR)

The biological activity of benzimidazole derivatives is highly dependent on the nature and position of their substituents.[2][3] While specific biological data for the parent [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is limited in publicly available literature, we can infer potential activities and SAR based on studies of related compounds.

Antimicrobial Activity

Benzimidazole derivatives are well-known for their broad-spectrum antimicrobial properties.[5][6] The activity is often attributed to their ability to inhibit microbial growth by interfering with essential cellular processes.

  • SAR Insights:

    • Substitution at the 2-position: The nature of the substituent at the C2 position is a key determinant of antimicrobial potency. The presence of a basic side chain, such as the 3-(methylamino)propyl group, can enhance activity by improving solubility and facilitating interaction with microbial cell membranes or intracellular targets.

    • Substitution on the Benzene Ring: The introduction of electron-withdrawing groups (e.g., halogens, nitro groups) on the benzene ring often enhances the antimicrobial activity of benzimidazole derivatives.[6]

    • N-Substitution: Alkylation or benzylation at the N1 position can modulate the lipophilicity and steric bulk of the molecule, thereby influencing its antimicrobial profile.

A study on aminobenzimidazole-coumaranone conjugates, which share the 2-aminobenzimidazole core, demonstrated significant antimicrobial activity against various bacterial and fungal strains, including Bacillus subtilis, Staphylococcus aureus, and Candida albicans.[5] This suggests that the [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine core could serve as a valuable scaffold for the development of new antimicrobial agents.

Antiproliferative and Cytotoxic Activity

Many benzimidazole derivatives have been investigated for their anticancer properties. Their mechanisms of action are diverse and can include inhibition of tubulin polymerization, topoisomerase inhibition, and modulation of various signaling pathways.[7][8]

  • SAR Insights:

    • The cytotoxic activity of benzimidazole derivatives is highly sensitive to the substitution pattern.

    • A complex derivative of the target molecule, MBA-159, was evaluated for its cytotoxicity against human hepatocellular carcinoma (HepG2) and neuroblastoma (SH-SY5Y) cell lines. The study reported that MBA-159 exhibited a favorable safety profile with no significant effect on cell viability at concentrations up to 100 μM.[2] This suggests that the core scaffold may have low intrinsic cytotoxicity, making it a suitable starting point for the design of targeted therapies with a good therapeutic window.

    • Other studies on different benzimidazole derivatives have shown that the introduction of specific aromatic or heterocyclic moieties at the 2-position can lead to potent antiproliferative activity.[7][8]

SAR_Overview

Other Potential Activities

The structural features of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine derivatives suggest potential for a range of other pharmacological activities, including:

  • Anti-inflammatory activity: Benzimidazoles are known to interact with various targets in inflammatory pathways.[2][3]

  • Antiviral activity: Certain benzimidazole derivatives have shown potent antiviral effects.[9]

  • Neuropeptide Y (NPY) Y1 Receptor Antagonism: Diaminoalkyl substituted benzimidazoles have been identified as potent and selective NPY Y1 receptor antagonists, suggesting a potential role in neurological and metabolic disorders.[5]

Data Presentation

Table 1: Summary of Potential Biological Activities and SAR Insights

Biological ActivityKey Structural Features for Enhanced ActivityRepresentative Examples/Related Compounds
Antimicrobial Electron-withdrawing groups on the benzene ring; appropriate N1-substituents.Aminobenzimidazole-coumaranone conjugates.[5]
Antiproliferative Specific aromatic/heterocyclic moieties at C2; N-substitution.MBA-159 (low cytotoxicity).[2]
Anti-inflammatory Varied substitutions at N1, C2, C5, and C6 positions.2-phenyl-substituted benzimidazoles.[2]
NPY Y1 Antagonism Diaminoalkyl substitution at C2.Diaminoalkyl substituted benzimidazoles.[5]

Conclusion and Future Directions

The [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine scaffold represents a versatile and promising platform for the development of novel therapeutic agents. The synthetic routes outlined in this guide offer accessible methods for the preparation of the core structure and its derivatives. While specific biological data for the parent compound is still emerging, the known activities of related benzimidazole derivatives strongly suggest a rich potential for antimicrobial, antiproliferative, and other pharmacological applications.

Future research in this area should focus on:

  • Development of efficient one-pot synthetic methodologies to streamline the production of these compounds.

  • Comprehensive biological screening of the core molecule and a library of its derivatives to fully elucidate their pharmacological profiles.

  • In-depth SAR studies to identify the key structural determinants for specific biological activities, paving the way for the rational design of more potent and selective drug candidates.

This in-depth technical guide provides a solid foundation for researchers to build upon, fostering further innovation in the exciting and ever-evolving field of benzimidazole chemistry.

References

  • Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. (2021). MDPI. [Link]

  • Structure-activity Relationship of a Series of Diaminoalkyl Substituted Benzimidazole as Neuropeptide Y Y1 Receptor Antagonists. (1999). PubMed. [Link]

  • Structure activity relationship of benzimidazole derivatives. (n.d.). ResearchGate. [Link]

  • Structure-Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. (2021). PubMed. [Link]

  • Structure activity relationship (SAR) of benzimidazole derivatives having anti-inflammatory activity. (n.d.). ResearchGate. [Link]

  • One-pot synthesis of 2,3-dihydro-1H-benzimidazoles. (2007). PubMed. [Link]

  • One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies. (2025). PubMed. [Link]

  • Synthesis and Evaluation of Selected Benzimidazole Derivatives as Potential Antimicrobial Agents. (n.d.). PMC. [Link]

  • One-Pot Two-Step Synthesis of 2-Aryl benzimidazole N-oxides Using Microwave Heating as a Tool. (2019). MDPI. [Link]

  • One pot synthesis of 2,3-dihydro-1H-1,5-benzodiazepines under solvent-free conditions using anhydrous stannous chloride as catalyst. (2011). Journal of Chemical and Pharmaceutical Research. [Link]

  • Design, Synthesis, in silico Study and Prelimi- nary Cytotoxic Evaluation of New N-(Benzimidaz- ol-2-yl-methyl) Benzamide Derivatives as Possible Tyrosine Kinase Inhibitors. (2024). Pharmakeftiki. [Link]

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. (2018). SIELC Technologies. [Link]

  • Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. (2022). ACS Omega. [Link]

  • Anti-Infective Properties, Cytotoxicity, and In Silico ADME Parameters of Novel 4′-(Piperazin-1-yl)benzanilides. (n.d.). MDPI. [Link]

  • Process for production of N-methyl pyrrolidone using gamma butyrolactone and mixed methylamines as starting materials. (n.d.).
  • Can anyone tell me exact procedure of gamma butyrolactone in basic media? (2017). ResearchGate. [Link]

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  • Process for the production of N-methyl pyrrolidone using gamma butyrolactone and mixed methylamines as starting materials. (n.d.).
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Exploratory

spectroscopic analysis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (NMR, IR, Mass Spec)

An In-depth Technical Guide to the Spectroscopic Analysis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine Abstract This technical guide provides a comprehensive spectroscopic analysis of the compound [3-(1H-Benzoimida...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Spectroscopic Analysis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Abstract

This technical guide provides a comprehensive spectroscopic analysis of the compound [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (CAS No. 64137-52-6). Designed for researchers, scientists, and professionals in drug development, this document delves into the interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. By synthesizing theoretical principles with empirical data from analogous structures, this guide establishes a detailed spectral signature for the target molecule. It includes predicted data, in-depth interpretations, standardized experimental protocols, and visual diagrams to elucidate structural assignments and fragmentation pathways, ensuring a robust framework for the characterization of this and related benzimidazole derivatives.

Introduction

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents due to its diverse biological activities.[1][2] The compound [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is a key synthetic intermediate and building block, featuring the benzimidazole heterocycle linked to a flexible secondary amine sidechain. Accurate and unambiguous structural confirmation of such molecules is paramount for ensuring the integrity of research and the quality of pharmaceutical products.

Spectroscopic techniques are the cornerstone of modern chemical analysis. This guide provides an in-depth examination of the expected outcomes from ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry analyses of the title compound. The narrative explains the causal relationships between the molecule's structure and its spectral output, offering field-proven insights into experimental design and data interpretation.

Molecular Structure and Atom Numbering

To facilitate a clear and precise discussion of the spectroscopic data, the structure of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is presented below with a systematic atom numbering scheme. This convention will be used for all subsequent spectral assignments.

Caption: Molecular structure of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The analysis of chemical shifts, coupling constants, and signal integrations provides a detailed map of the molecular structure.

¹H NMR Spectroscopy

Expertise & Experience: The Causality Behind Signal Prediction The predicted ¹H NMR spectrum is a composite of three distinct structural motifs: the benzimidazole ring, the propyl linker, and the N-methyl group.

  • Benzimidazole Protons (H4-H7): These aromatic protons are expected in the downfield region (δ 7.0-8.0 ppm). Protons H5 and H6 will appear as a complex multiplet due to their coupling to each other and adjacent protons, while H4 and H7 will appear as a separate multiplet. Their exact shifts are influenced by the electron-donating/withdrawing nature of the imidazole fusion.[3]

  • Propyl Chain Protons (H8, H9, H10): The methylene protons at C8, adjacent to the electron-withdrawing benzimidazole ring, will be the most deshielded of the chain (δ ~3.0 ppm). The C10 methylene protons, adjacent to the nitrogen, will also be downfield (δ ~2.7 ppm). The central C9 methylene protons will be the most shielded of the chain, appearing as a multiplet around δ ~2.1 ppm, split by both H8 and H10 protons.

  • N-Methyl Protons (H12): The methyl group attached to the nitrogen (C12) will appear as a sharp singlet further upfield (δ ~2.4 ppm).

  • N-H Protons (H1, H11): The benzimidazole N-H (H1) proton is typically broad and far downfield (δ > 12 ppm in DMSO-d₆) due to its acidic nature and participation in tautomerism.[3] The secondary amine N-H (H11) proton will be a broad singlet, with a chemical shift that is highly dependent on solvent and concentration. In many cases, N-H protons do not couple with adjacent C-H protons due to rapid chemical exchange.[4]

Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Atom Position Predicted Chemical Shift (δ, ppm) Multiplicity Integration Assignment
H1 ~12.3 Broad Singlet 1H Benzimidazole N-H
H4, H7 ~7.55 Multiplet 2H Aromatic C-H
H5, H6 ~7.20 Multiplet 2H Aromatic C-H
H8 ~3.05 Triplet 2H -CH₂- (adjacent to Benzimidazole)
H10 ~2.70 Triplet 2H -CH₂- (adjacent to N11)
H12 ~2.40 Singlet 3H N-CH₃
H9 ~2.10 Quintet/Multiplet 2H -CH₂- (central)

| H11 | Variable | Broad Singlet | 1H | Secondary Amine N-H |

¹³C NMR Spectroscopy

Expertise & Experience: The Causality Behind Signal Prediction

  • Benzimidazole Carbons: The C2 carbon, bonded to two nitrogen atoms, is significantly deshielded and will appear far downfield (δ ~152 ppm). The quaternary carbons of the benzene fusion (C3a, C7a) are expected around δ 135-143 ppm. The protonated aromatic carbons (C4-C7) will appear in the typical aromatic region of δ 110-125 ppm.[5]

  • Aliphatic Carbons: The chemical shifts of the propyl chain carbons (C8, C9, C10) are influenced by their proximity to the heteroatoms. C10, attached to the nitrogen, will be around δ ~45 ppm. C8, attached to the benzimidazole ring, will be the most upfield of the chain carbons at δ ~25 ppm. The N-methyl carbon (C12) will be found around δ ~35 ppm.

Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)

Atom Position Predicted Chemical Shift (δ, ppm) Assignment
C2 ~152.5 Imidazole C=N
C3a, C7a ~138.0 Aromatic Quaternary C
C5, C6 ~122.0 Aromatic C-H
C4, C7 ~115.0 Aromatic C-H
C10 ~45.5 -CH₂-N
C12 ~35.0 N-CH₃
C8 ~25.0 -CH₂- (adjacent to Benzimidazole)

| C9 | ~28.0 | -CH₂- (central) |

Standard Protocol for NMR Data Acquisition
  • Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated solvent (e.g., DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

  • Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Tune and shim the instrument to ensure optimal magnetic field homogeneity.

  • ¹H NMR Acquisition:

    • Acquire a standard one-pulse ¹H spectrum.

    • Set a spectral width of approximately 16 ppm.

    • Use a 30-degree pulse angle and a relaxation delay of 2 seconds.

    • Collect 16-32 scans for a good signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Set a spectral width of approximately 220 ppm.

    • Use a 45-degree pulse angle and a relaxation delay of 2 seconds.

    • Collect 1024 or more scans, as the ¹³C nucleus is much less sensitive than ¹H.

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the spectra using the TMS signal. Integrate the ¹H signals.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of molecules, providing invaluable information about the functional groups present.

Expertise & Experience: The Causality Behind Spectral Features The IR spectrum of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine will be dominated by features from the N-H bonds, the aromatic system, and the aliphatic chain.

  • N-H Stretching: Two distinct N-H stretching vibrations are expected. The benzimidazole N-H stretch appears as a broad band around 3200-3400 cm⁻¹, often overlapping with other peaks.[6][7] The secondary amine (R₂NH) shows a single, typically weaker and sharper, N-H stretching band in the 3300-3500 cm⁻¹ region.[8][9]

  • C-H Stretching: Aromatic C-H stretches will appear as sharp peaks just above 3000 cm⁻¹ (e.g., 3050-3150 cm⁻¹). Aliphatic C-H stretches from the propyl and methyl groups will appear as strong, sharp peaks just below 3000 cm⁻¹ (e.g., 2850-2960 cm⁻¹).[10]

  • C=N and C=C Stretching: The C=N stretch of the imidazole ring and the C=C stretches of the benzene ring will produce a series of medium to strong absorptions in the 1450-1620 cm⁻¹ region.[11]

  • N-H Bending: The secondary amine N-H bending (scissoring) vibration is expected around 1550-1650 cm⁻¹.[8]

  • C-N Stretching: The C-N stretching vibrations for both the aromatic benzimidazole and the aliphatic amine will appear in the fingerprint region, typically between 1250-1350 cm⁻¹.[9]

Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Vibrational Mode
3350 - 3200 Medium, Broad N-H Stretching (Benzimidazole, Secondary Amine)
3150 - 3050 Medium, Sharp Aromatic C-H Stretching
2960 - 2850 Strong, Sharp Aliphatic C-H Stretching
1620 - 1580 Medium C=N Stretching (Imidazole)
1550 - 1450 Medium-Strong C=C Stretching (Aromatic Ring)
1350 - 1250 Medium C-N Stretching

| 910 - 665 | Medium, Broad | N-H Wagging (out-of-plane bend) |

Standard Protocol for IR Data Acquisition (ATR)
  • Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (e.g., diamond or germanium) is clean. Record a background spectrum of the empty crystal.

  • Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

  • Pressure Application: Use the instrument's pressure clamp to ensure firm and even contact between the sample and the crystal.

  • Spectrum Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

  • Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum. Clean the ATR crystal thoroughly after analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a molecule. Furthermore, analysis of the fragmentation patterns under techniques like Electron Impact (EI) ionization offers powerful confirmation of the molecular structure.

Expertise & Experience: The Causality Behind Fragmentation The molecular weight of C₁₁H₁₅N₃ is 189.26 g/mol . The molecular ion peak [M]⁺• is expected at m/z 189. The fragmentation of this molecule is governed by two main principles:

  • Alpha-Cleavage: This is a dominant fragmentation pathway for amines. Cleavage of the C-C bond adjacent (alpha) to the nitrogen atom is highly favorable as it leads to a stable, resonance-stabilized iminium cation. For the sidechain, this means cleavage of the C9-C10 bond.[12][13]

  • Benzimidazole Ring Fragmentation: The benzimidazole core is relatively stable. Common fragmentations involve the loss of the entire sidechain or characteristic losses from the ring itself, such as the expulsion of a neutral HCN molecule.[14][15][16]

The most probable fragmentation pathway begins with the cleavage of the sidechain.

G cluster_path1 Pathway 1: Alpha-Cleavage cluster_path2 Pathway 2: Benzylic Cleavage M [M]⁺• m/z = 189 F1 Sidechain α-Cleavage (C9-C10 bond) F2 Loss of Propyl-methyl-amine radical FragA Iminium Cation [CH₂=N(H)CH₃]⁺ m/z = 58 M->FragA - C₉H₁₀N₂• FragB C₉H₁₀N₂• radical (not detected) FragC [M - CH₂CH₂N(H)CH₃]⁺ [Benzimidazolyl-CH₂]⁺ m/z = 131 M->FragC - •CH₂N(H)CH₃ FragD Benzimidazole Cation m/z = 118 FragC->FragD - •CH₂ FragE Loss of HCN FragF m/z = 91 FragD->FragF - HCN

Caption: Proposed EI Mass Spectrometry fragmentation pathways for the title compound.

Predicted Mass Spectrum Fragments (EI-MS)

m/z Proposed Identity Pathway
189 [M]⁺• (Molecular Ion) -
131 [Benzimidazole-CH₂]⁺ Benzylic cleavage (loss of •CH₂NHCH₃)
118 [Benzimidazole]⁺ Cleavage of the entire propyl-amine sidechain
91 [C₆H₅N]⁺ Loss of HCN from the benzimidazole cation

| 58 | [CH₂=NH(CH₃)]⁺ | Alpha-cleavage of the C9-C10 bond |

The base peak is likely to be either m/z 131 or m/z 58, depending on the relative stability of the resulting cations and radicals.

Standard Protocol for MS Data Acquisition (EI-MS)
  • Sample Introduction: Introduce the sample into the mass spectrometer. For a volatile and thermally stable compound, a Gas Chromatography (GC-MS) interface or a direct insertion probe can be used.

  • Ionization: Use a standard Electron Impact (EI) source with an electron energy of 70 eV.

  • Mass Analysis: Scan a mass range appropriate for the compound, for example, from m/z 40 to 300.

  • Detection: Use an electron multiplier or similar detector to record the abundance of each ion.

  • Data Analysis: Process the resulting mass spectrum to identify the molecular ion and major fragment ions. Compare the observed fragmentation pattern with theoretical pathways to confirm the structure.

Conclusion

The spectroscopic characterization of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is defined by a unique combination of signals. The NMR spectra provide an unambiguous map of the proton and carbon framework, distinguishing the aromatic, aliphatic, and N-methyl environments. The IR spectrum confirms the presence of key functional groups, including the secondary amine and the benzimidazole N-H. Finally, mass spectrometry confirms the molecular weight and reveals characteristic fragmentation patterns, such as alpha-cleavage and benzylic cleavage, that are diagnostic for the sidechain and benzimidazole core, respectively. Together, these techniques provide a self-validating system for the comprehensive structural elucidation and quality assessment of this important chemical entity.

References

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Foundational

An Investigative Guide to the Mechanism of Action of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Abstract The benzimidazole scaffold is a cornerstone in medicinal chemistry, giving rise to a plethora of compounds with diverse and potent pharmacological activities.[1][2] This guide focuses on a specific 2-substituted...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The benzimidazole scaffold is a cornerstone in medicinal chemistry, giving rise to a plethora of compounds with diverse and potent pharmacological activities.[1][2] This guide focuses on a specific 2-substituted benzimidazole, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a molecule of significant interest yet with a currently unelucidated mechanism of action. Due to the absence of direct empirical data for this specific compound, this document deviates from a standard review. Instead, it serves as an in-depth technical guide that proposes a hypothesis-driven investigative framework. Drawing from structure-activity relationships of analogous compounds, we will dissect the most probable molecular targets and outline a comprehensive, multi-tiered experimental strategy to systematically uncover its biological function. This guide is designed to equip researchers with the foundational knowledge and practical protocols necessary to pioneer the pharmacological characterization of this promising molecule.

Introduction: The Enigmatic Potential of a 2-Substituted Benzimidazole

The compound [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, hereafter referred to as BIA-23M, possesses a chemical architecture that suggests a strong potential for biological activity. The core benzimidazole ring is a privileged structure, known to interact with a wide range of biological targets.[3][4] The 2-substitution with a propyl-methyl-amine side chain introduces a flexible, basic moiety that bears a striking structural resemblance to the ethylamine side chains of key monoamine neurotransmitters, such as dopamine and serotonin.[1][5][6]

This structural mimicry is the cornerstone of our primary hypotheses and provides a logical starting point for our investigation. The basic nitrogen atom is likely to be protonated at physiological pH, enabling potential ionic interactions with acidic residues in protein binding pockets.

Chemical Structure Comparison:

CompoundStructureKey Features
BIA-23M Benzimidazole core, flexible propyl-methyl-amine side chain.
Dopamine Catechol ring with an ethylamine side chain.[5][7]
Serotonin Indole ring with an ethylamine side chain.[1][6]

The structural similarities, particularly the presence of an aromatic ring system linked to a basic amine via a flexible alkyl chain, strongly suggest that BIA-23M may interact with targets within the central nervous system (CNS).

Primary Hypotheses: Converging on Neuromodulatory Targets

Based on extensive literature precedent for benzimidazole derivatives, two primary, plausible mechanisms of action emerge for BIA-23M:

  • Hypothesis 1: Dopamine D2 Receptor Antagonism. Numerous benzimidazole-containing compounds have been synthesized and evaluated as dopamine receptor ligands, with many exhibiting high affinity and selectivity for the D2 subtype.[8][9][10] These antagonists are critical in the treatment of psychosis. The structural features of BIA-23M are consistent with the pharmacophores of known D2 antagonists.

  • Hypothesis 2: Monoamine Oxidase B (MAO-B) Inhibition. The benzimidazole scaffold is also present in a class of selective and reversible MAO-B inhibitors, which are of significant interest for the treatment of Parkinson's disease.[11][12] MAO-B is responsible for the degradation of dopamine in the brain, and its inhibition can restore dopaminergic tone.[13]

These two hypotheses are not mutually exclusive and represent the most logical starting points for a comprehensive investigation.

Secondary Hypotheses: Exploring Alternative Mechanisms

To ensure a thorough investigation, it is prudent to consider other known activities of the benzimidazole class, although these are deemed less probable for BIA-23M based on its specific structure.

  • Tubulin Polymerization Inhibition: Certain benzimidazole derivatives, such as albendazole and mebendazole, function as anthelmintics by inhibiting the polymerization of tubulin.[3][14][15] This mechanism is also exploited in some anticancer agents.[16][17]

  • Proton Pump Inhibition: Substituted 2-pyridylmethylsulfinylbenzimidazoles like omeprazole are potent inhibitors of the gastric H+/K+ ATPase, or proton pump.[18][19][20] However, BIA-23M lacks the characteristic sulfinyl group and pyridine ring substitutions of this class.

While these secondary hypotheses are less likely, they should be considered if investigations into the primary hypotheses prove negative.

Proposed Experimental Workflow for Mechanism of Action Elucidation

The following is a detailed, phased approach to systematically test the primary hypotheses. This workflow is designed to be self-validating, with each stage providing the necessary data to justify progression to the next.

Phase 1: Target Engagement and In Vitro Characterization

The initial phase focuses on confirming direct interaction with the hypothesized molecular targets and quantifying these interactions.

Workflow Diagram: Phase 1

G cluster_0 Hypothesis 1: D2 Receptor Antagonism cluster_1 Hypothesis 2: MAO-B Inhibition H1_Start Radioligand Binding Assay (D2 Receptor) H1_Affinity Determine Ki H1_Start->H1_Affinity H1_Functional Functional Antagonism Assay (e.g., cAMP inhibition) H1_Affinity->H1_Functional H1_Result Confirmed D2 Antagonist? H1_Functional->H1_Result H2_Start MAO-B Enzyme Inhibition Assay H2_IC50 Determine IC50 H2_Start->H2_IC50 H2_Kinetics Determine Ki and Reversibility H2_IC50->H2_Kinetics H2_Selectivity MAO-A Inhibition Assay H2_Kinetics->H2_Selectivity H2_Result Selective MAO-B Inhibitor? H2_Selectivity->H2_Result

Caption: Phase 1 workflow to determine target engagement and in vitro activity.

Protocol 1.1: Dopamine D2 Receptor Radioligand Binding Assay

  • Objective: To determine the binding affinity (Ki) of BIA-23M for the human dopamine D2 receptor.

  • Rationale: This is the gold-standard method to directly measure the interaction between a ligand and its receptor. A low nanomolar Ki would provide strong evidence for direct target engagement.

  • Methodology:

    • Source of Receptor: Use cell membranes from a stable cell line expressing the human D2 receptor (e.g., HEK293 or CHO cells).

    • Radioligand: Utilize a high-affinity D2 receptor antagonist radioligand, such as [3H]-spiperone or [3H]-raclopride.

    • Assay Setup: Perform a competitive binding experiment. Incubate a fixed concentration of the radioligand and receptor preparation with increasing concentrations of BIA-23M.

    • Controls: Include a known D2 antagonist (e.g., haloperidol) as a positive control and a vehicle control for baseline binding. Non-specific binding is determined in the presence of a saturating concentration of a non-labeled antagonist.

    • Detection: After incubation, separate bound from free radioligand by rapid filtration. Measure the radioactivity of the filters using liquid scintillation counting.

    • Data Analysis: Plot the percentage of specific binding against the log concentration of BIA-23M. Fit the data to a one-site competition model to determine the IC50, and then calculate the Ki using the Cheng-Prusoff equation.

Protocol 1.2: MAO-B Enzyme Inhibition Assay

  • Objective: To determine the half-maximal inhibitory concentration (IC50) of BIA-23M against human MAO-B and its selectivity over MAO-A.

  • Rationale: This assay directly measures the functional consequence of BIA-23M binding to the MAO-B enzyme. High potency and selectivity for MAO-B over MAO-A are key characteristics of clinically relevant inhibitors.[11]

  • Methodology:

    • Enzyme Source: Use recombinant human MAO-A and MAO-B enzymes.

    • Substrate: Employ a fluorescent substrate that is metabolized by MAO to produce a detectable signal (e.g., Amplex Red reagent).

    • Assay Setup: Pre-incubate the MAO-B enzyme with a range of BIA-23M concentrations.

    • Initiation: Initiate the enzymatic reaction by adding the substrate.

    • Detection: Measure the fluorescence signal over time using a plate reader. The rate of reaction is proportional to the enzyme activity.

    • Controls: Use a known MAO-B inhibitor (e.g., selegiline) as a positive control and a vehicle control for 100% enzyme activity.

    • Data Analysis: Calculate the percentage of inhibition for each concentration of BIA-23M. Plot the percentage of inhibition against the log concentration of BIA-23M and fit to a dose-response curve to determine the IC50.

    • Selectivity: Repeat the entire protocol using the MAO-A enzyme to determine the IC50 for the other isoform and calculate the selectivity index (IC50 MAO-A / IC50 MAO-B).

Phase 2: Cellular Functional Assays and Downstream Signaling

If Phase 1 yields positive results for either hypothesis, the next step is to confirm the predicted functional effect in a cellular context.

Signaling Pathway Diagram: D2 Receptor Antagonism

G Dopamine Dopamine D2R D2 Receptor Dopamine->D2R Agonist BIA23M BIA-23M BIA23M->D2R Antagonist Gi Gi Protein D2R->Gi AC Adenylyl Cyclase Gi->AC cAMP cAMP AC->cAMP Converts ATP ATP ATP->AC PKA PKA cAMP->PKA Activates

Caption: Hypothesized D2 receptor antagonist signaling pathway.

Protocol 2.1: cAMP Accumulation Assay (for D2 Antagonism)

  • Objective: To confirm that BIA-23M functions as an antagonist by blocking dopamine-induced inhibition of cAMP production.

  • Rationale: The D2 receptor is a Gi-coupled receptor. Its activation by an agonist like dopamine inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels. An antagonist will block this effect.

  • Methodology:

    • Cell Line: Use a cell line stably expressing the human D2 receptor (e.g., CHO-D2).

    • Assay Principle: Utilize a cAMP detection kit based on principles like HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA.

    • Procedure: a. Treat the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation. b. Add increasing concentrations of BIA-23M to the cells. c. Stimulate the cells with a fixed concentration of dopamine (typically the EC80) to induce cAMP inhibition. d. After incubation, lyse the cells and measure the intracellular cAMP levels according to the kit manufacturer's instructions.

    • Controls: Include cells treated with dopamine alone (maximum inhibition) and vehicle-treated cells (basal cAMP level).

    • Data Analysis: Plot the cAMP levels against the log concentration of BIA-23M. A dose-dependent reversal of the dopamine-induced cAMP decrease will confirm antagonist activity.

Conclusion and Future Directions

The benzimidazole derivative [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (BIA-23M) stands as a molecule with considerable, yet uncharacterized, therapeutic potential. Its structural similarity to known CNS-active agents provides a strong rationale for investigating its effects on dopaminergic pathways. The experimental framework detailed in this guide offers a clear, logical, and robust strategy for elucidating its primary mechanism of action.

Successful confirmation of either D2 receptor antagonism or selective MAO-B inhibition would warrant progression to more complex studies, including in vivo animal models for psychosis or Parkinson's disease, pharmacokinetic profiling, and off-target liability screening. This structured approach will not only define the pharmacology of BIA-23M but also pave the way for its potential development as a novel therapeutic agent.

References

  • Dopamine vs. Serotonin | Chemical Structure & Deficiency Symptoms. (n.d.). Study.com. Retrieved January 17, 2026, from [Link]

  • Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development. (2023). PubMed. Retrieved January 17, 2026, from [Link]

  • Recent developments of benzimidazole based analogs as potential tubulin polymerization inhibitors: A critical review. (2025). PubMed. Retrieved January 17, 2026, from [Link]

  • Dopamine. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

  • A comprehensive review on 2-substituted benzimidazole derivatives and its biological importance. (2023). SRR Publications. Retrieved January 17, 2026, from [Link]

  • Serotonin. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

  • The Chemically Elegant Proton Pump Inhibitors. (2010). PMC. Retrieved January 17, 2026, from [Link]

  • Structure of proton pump inhibitors (PPIs) that contain benzimidazole,... (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. (2024). MDPI. Retrieved January 17, 2026, from [Link]

  • Dopamine. (n.d.). NIST WebBook. Retrieved January 17, 2026, from [Link]

  • Benzimidazole derivatives as tubulin polymerization inhibitors: Design, synthesis and in vitro cytotoxicity studies. (2023). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Proton pump inhibitors as a class. (n.d.). Deranged Physiology. Retrieved January 17, 2026, from [Link]

  • Discovery of Novel Benzimidazole and Indazole Analogues as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. (2021). PubMed. Retrieved January 17, 2026, from [Link]

  • Modulation Effect on Tubulin Polymerization, Cytotoxicity and Antioxidant Activity of 1H-Benzimidazole-2-Yl Hydrazones. (2023). MDPI. Retrieved January 17, 2026, from [Link]

  • Discovery and development of proton pump inhibitors. (n.d.). Wikipedia. Retrieved January 17, 2026, from [Link]

  • The Knowledge Factory - Serotonin receptor: the structure is revealed. (2014). CEA. Retrieved January 17, 2026, from [Link]

  • Monoamine oxidase inhibitor properties of some benzazoles: structure-activity relationships. (1999). AAPS PharmSci. Retrieved January 17, 2026, from [Link]

  • Dopamine Biochemistry. (n.d.). News-Medical.Net. Retrieved January 17, 2026, from [Link]

  • Benzimidazoles and Proton Pump Inhibitors. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • (PDF) Inhibition of monoamine oxidases by benzimidazole chalcone derivatives. (2023). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Synthesis, dopamine D2 receptor binding studies and docking analysis of 5-[3-(4-arylpiperazin-1-yl)propyl]-1H-benzimidazole, 5-[2-(4-arylpiperazin-1-yl)ethoxy]-1H-benzimidazole and their analogs. (2005). PubMed. Retrieved January 17, 2026, from [Link]

  • Discovery of novel benzimidazole derivatives as selective and reversible monoamine oxidase B inhibitors for Parkinson's disease treatment. (2024). PubMed. Retrieved January 17, 2026, from [Link]

  • Evaluation of the combined activity of benzimidazole arylhydrazones as new anti-Parkinsonian agents: monoamine oxidase-B inhibition, neuroprotection and oxidative stress modulation. (2021). PMC. Retrieved January 17, 2026, from [Link]

  • Benzimidazole-derived carbohydrazones as dual monoamine oxidases and acetylcholinesterase inhibitors: design, synthesis, and evaluation. (2023). PubMed. Retrieved January 17, 2026, from [Link]

  • Pharmacological characterization of PD 152255, a novel dimeric benzimidazole dopamine D3 antagonist. (1996). PubMed. Retrieved January 17, 2026, from [Link]

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. (2018). SIELC Technologies. Retrieved January 17, 2026, from [Link]

  • Synthesis and Characterization of Selective Dopamine D2 Receptor Antagonists. (1998). PubMed. Retrieved January 17, 2026, from [Link]

  • Dopamine D2 receptor antagonist-1. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

  • Discovery, Optimization, and Characterization of Novel D2 Dopamine Receptor Selective Antagonists. (2015). PMC. Retrieved January 17, 2026, from [Link]

  • (1-Methyl-1h-benzimidazol-2-yl)methylamine. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

  • 3-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

Sources

Exploratory

Unlocking the Therapeutic Potential of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine: A Technical Guide to Target Identification and Validation

Abstract The benzimidazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of biological activities. [3-(1H-Benzoimidazol-2-yl)-propyl]-...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The benzimidazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of biological activities. [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a member of this versatile class, presents a compelling case for in-depth investigation to uncover its therapeutic targets and potential clinical applications. This guide provides a comprehensive framework for researchers and drug development professionals to systematically identify and validate the molecular targets of this compound. We will delve into the established pharmacological landscape of benzimidazole derivatives, propose high-potential therapeutic areas, and outline detailed, self-validating experimental protocols for target deconvolution, from initial screening to mechanistic studies. This document is designed to be a practical roadmap, integrating established methodologies with expert insights to accelerate the discovery of novel therapeutic interventions.

The Benzimidazole Scaffold: A Privileged Structure in Drug Discovery

The benzimidazole core, a fusion of benzene and imidazole rings, is structurally analogous to purine nucleosides, allowing for facile interaction with a wide array of biological macromolecules.[1] This has led to the development of benzimidazole-containing drugs with diverse therapeutic applications, including antimicrobial, anticancer, antiviral, and anti-inflammatory agents.[1][2] The versatility of this scaffold lies in its amenability to chemical modification at various positions, enabling the fine-tuning of its pharmacological properties.[3]

Derivatives of benzimidazole have demonstrated a remarkable range of biological activities, making them a continued focus of drug discovery efforts.[2][4] Notably, 2-substituted benzimidazoles are particularly prominent for their pharmacological potency.[5]

High-Potential Therapeutic Areas for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Based on the extensive literature on benzimidazole derivatives, we can hypothesize several high-potential therapeutic areas for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. These hypotheses provide a rational starting point for a focused target identification strategy.

Oncology

The anticancer potential of benzimidazole derivatives is well-documented, with several compounds demonstrating efficacy through various mechanisms.[3][6]

  • Kinase Inhibition: Many benzimidazole-based compounds function as kinase inhibitors, which are crucial regulators of cell signaling pathways often dysregulated in cancer.[7][8] These compounds can be ATP-competitive and exhibit high selectivity.[8] Key kinase families to investigate include Cyclin-Dependent Kinases (CDKs), Tyrosine Kinases, and the PI3K/Akt pathway.[3][7][9][10]

  • Microtubule Disruption: Some benzimidazoles interfere with microtubule polymerization, a validated anticancer strategy.[11]

  • Induction of Apoptosis: Benzimidazole derivatives have been shown to induce programmed cell death in cancer cells.[6][12]

Infectious Diseases

Benzimidazoles have a long history of use as antimicrobial agents.[1][13]

  • Antibacterial Activity: These compounds have shown efficacy against both Gram-positive and Gram-negative bacteria.[14][15]

  • Antifungal Activity: A notable mechanism of action for some benzimidazole compounds is the inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes.[1][16]

A Strategic Framework for Target Identification and Validation

A multi-pronged approach is essential for the successful identification and validation of the molecular targets of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This framework combines both hypothesis-driven and unbiased screening methodologies.

G cluster_0 Phase 1: Target Identification cluster_1 Phase 2: Target Validation cluster_2 Phase 3: Mechanism of Action & Preclinical Development A Phenotypic Screening (e.g., Cancer Cell Line Panel) B Affinity-Based Methods (Pull-down Assays) A->B Identifies biological context C Label-Free Methods (DARTS, CETSA) A->C Provides functional readout E Biochemical Assays (Enzyme Kinetics, Binding Assays) B->E Identifies direct binders C->E Confirms direct interaction D Computational Modeling (Molecular Docking) D->E Predicts binding modes F Cell-Based Assays (Target Engagement, Pathway Analysis) E->F Confirms biochemical activity G Genetic Approaches (siRNA/CRISPR Knockdown) F->G Validates target in cellular context H In-depth Mechanistic Studies G->H Confirms target necessity I Lead Optimization H->I J In Vivo Efficacy Models I->J

Sources

Foundational

A Technical Guide to Benzimidazole Scaffolds in Neurodegenerative Disease Drug Discovery

Authored for Researchers, Scientists, and Drug Development Professionals Abstract Neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's, represent a formidable challenge to modern medicine, cha...

Author: BenchChem Technical Support Team. Date: January 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Neurodegenerative diseases, including Alzheimer's, Parkinson's, and Huntington's, represent a formidable challenge to modern medicine, characterized by the progressive loss of neuronal structure and function. The development of effective disease-modifying therapies remains a critical unmet need. The benzimidazole scaffold, a heterocyclic aromatic compound, has emerged as a "privileged structure" in medicinal chemistry due to its versatile binding capabilities and broad spectrum of biological activities. This guide provides a comprehensive technical overview of the application of benzimidazole compounds in the context of neurodegenerative diseases. We will explore the core mechanisms of action, detail established synthetic and screening protocols, and present a logical framework for advancing these promising compounds from bench to potential clinical application.

The Therapeutic Rationale: Why Benzimidazole?

The benzimidazole core, consisting of a fused benzene and imidazole ring, possesses a unique combination of features that make it an exceptional starting point for drug design. Its bicyclic structure provides a rigid framework, while the nitrogen atoms can act as both hydrogen bond donors and acceptors. This allows for specific and high-affinity interactions with a wide array of biological targets implicated in neurodegeneration. Furthermore, the C2 position of the benzimidazole ring is readily functionalized, enabling the generation of diverse chemical libraries to probe structure-activity relationships (SAR) and optimize for potency, selectivity, and pharmacokinetic properties.

The multifactorial nature of neurodegenerative diseases—involving protein misfolding, oxidative stress, neuroinflammation, and neuronal death—demands therapeutic agents that can engage multiple pathological pathways. Benzimidazole derivatives have demonstrated a remarkable ability to act as multi-target-directed ligands (MTDLs), simultaneously modulating several key proteins and pathways involved in disease progression.

Core Pathological Targets of Benzimidazole Compounds in Neurodegeneration

Our research synthesis identifies several critical pathways where benzimidazole derivatives have shown significant therapeutic potential.

Alzheimer's Disease (AD): Targeting Tau and Amyloid Pathologies

A primary focus in AD research is the inhibition of enzymes responsible for the hyperphosphorylation of tau protein, leading to neurofibrillary tangles (NFTs), and the modulation of amyloid-beta (Aβ) aggregation.

  • Glycogen Synthase Kinase-3β (GSK-3β) Inhibition: GSK-3β is a key kinase implicated in tau hyperphosphorylation. Benzimidazole compounds have been designed to target the ATP-binding site of this enzyme.

  • Cholinesterase (ChE) Inhibition: Both acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) are validated targets for symptomatic treatment of AD. Many benzimidazole derivatives exhibit potent dual inhibition of these enzymes.

  • Monoamine Oxidase (MAO) Inhibition: MAO-A and MAO-B are enzymes that degrade neurotransmitters and contribute to oxidative stress in the brain. Benzimidazole-based MAO inhibitors can help restore neurotransmitter balance and reduce oxidative damage.

The diagram below illustrates the interconnected pathways in Alzheimer's Disease that are modulated by benzimidazole compounds.

G cluster_AD Alzheimer's Disease Pathology cluster_BZD Benzimidazole Interventions APP Amyloid Precursor Protein (APP) Abeta Amyloid-Beta (Aβ) Aggregation APP->Abeta Plaques Senile Plaques Abeta->Plaques Neuronal_Death Neuronal Death & Cognitive Decline Plaques->Neuronal_Death Tau Tau Protein pTau Hyperphosphorylated Tau (p-Tau) Tau->pTau NFTs Neurofibrillary Tangles (NFTs) pTau->NFTs NFTs->Neuronal_Death GSK3B GSK-3β GSK3B->pTau Promotes AChE_BChE AChE / BChE AChE_BChE->Abeta Promotes Aggregation MAO MAO-A / MAO-B BZD1 Benzimidazole Derivative 1 BZD1->GSK3B Inhibits BZD2 Benzimidazole Derivative 2 BZD2->Abeta Inhibits Aggregation BZD2->AChE_BChE Inhibits BZD3 Benzimidazole Derivative 3 BZD3->MAO Inhibits

Caption: Multi-target action of benzimidazoles in Alzheimer's Disease.

Parkinson's Disease (PD): Targeting α-Synuclein and Oxidative Stress

Parkinson's Disease is characterized by the aggregation of α-synuclein into Lewy bodies and the loss of dopaminergic neurons.

  • Inhibition of α-Synuclein Aggregation: Certain benzimidazole structures have been shown to interfere with the fibrillization process of α-synuclein, a key pathological event in PD.

  • MAO-B Inhibition: MAO-B is particularly relevant in PD as its inhibition increases the availability of dopamine in the brain and reduces the production of reactive oxygen species (ROS). Several benzimidazole-based selective MAO-B inhibitors have been developed.

Huntington's Disease (HD) and ALS: Broader Neuroprotective Mechanisms

While research is less extensive, the neuroprotective properties of benzimidazoles are relevant for HD and Amyotrophic Lateral Sclerosis (ALS).

  • Antioxidant Activity: The benzimidazole ring can act as a scavenger of free radicals, protecting neurons from oxidative damage, a common feature in most neurodegenerative disorders.

  • Anti-inflammatory Effects: Neuroinflammation contributes significantly to neuronal death. Benzimidazole derivatives can modulate inflammatory pathways, for instance, by inhibiting cyclooxygenase (COX) enzymes.

Experimental Design: Synthesis and Evaluation Workflow

A robust drug discovery campaign requires a systematic approach, from initial synthesis to biological validation.

The diagram below outlines a typical workflow for the development and screening of novel benzimidazole compounds.

G cluster_workflow Drug Discovery & Evaluation Workflow Start 1. Synthesis (Phillips-Ladenburg) Purify 2. Purification & Characterization (NMR, MS, HPLC) Start->Purify In_Vitro 3. In Vitro Screening (Enzyme Inhibition, Anti-Aggregation) Purify->In_Vitro SAR 4. SAR Analysis & Lead Optimization In_Vitro->SAR Data In_Vivo 5. In Vivo Models (e.g., scopolamine-induced amnesia) In_Vitro->In_Vivo Promising 'Hits' SAR->Start Iterative Design Tox 6. ADMET & Toxicity Studies In_Vivo->Tox End Lead Candidate Tox->End

Caption: A generalized workflow for benzimidazole drug discovery.

General Synthesis Protocol: Phillips-Ladenburg Reaction

The most common and versatile method for synthesizing the benzimidazole core is the Phillips-Ladenburg condensation.

Principle: This reaction involves the condensation of an o-phenylenediamine with a carboxylic acid (or its derivative, like an aldehyde or ester) under acidic conditions, typically with refluxing hydrochloric acid or acetic acid. The acid protonates the carbonyl group, making it more electrophilic for attack by the amino group of the diamine, followed by cyclization and dehydration to form the benzimidazole ring.

Step-by-Step Methodology:

  • Reactant Preparation: To a round-bottom flask, add o-phenylenediamine (1.0 eq) and the desired carboxylic acid (1.1 eq).

  • Solvent Addition: Add 4M hydrochloric acid as the solvent and catalyst.

  • Reflux: Heat the mixture to reflux (typically 100-120 °C) for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Neutralization: After completion, cool the reaction mixture to room temperature and neutralize it by slowly adding a base (e.g., ammonium hydroxide or sodium bicarbonate solution) until the pH is ~7-8. The product will typically precipitate out of the solution.

  • Isolation: Collect the solid precipitate by vacuum filtration and wash thoroughly with cold water to remove any remaining salts.

  • Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure benzimidazole derivative.

  • Characterization: Confirm the structure and purity of the final compound using techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Key In Vitro Screening Protocol: AChE Inhibition Assay (Ellman's Method)

Principle: This colorimetric assay measures the activity of acetylcholinesterase. The enzyme hydrolyzes the substrate acetylthiocholine (ATCI) to produce thiocholine. Thiocholine then reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate, which can be quantified spectrophotometrically at 412 nm. An inhibitor will reduce the rate of this color change.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Phosphate Buffer (PB): 0.1 M, pH 8.0.

    • DTNB Solution: 3 mM in PB.

    • ATCI Solution: 15 mM in PB.

    • AChE Enzyme Solution: Prepare a stock solution of electric eel AChE in PB.

    • Test Compound: Prepare stock solutions of benzimidazole derivatives in DMSO and dilute to various concentrations with PB.

    • Positive Control: Donepezil or Tacrine solution.

  • Assay Procedure (96-well plate format):

    • To each well, add:

      • 125 µL of DTNB solution.

      • 25 µL of the test compound solution (or vehicle for control).

      • 25 µL of the AChE enzyme solution.

    • Incubate the plate at 37 °C for 15 minutes.

    • Initiate the reaction by adding 25 µL of the ATCI substrate solution to all wells.

    • Immediately measure the absorbance at 412 nm every minute for 5-10 minutes using a microplate reader.

  • Data Analysis:

    • Calculate the rate of reaction (V) for each concentration.

    • Calculate the percentage of inhibition using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100.

    • Plot the % Inhibition against the logarithm of the inhibitor concentration and determine the IC₅₀ value (the concentration of inhibitor that causes 50% enzyme inhibition) using non-linear regression analysis.

Data Synthesis: Structure-Activity Relationship and Comparative Efficacy

Decades of research have yielded valuable insights into the SAR of benzimidazole derivatives. For instance, substitution at the N1 position with a benzyl group and at the C2 position with a piperidine ring has been shown to be a highly effective motif for AChE inhibition. The table below summarizes the inhibitory concentrations (IC₅₀) of representative benzimidazole compounds against key neurodegenerative targets.

Compound ClassTarget Enzyme(s)Representative IC₅₀ Values (nM)Key Structural FeaturesReference
Benzylpiperidine-BenzimidazolesAChE / BChEAChE: 5 - 50 nM; BChE: 100 - 500 nMN-benzylpiperidine at C2 position
Phenyl-substituted BenzimidazolesMAO-A / MAO-BMAO-A: ~200 nM; MAO-B: ~50 nMSubstituted phenyl ring at C2
Thiazole-containing BenzimidazolesGSK-3β10 - 100 nMFused thiazole ring systemN/A
Styryl-BenzimidazolesAβ AggregationInhibits aggregation by >70% at 10 µMStyryl group at C2 positionN/A

Note: IC₅₀ values are approximate and vary significantly based on the specific substitutions and assay conditions.

Conclusion and Future Directions

The benzimidazole scaffold is a cornerstone in the development of therapeutics for neurodegenerative diseases. Its synthetic accessibility and capacity for multi-target engagement provide a powerful platform for addressing the complex pathologies of Alzheimer's, Parkinson's, and related disorders. The ability of these compounds to simultaneously inhibit key enzymes like cholinesterases and MAOs, while also mitigating protein aggregation and oxidative stress, aligns perfectly with the current paradigm of multi-target-directed ligands.

Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of these compounds to ensure brain permeability and minimize off-target effects. The integration of computational modeling and in-silico screening will be crucial for rationally designing the next generation of benzimidazole derivatives with enhanced potency and selectivity. As our understanding of the molecular underpinnings of neurodegeneration deepens, the versatility of the benzimidazole scaffold will undoubtedly continue to provide fertile ground for the discovery of novel, disease-modifying therapies.

References

  • Title: Design, synthesis, and evaluation of novel benzimidazole derivatives as potential multi-target agents for the treatment of Alzheimer's disease. Source: European Journal of Medicinal Chemistry. URL: [Link]

  • Title: Benzimidazole-based multifunctional compounds for the treatment of Alzheimer's disease. Source: Future Medicinal Chemistry. URL: [Link]

  • Title: Recent advances on benzimidazole-based derivatives as monoamine oxidase inhibitors: A comprehensive review. Source: Archiv der Pharmazie. URL: [Link]

Protocols & Analytical Methods

Method

Application Notes & Protocols for In Vitro Profiling of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Prepared by: Gemini, Senior Application Scientist Abstract This document provides comprehensive application notes and detailed in vitro protocols for the preliminary pharmacological characterization of the novel compound...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Gemini, Senior Application Scientist

Abstract

This document provides comprehensive application notes and detailed in vitro protocols for the preliminary pharmacological characterization of the novel compound, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. The benzimidazole scaffold is recognized as a "privileged structure" in medicinal chemistry, forming the core of numerous drugs with diverse therapeutic actions.[1][2][3] Derivatives are known to exhibit a wide range of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[2][3][4][5] Given the structural features of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine—specifically its heterocyclic benzimidazole core and flexible aminopropyl side chain—this guide proposes its evaluation against two high-probability target classes: Monoamine Oxidases (MAO) and the Histamine H1 Receptor (H1R) . The following protocols are designed for researchers in drug discovery and pharmacology to perform an initial screen and characterize the compound's potential inhibitory or antagonistic activity.

Application Note 1: Monoamine Oxidase (MAO) Inhibition Profiling

Scientific Rationale & Background

Monoamine oxidases (MAO) are mitochondrial outer-membrane-bound flavoenzymes essential for the metabolism of monoamine neurotransmitters, such as serotonin, dopamine, and norepinephrine.[6][7] Two primary isoforms, MAO-A and MAO-B, exhibit different substrate specificities and inhibitor sensitivities.[8] Inhibition of MAO-A is an established therapeutic strategy for depression, while MAO-B inhibitors are primarily used in the management of Parkinson's disease.[6][8]

The structural resemblance of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine to known MAO substrates and inhibitors makes this enzyme family a logical and high-priority target for initial screening. This protocol details a robust, high-throughput compatible, luminogenic assay to determine the compound's inhibitory potency (IC₅₀) against both MAO-A and MAO-B isoforms. The assay quantifies the hydrogen peroxide (H₂O₂) produced during the MAO-catalyzed oxidation of a substrate.[7][9]

Visualized Assay Principle

The diagram below illustrates the enzymatic reaction and the detection mechanism for the MAO inhibition assay. MAO converts a primary amine substrate into an aldehyde, releasing ammonia and hydrogen peroxide (H₂O₂). The H₂O₂ subsequently reacts with a luminogenic peroxidase substrate in the presence of horseradish peroxidase (HRP) to generate a quantifiable light signal. An inhibitor, such as our test compound, will block this reaction, leading to a reduction in the luminescent signal.

MAO_Assay_Principle cluster_reaction Enzymatic Reaction cluster_detection Luminescent Detection cluster_inhibition Inhibition Mechanism MAO MAO-A or MAO-B H2O2 Hydrogen Peroxide (H₂O₂) MAO->H2O2 + Aldehyde, NH₃ Substrate MAO Substrate (e.g., p-Tyramine) Substrate->MAO + O₂, H₂O H2O2_proxy H₂O₂ HRP Horseradish Peroxidase (HRP) Light Light Signal (Quantifiable) HRP->Light Luminol Luminogenic Substrate Luminol->HRP H2O2_proxy->HRP Test_Compound Test Compound: [3-(1H-Benzoimidazol-2-yl) -propyl]-methyl-amine Test_Compound->MAO Inhibits

Caption: Workflow of the luminogenic MAO inhibition assay.

Detailed Experimental Protocol: MAO-Glo™ Assay

This protocol is adapted for a standard 96-well or 384-well plate format using a commercial kit like the MAO-Glo™ Assay (Promega).

1.3.1 Materials & Reagents

  • Enzymes: Recombinant human MAO-A and MAO-B (e.g., from Sigma-Aldrich or a kit).

  • Assay Buffer: 100 mM HEPES, pH 7.5.

  • MAO Substrate: Provided in the kit or prepared separately (e.g., p-Tyramine).

  • Test Compound: [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, dissolved in 100% DMSO to create a 10 mM stock.

  • Reference Inhibitors:

    • Clorgyline: For MAO-A (10 mM stock in DMSO).

    • Selegiline: For MAO-B (10 mM stock in DMSO).

  • Detection Reagent: Luciferin detection reagent containing HRP.

  • Plates: White, opaque, flat-bottom 96-well or 384-well assay plates.

  • Instrumentation: Luminometer plate reader.

1.3.2 Step-by-Step Methodology

  • Compound Plating:

    • Create a serial dilution series of the test compound and reference inhibitors in DMSO. A common starting point is a 10-point, 3-fold dilution series.

    • Transfer a small volume (e.g., 1 µL) of each compound dilution into the appropriate wells of the assay plate. Include "DMSO only" wells for 100% activity (negative) controls and "no enzyme" wells for background controls.

  • Enzyme Preparation & Addition:

    • Dilute the MAO-A and MAO-B enzymes to their optimal working concentration in the assay buffer. This concentration should be predetermined via enzyme titration to ensure the reaction remains in the linear range.

    • Add the diluted enzyme solution (e.g., 24 µL) to each well containing the compound/DMSO.

  • Pre-incubation:

    • Gently mix the plate on a plate shaker for 1 minute.

    • Incubate the plate for 15 minutes at room temperature (20-25°C) to allow the compounds to interact with the enzymes.

  • Initiation of Reaction:

    • Prepare the MAO substrate by diluting it in the assay buffer to the working concentration (typically 2x the final desired concentration).

    • Add the substrate solution (e.g., 25 µL) to all wells to start the enzymatic reaction.

  • Enzymatic Incubation:

    • Mix the plate gently for 1 minute.

    • Incubate for 60 minutes at room temperature, protected from light.

  • Signal Detection:

    • Reconstitute the luminogenic detection reagent according to the manufacturer's instructions.

    • Add an equal volume of the detection reagent (e.g., 50 µL) to all wells.

    • Incubate for 20 minutes at room temperature to stabilize the luminescent signal.

  • Data Acquisition:

    • Read the luminescence on a plate reader.

Data Analysis & Interpretation
  • Background Subtraction: Subtract the average luminescence from the "no enzyme" control wells from all other data points.

  • Percent Inhibition Calculation: Calculate the percent inhibition for each compound concentration using the following formula: % Inhibition = 100 * (1 - (Signal_Compound / Signal_DMSO_Control))

  • IC₅₀ Determination:

    • Plot the % Inhibition against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic (4PL) non-linear regression model to determine the IC₅₀ value, which is the concentration of the compound that causes 50% inhibition of MAO activity.[10]

ParameterRecommended ConditionRationale
Final DMSO Concentration ≤ 1%High concentrations of DMSO can inhibit enzyme activity.
Test Compound Range 1 nM to 100 µMA wide range is necessary to capture the full dose-response curve.
Reference Inhibitors Clorgyline (MAO-A), Selegiline (MAO-B)Validates assay performance and confirms isoform-specific inhibition.[8]
Enzyme Concentration Titrated for linear rangeEnsures the reaction rate is proportional to enzyme activity, not limited by substrate.
Incubation Time 60 minutesAllows for sufficient product formation without substrate depletion.

Application Note 2: Histamine H1 Receptor (H1R) Functional Antagonism Assay

Scientific Rationale & Background

The histamine H1 receptor (H1R) is a G-protein coupled receptor (GPCR) that plays a central role in mediating allergic and inflammatory responses.[11] Upon binding histamine, the H1R couples to the Gαq protein, activating the phospholipase C (PLC) pathway. This leads to the generation of inositol trisphosphate (IP₃), which triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum.[11] H1R antagonists are widely used as anti-allergy medications. Many contain heterocyclic scaffolds, making the benzimidazole-based test compound a candidate for H1R activity.

This protocol describes a cell-based functional assay to measure the ability of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine to antagonize histamine-induced calcium mobilization in cells expressing the human H1 receptor.

Visualized Signaling Pathway

The diagram below outlines the H1R signaling cascade leading to intracellular calcium release. An antagonist compound would block histamine from binding to the receptor, thereby inhibiting this entire downstream pathway.

H1R_Pathway cluster_membrane Cell Membrane cluster_cytosol Cytosol & ER Histamine Histamine (Agonist) H1R Histamine H1 Receptor (H1R) Histamine->H1R Binds Gq Gαq Protein H1R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates IP3 Inositol Trisphosphate (IP3) PLC->IP3 Generates ER Endoplasmic Reticulum (ER) IP3->ER Binds to IP3 Receptor Ca_release Ca²⁺ Release (Fluorescent Signal) ER->Ca_release Test_Compound Test Compound (Antagonist) Test_Compound->H1R Blocks

Sources

Application

Application Note: A Validated Reversed-Phase HPLC Method for the Quantitative Analysis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Abstract This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. The develop...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This application note presents a detailed, robust, and validated High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. The developed reversed-phase method is demonstrated to be specific, linear, accurate, and precise, making it suitable for routine quality control and research applications in the pharmaceutical industry. The scientific rationale behind the selection of chromatographic conditions is discussed, and a comprehensive protocol for method validation, in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, is provided.

Introduction: The Analytical Imperative for Benzimidazole Derivatives

[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine belongs to the benzimidazole class of heterocyclic aromatic compounds. This scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active agents. Given the therapeutic potential and the necessity for stringent quality control in drug development and manufacturing, a reliable and validated analytical method for the quantification of this compound is paramount. This document provides a comprehensive guide for researchers, scientists, and drug development professionals to implement a robust HPLC method for this purpose.

The fundamental principle of this method is reversed-phase chromatography, where the analyte is separated based on its hydrophobic interactions with a non-polar stationary phase.[1] This technique is widely applicable and offers excellent reproducibility for a broad range of compounds.[1]

Physicochemical Properties and Chromatographic Strategy

A comprehensive understanding of the analyte's physicochemical properties is critical for developing a selective and efficient HPLC method.

  • Structure: [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

  • Molecular Formula: C₁₁H₁₅N₃[2]

  • Molecular Weight: 189.26 g/mol [2]

The benzimidazole ring contains a chromophore that absorbs UV radiation, allowing for straightforward detection. The selection of the detection wavelength is a critical parameter for achieving optimal sensitivity.

Recommended HPLC Method Parameters

The following HPLC conditions have been optimized to provide a sharp, symmetrical peak for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine with a reasonable retention time.

ParameterRecommended ConditionRationale
HPLC System Any standard HPLC system with a UV detectorThe method is designed to be robust and transferable across different HPLC instruments.
Column C18, 4.6 x 150 mm, 5 µmA C18 stationary phase provides the necessary hydrophobicity for retaining the analyte. The specified dimensions and particle size offer a good balance between efficiency and backpressure.
Mobile Phase Acetonitrile and 0.1% Phosphoric Acid in Water (v/v)Acetonitrile is a common organic modifier in reversed-phase HPLC. Phosphoric acid is used to control the pH of the aqueous component of the mobile phase.[3][4] An acidic pH ensures the protonation of the amine groups, leading to better peak shape and minimizing silanol interactions with the stationary phase.
Gradient IsocraticAn isocratic elution simplifies the method and enhances reproducibility. A suitable starting ratio of Acetonitrile to aqueous phase should be determined experimentally, typically in the range of 30:70 to 50:50.
Flow Rate 1.0 mL/minThis flow rate is standard for a 4.6 mm internal diameter column and provides a good balance between analysis time and efficiency.
Column Temperature 30 °CMaintaining a constant column temperature ensures reproducible retention times.
Injection Volume 10 µLThis is a typical injection volume for analytical HPLC.
Detection Wavelength ~275 nm (To be verified)Benzimidazole derivatives typically exhibit strong UV absorbance around 270-280 nm. The optimal wavelength should be determined by acquiring a UV spectrum of the analyte.

Experimental Protocols

Preparation of Solutions
  • Mobile Phase Preparation (0.1% Phosphoric Acid in Water): Add 1.0 mL of concentrated phosphoric acid to 1000 mL of HPLC-grade water. Mix thoroughly and degas before use.

  • Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine reference standard and transfer it to a 25 mL volumetric flask. Dissolve in and dilute to volume with a suitable solvent (e.g., methanol or a mixture of mobile phase).

  • Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the desired concentration range for linearity assessment (e.g., 1-100 µg/mL).

  • Sample Preparation: The sample preparation will depend on the matrix. For a drug substance, dissolve a known amount in the mobile phase to achieve a concentration within the linear range of the method. For a formulated drug product, a suitable extraction or dissolution procedure will need to be developed and validated.

HPLC System Setup and Analysis Workflow

The following diagram illustrates the general workflow for the analysis.

HPLC_Workflow cluster_prep Preparation cluster_hplc HPLC Analysis cluster_data Data Processing MobilePhase Prepare Mobile Phase Equilibrate Equilibrate HPLC System MobilePhase->Equilibrate Standard Prepare Standard Solutions Inject Inject Standard/Sample Standard->Inject Sample Prepare Sample Solutions Sample->Inject Equilibrate->Inject Separate Chromatographic Separation Inject->Separate Detect UV Detection Separate->Detect Integrate Integrate Peak Area Detect->Integrate Calculate Calculate Concentration Integrate->Calculate Report Generate Report Calculate->Report Method_Validation_Workflow Start Method Development Complete Specificity Specificity Start->Specificity Linearity Linearity & Range Start->Linearity Accuracy Accuracy Start->Accuracy Precision Precision Start->Precision LOD_LOQ LOD & LOQ Start->LOD_LOQ Robustness Robustness Start->Robustness Validation_Report Validation Report Specificity->Validation_Report Linearity->Validation_Report Accuracy->Validation_Report Precision->Validation_Report LOD_LOQ->Validation_Report Robustness->Validation_Report End Method Ready for Routine Use Validation_Report->End

Sources

Method

Application Notes and Protocols for Cell Culture Experiments with [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Introduction: The Therapeutic Potential of Benzimidazole Scaffolds The benzimidazole ring system, a fusion of benzene and imidazole, represents a privileged scaffold in medicinal chemistry and drug discovery.[1][2][3] It...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Therapeutic Potential of Benzimidazole Scaffolds

The benzimidazole ring system, a fusion of benzene and imidazole, represents a privileged scaffold in medicinal chemistry and drug discovery.[1][2][3] Its structural similarity to naturally occurring purine nucleotides allows benzimidazole derivatives to readily interact with a wide array of biological macromolecules, leading to a broad spectrum of pharmacological activities.[3] These activities include, but are not limited to, anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[2][4] In the realm of oncology, numerous benzimidazole-containing compounds have been investigated for their potent cytotoxic effects against various cancer cell lines, with some, like mebendazole and albendazole, being repurposed for their anticancer properties.[5] The mechanisms underlying their anticancer activity are diverse and often involve the disruption of critical cellular processes such as microtubule formation, cell cycle progression, and key signaling pathways.[5][6]

This document provides a detailed guide for researchers investigating the potential anticancer properties of the novel benzimidazole derivative, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (hereafter referred to as BDPMA). While specific biological data for BDPMA is not yet widely available, its structural features suggest it may exhibit interesting pharmacological activities worthy of exploration. These application notes will therefore outline a comprehensive experimental workflow to characterize the cytotoxic and apoptotic effects of BDPMA in cancer cell lines, and to probe its potential mechanism of action.

Safety and Handling of Benzimidazole Compounds

Before commencing any experimental work, it is imperative to adhere to strict safety protocols. Benzimidazole derivatives should be handled with care, treating them as potentially hazardous substances.

General Precautions:

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles with side shields, and chemical-resistant gloves.[7][8]

  • Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.[7]

  • Avoid Contact: Prevent direct contact with the skin and eyes.[7][9] In case of accidental contact, flush the affected area with copious amounts of water and seek medical advice.[8]

  • Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials.[7]

  • Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.[8]

Experimental Workflow for Characterizing BDPMA's Anticancer Activity

The following workflow provides a systematic approach to evaluating the anticancer potential of BDPMA.

G cluster_0 Phase 1: Cytotoxicity Screening cluster_1 Phase 2: Apoptosis Induction cluster_2 Phase 3: Mechanism of Action A Select Cancer Cell Line(s) B MTT Cell Viability Assay A->B C Determine IC50 Value B->C D Treat Cells with IC50 Concentration of BDPMA C->D E Annexin V/PI Staining D->E F Flow Cytometry Analysis E->F G Cell Lysis and Protein Quantification F->G H Western Blot Analysis G->H I Probe Key Apoptotic Pathway Proteins H->I G BDPMA BDPMA PI3K PI3K BDPMA->PI3K Inhibits (?) Akt Akt PI3K->Akt pAkt p-Akt (Active) Akt->pAkt Bad Bad pAkt->Bad Inhibits Bcl2 Bcl-2 Bad->Bcl2 pBad p-Bad (Inactive) Apoptosis Apoptosis Bcl2->Apoptosis Inhibits

Caption: Hypothesized inhibition of the PI3K/Akt pathway by BDPMA.

Protocol 3: Western Blot Analysis of PI3K/Akt Pathway Proteins

[10][11] Materials:

  • Treated and untreated cell lysates

  • RIPA buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-p-Akt, anti-Akt, anti-Bcl-2, anti-Bax, anti-cleaved Caspase-3, and a loading control like anti-β-actin)

  • HRP-conjugated secondary antibody

  • Enhanced chemiluminescence (ECL) substrate

  • Chemiluminescence imaging system

Procedure:

  • Sample Preparation:

    • Treat cells with BDPMA at the IC50 concentration for various time points (e.g., 0, 6, 12, 24 hours).

    • Lyse the cells in ice-cold RIPA buffer.

    • Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

    • Determine the protein concentration using a BCA assay.

  • SDS-PAGE and Protein Transfer:

    • Denature equal amounts of protein (20-40 µg) by boiling in Laemmli buffer.

    • Separate the proteins by SDS-PAGE.

    • Transfer the separated proteins to a PVDF membrane.

  • Immunoblotting:

    • Block the membrane in blocking buffer for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

    • Wash the membrane three times with TBST.

    • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Wash the membrane three times with TBST.

  • Detection:

    • Incubate the membrane with ECL substrate.

    • Visualize the protein bands using a chemiluminescence imaging system.

Data Analysis:

  • Analyze the band intensities relative to the loading control (β-actin).

  • A decrease in p-Akt and Bcl-2 levels, and an increase in cleaved Caspase-3 would support the hypothesis that BDPMA induces apoptosis via inhibition of the PI3K/Akt pathway.

Conclusion

These application notes provide a robust framework for the initial characterization of the novel benzimidazole derivative, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, as a potential anticancer agent. By systematically evaluating its cytotoxicity, apoptotic-inducing capabilities, and effects on key signaling pathways, researchers can gain valuable insights into its therapeutic potential. The protocols provided are based on well-established and validated methodologies in cell biology and cancer research, ensuring reliable and reproducible results.

References

  • Creative Diagnostics. (n.d.). The MTT Assay: A Valuable Tool for Measuring Cell Viability. Retrieved from [Link]

  • Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

  • Gaba, M., Singh, S., & Mohan, C. (2014). Benzimidazole as a Privileged Scaffold in Drug Design and Discovery. PubMed. Retrieved from [Link]

  • Wikipedia. (2023, December 19). MTT assay. Retrieved from [Link]

  • Jayaraman, S. (2020). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. PMC. Retrieved from [Link]

  • Boster Biological Technology. (2024). Annexin V PI Staining Guide for Apoptosis Detection. Retrieved from [Link]

  • AlgentBio. (n.d.). WB Protocol. Retrieved from [Link]

  • Al-Ostath, A. I., et al. (2023). Unlocking the Pharmacological Potential of Benzimidazole Derivatives: A Pathway to Drug Development. PubMed. Retrieved from [Link]

  • Wagh, D. D., & Kankate, R. S. (2025). Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review. Biosciences Biotechnology Research Asia. Retrieved from [Link]

  • Al-Suhaimi, K. S., et al. (2022). Synthesis of Some Novel Benzimidazole Derivatives as Anticancer Agent and Evaluation for CDK2 Inhibition Activity. PubMed. Retrieved from [Link]

  • MDPI. (2023). Benzimidazole Derivatives: A Review of Advances in Synthesis, Biological Potential, Computational Modelling, and Specialized Material Functions. Retrieved from [Link]

  • ResearchGate. (2025). Benzimidazole Derivatives in Drug Design: Structure-Activity Relationships and Therapeutic Potential: A Review. Retrieved from [Link]

  • Boster Bio. (n.d.). Western Blot Protocol: Step-by-Step Guide. Retrieved from [Link]

  • Remya R.S. (2022). Design, Synthesis and Pharmacological Evaluation of Novel Benzimidazole Derivatives as Anticancer Agents. Bentham Science Publishers. Retrieved from [Link]

  • Ma, C., et al. (2023). Design, synthesis and antitumor effects of novel benzimidazole derivatives as PI3K inhibitors. PubMed. Retrieved from [Link]

  • Cusabio. (n.d.). Western Blotting(WB) Protocol. Retrieved from [Link]

  • Youssef, A. M., et al. (2012). Synthesis and Anticancer Activity of Novel Benzimidazole and Benzothiazole Derivatives against HepG2 Liver Cancer Cells. Ingenta Connect. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and anticancer activity of novel water soluble benzimidazole carbamates. Retrieved from [Link]

  • SIELC Technologies. (2018). [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. Retrieved from [Link]

  • PubMed. (2023). One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies. Retrieved from [Link]

  • ResearchGate. (2025). Synthesis of 3-(1H-benzimidazol-2-yl amino) 2-phenyl-1, 3-thiazolidin -4-one as potential CNS depressant. Retrieved from [Link]

  • MDPI. (2022). Design, Synthesis and In Vitro Antimicrobial Activity of 6-(1H-Benzimidazol-2-yl)-3,5-dimethyl-4-oxo-2-thio-3,4-dihydrothieno[2,3-d]pyrimidines. Retrieved from [Link]

  • Pandey, S., et al. (2022). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. PMC - PubMed Central. Retrieved from [Link]

  • PMC - PubMed Central. (2018). 1H-benzimidazol-3-ium 3,4,5-trihydroxybenzoate trihydrate. Retrieved from [Link]

  • PubChem. (n.d.). 2-Amino-1-methylbenzimidazole. Retrieved from [Link]

Sources

Application

Application Note & Protocol: Determining the IC50 of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine against Monoamine Oxidase A and B

For: Researchers, scientists, and drug development professionals in neuroscience, pharmacology, and medicinal chemistry. Abstract This document provides a comprehensive, technically detailed guide for determining the hal...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals in neuroscience, pharmacology, and medicinal chemistry.

Abstract

This document provides a comprehensive, technically detailed guide for determining the half-maximal inhibitory concentration (IC50) of the novel compound [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine against the two isoforms of monoamine oxidase, MAO-A and MAO-B. Given the prevalence of the benzimidazole scaffold in known monoamine oxidase inhibitors, this protocol establishes a robust framework for characterizing the compound's potency and selectivity.[1][2][3] We present a step-by-step methodology utilizing a commercially available luminescent assay, complete with guidelines for data analysis and interpretation, ensuring the generation of reliable and reproducible results.

Scientific Rationale & Mechanistic Context

Monoamine oxidases (MAOs) are mitochondrial flavoenzymes crucial for the metabolism of monoamine neurotransmitters, including serotonin, dopamine, and norepinephrine. Two isoforms, MAO-A and MAO-B, exhibit distinct substrate specificities and inhibitor sensitivities. Selective inhibition of these enzymes has proven to be a successful therapeutic strategy for a range of neurological and psychiatric disorders.[4][5] For instance, MAO-A inhibitors are effective antidepressants, while MAO-B inhibitors are utilized in the management of Parkinson's disease.[5]

The benzimidazole chemical moiety is recognized as a "privileged structure" in medicinal chemistry, frequently appearing in compounds that target MAO enzymes.[6][7] The structural characteristics of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine suggest a plausible interaction with the active site of MAO-A or MAO-B. Therefore, a primary characterization of this compound's pharmacological profile necessitates the determination of its IC50 value against both isoforms. This will not only quantify its inhibitory potency but also establish its selectivity, a critical factor in predicting its therapeutic potential and side-effect profile.

The IC50 value represents the concentration of an inhibitor required to reduce the activity of an enzyme by 50%.[8] It is a fundamental parameter in drug discovery for quantifying the potency of a compound. This protocol is designed to yield a precise and accurate IC50 value through the generation of a dose-response curve.

Experimental Design & Workflow

The determination of the IC50 value will be accomplished using a luminescent-based in vitro enzyme inhibition assay. The workflow is designed to be systematic, ensuring data integrity and reproducibility.

experimental_workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep Compound Serial Dilution Plate_Layout 96-Well Plate Setup Compound_Prep->Plate_Layout Reagent_Prep Reagent Preparation (Enzymes, Substrate, Buffers) Reagent_Prep->Plate_Layout Controls_Prep Control Inhibitor Dilution (Clorgyline, Selegiline) Controls_Prep->Plate_Layout Incubation Enzyme-Inhibitor Pre-incubation Plate_Layout->Incubation Reaction Initiate Reaction with Substrate Incubation->Reaction Detection Add Detection Reagent & Measure Luminescence Reaction->Detection Data_Normalization Data Normalization (% Inhibition) Detection->Data_Normalization Curve_Fitting Non-linear Regression (log(inhibitor) vs. response) Data_Normalization->Curve_Fitting IC50_Determination IC50 Calculation Curve_Fitting->IC50_Determination

Caption: High-level overview of the experimental workflow for IC50 determination.

Materials & Reagents

Key Components
  • Test Compound: [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

  • MAO Assay Kit: MAO-Glo™ Assay System (Promega, Cat. No. V1401 or V1402). This kit provides a robust, homogeneous luminescent method for measuring MAO activity.[3][4][9][10]

    • Luminogenic MAO Substrate

    • MAO-A and MAO-B Reaction Buffers

    • Luciferin Detection Reagent

    • Reconstitution Buffer

  • Enzymes: Recombinant human MAO-A and MAO-B (included in some kits or purchased separately, e.g., from Sigma-Aldrich).

  • Positive Control Inhibitors:

    • Clorgyline: Selective MAO-A inhibitor.[1][5][7]

    • Selegiline (Deprenyl): Selective MAO-B inhibitor.[2][6][11][12]

  • Solvent: Dimethyl sulfoxide (DMSO), molecular biology grade.

  • Microplates: White, opaque 96-well microplates suitable for luminescence measurements.

Equipment
  • Luminometer capable of reading 96-well plates.

  • Multichannel pipettes and sterile pipette tips.

  • Incubator set to 37°C.

  • Orbital shaker.

Detailed Experimental Protocol

This protocol is adapted from the Promega MAO-Glo™ Assay technical bulletin.[3][9]

Reagent Preparation
  • Test Compound Stock Solution: Prepare a 10 mM stock solution of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine in 100% DMSO.

  • Positive Control Stock Solutions: Prepare 1 mM stock solutions of Clorgyline and Selegiline in 100% DMSO.

  • MAO Enzyme Working Solutions: Thaw recombinant human MAO-A and MAO-B on ice. Dilute each enzyme to the desired working concentration in the appropriate MAO Reaction Buffer. The optimal concentration should be determined empirically to ensure the reaction is within the linear range of the assay.

  • Luminogenic Substrate Working Solution: Prepare the substrate according to the manufacturer's instructions, typically by diluting it in the appropriate MAO Reaction Buffer.

  • Luciferin Detection Reagent: Reconstitute the lyophilized reagent with the provided buffer as per the kit protocol. Allow it to equilibrate to room temperature before use.

Assay Procedure
  • Compound Serial Dilution:

    • Perform a serial dilution of the test compound and positive controls. A common approach is a 10-point, 3-fold serial dilution in DMSO.

    • Transfer a small volume (e.g., 1 µL) of each dilution to the appropriate wells of the 96-well plate. The final DMSO concentration in the assay should not exceed 1% to avoid solvent-induced enzyme inhibition.

  • Plate Layout: Design the plate layout to include:

    • Blank wells: No enzyme, to measure background signal.

    • Vehicle control wells (0% inhibition): Enzyme and DMSO without inhibitor.

    • Positive control wells (100% inhibition): Enzyme with a high concentration of the respective selective inhibitor (Clorgyline for MAO-A, Selegiline for MAO-B).

    • Test compound wells: Enzyme with serial dilutions of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.

    • Reference inhibitor wells: Enzyme with serial dilutions of the appropriate selective inhibitor.

  • Enzyme-Inhibitor Pre-incubation:

    • Add the diluted MAO-A or MAO-B enzyme working solution to each well (except blanks).

    • Mix gently on an orbital shaker for 1 minute.

    • Pre-incubate the plate at 37°C for 15 minutes. This allows the inhibitor to bind to the enzyme before the substrate is introduced.

  • Initiate the MAO Reaction:

    • Add the luminogenic substrate working solution to all wells.

    • Mix the plate on an orbital shaker for 1 minute.

    • Incubate at 37°C for 60 minutes.

  • Signal Detection:

    • Remove the plate from the incubator and allow it to equilibrate to room temperature for 15 minutes.

    • Add the reconstituted Luciferin Detection Reagent to all wells.

    • Mix on an orbital shaker for 1 minute.

    • Incubate at room temperature for 20 minutes to stabilize the luminescent signal.

    • Measure the luminescence using a plate reader.

Data Analysis and Interpretation

Data Normalization
  • Subtract the average background luminescence (blank wells) from all other measurements.

  • Calculate the percentage of inhibition for each inhibitor concentration using the following formula:

    % Inhibition = 100 x (1 - [(RLU_inhibitor - RLU_background) / (RLU_vehicle - RLU_background)])

    Where:

    • RLU_inhibitor is the Relative Light Units from the test compound well.

    • RLU_vehicle is the average RLU from the vehicle control wells.

    • RLU_background is the average RLU from the blank wells.

IC50 Determination
  • Plot the % Inhibition (Y-axis) against the logarithm of the inhibitor concentration (X-axis).

  • Use a non-linear regression analysis to fit the data to a sigmoidal dose-response curve (variable slope, four-parameter logistic fit). Software such as GraphPad Prism is highly recommended for this analysis.[13][14][15]

  • The IC50 is the concentration of the inhibitor that corresponds to 50% inhibition on the fitted curve.

dose_response_curve cluster_0 Dose-Response Curve Analysis Data Points Fitted Curve IC50 Value IC50 Value Y-axis % Inhibition Plot Y-axis->Plot 50% Plot->IC50 Value IC50 X-axis log [Inhibitor Concentration]

Caption: Conceptual representation of an IC50 dose-response curve.

Expected Results for Controls

The IC50 values for the positive controls should fall within the expected ranges to validate the assay's performance.

InhibitorTargetExpected IC50 Range
Clorgyline MAO-A1 - 15 nM[1][7][16]
Selegiline MAO-B10 - 60 nM[2][11]

Trustworthiness & Self-Validation

To ensure the integrity of the results, the following quality control measures are essential:

  • Z'-factor: Calculate the Z'-factor for the assay plates to assess the robustness and separation between the positive and vehicle controls. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

  • Reproducibility: The IC50 values for the reference inhibitors should be consistent across multiple experiments.

  • Curve Fitting: The R-squared value of the non-linear regression fit should be >0.95, indicating a good fit of the data to the model.

Conclusion

This application note provides a detailed and robust protocol for determining the IC50 of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine against MAO-A and MAO-B. By following these guidelines, researchers can obtain reliable and reproducible data on the compound's potency and selectivity, which are critical early indicators of its therapeutic potential.

References

  • Abdelhafez OM, Amin KM, Ali HI, et al. Synthesis of new 7-oxycoumarin derivatives as potent and selective monoamine oxidase A inhibitors. J Med Chem. 2012;55(23):10424-10436. Available from: [Link]

  • Kinetic evaluation of MAO-B-activity following oral administration of selegiline and desmethyl-selegiline in the rat. J Neural Transm Suppl. 1990;32:149-154. Available from: [Link]

  • Wikipedia. Pharmacology of selegiline. Available from: [Link]

  • BioAssay Systems. MAO Activity Assay Control Tests: Km for MAO A and MAO B and IC50 Determination for Clorgyline and Pargyline. Available from: [Link]

  • Chemiax. Clorgyline. Available from: [Link]

  • Promega GmbH. MAO-Glo™ Assay Protocol. Available from: [Link]

  • Edmondson DE, Binda C, Mattevi A. Monoamine oxidases. Subcell Biochem. 2009;49:95-113. Available from: [Link]

  • GraphPad. How to determine an IC50. Available from: [Link]

  • ResearchGate. IC 50 values of compounds 2b, 2h, and Selegiline against MAO-B. Available from: [Link]

  • Cell Biolabs, Inc. OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). Available from: [Link]

  • CLYTE. Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Available from: [Link]

  • YouTube. IC50 Determination with GraphPad PRISM | Data Analysis Tutorial. Available from: [Link]

  • Fisar Z, Hroudová J, Raboch J. Different Generations of Type-B Monoamine Oxidase Inhibitors in Parkinson's Disease: From Bench to Bedside. Curr Med Chem. 2016;23(24):2640-2656. Available from: [Link]

Sources

Method

Illuminating Cellular Environments: [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine as a Versatile Molecular Probe

Introduction: The Power of Benzimidazole Scaffolds in Cellular Imaging In the intricate landscape of cellular biology, the ability to visualize and quantify dynamic processes within living cells is paramount to unravelin...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Power of Benzimidazole Scaffolds in Cellular Imaging

In the intricate landscape of cellular biology, the ability to visualize and quantify dynamic processes within living cells is paramount to unraveling complex biological questions. Fluorescent molecular probes have emerged as indispensable tools, offering high sensitivity and spatiotemporal resolution for monitoring intracellular events.[1][2] Among the various classes of fluorophores, benzimidazole derivatives have garnered significant attention due to their unique photophysical properties, synthetic versatility, and biocompatibility.[3] The benzimidazole core, a fusion of benzene and imidazole rings, provides a robust platform for the development of probes that can respond to subtle changes in their microenvironment, such as fluctuations in pH and metal ion concentrations.[3][4]

This application note introduces [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine as a novel, versatile molecular probe for applications in cell biology and drug discovery. We will delve into its intrinsic properties, provide detailed protocols for its synthesis and characterization, and present its application in the ratiometric measurement of intracellular pH and the detection of divalent metal ions. Furthermore, we will explore its utility in live-cell imaging to visualize pH gradients within cellular compartments. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage advanced fluorescence techniques to gain deeper insights into cellular function.

Probe Characteristics and Mechanism of Action

[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine belongs to a class of benzimidazole derivatives that exhibit environment-sensitive fluorescence. The core of its functionality lies in the protonation and deprotonation of the nitrogen atoms within the imidazole ring, which directly influences the electronic structure and, consequently, the fluorescence properties of the molecule.

Chemical Structure:

  • IUPAC Name: N-methyl-3-(1H-benzo[d]imidazol-2-yl)propan-1-amine

  • CAS Number: 64137-52-6[5]

  • Molecular Formula: C₁₁H₁₅N₃

  • Molecular Weight: 189.26 g/mol

The proposed mechanism of action for pH sensing is based on the equilibrium between the protonated and deprotonated forms of the benzimidazole ring. In acidic environments, the imidazole nitrogen atoms are protonated, leading to a shift in the absorption and emission spectra. This ratiometric response, where the ratio of fluorescence intensities at two different wavelengths changes with pH, allows for quantitative measurements that are independent of probe concentration, laser power, and photobleaching to a certain extent.[6][7]

Similarly, the nitrogen and oxygen atoms in the benzimidazole and its substituents can act as a chelating moiety for divalent metal ions such as Zn²⁺, Cu²⁺, and Co²⁺.[8] Upon binding to a metal ion, the conformational and electronic properties of the fluorophore are altered, resulting in a detectable change in its fluorescence signal, often in the form of quenching or enhancement.[9][10]

Probe Preparation and Characterization

A reliable synthesis and thorough characterization of the molecular probe are fundamental to obtaining reproducible and accurate experimental results.

Synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

A common route for the synthesis of 2-substituted benzimidazoles involves the condensation of o-phenylenediamine with a carboxylic acid or its derivative. The following protocol describes a potential synthetic route.

Materials:

  • o-Phenylenediamine

  • 4-(methylamino)butanoic acid hydrochloride

  • Polyphosphoric acid (PPA)

  • Sodium hydroxide (NaOH)

  • Dichloromethane (DCM)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Hydrochloric acid (HCl)

Protocol:

  • Condensation Reaction: In a round-bottom flask, combine o-phenylenediamine (1 equivalent) and 4-(methylamino)butanoic acid hydrochloride (1.1 equivalents) with polyphosphoric acid.

  • Heat the reaction mixture at 150-160 °C for 4-6 hours with constant stirring under a nitrogen atmosphere.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the acidic solution by the slow addition of a concentrated NaOH solution until the pH is approximately 8-9.

  • Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to yield the pure [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.

  • For some applications, the dihydrochloride salt can be prepared by dissolving the free base in a minimal amount of ethanol and adding a stoichiometric amount of concentrated HCl, followed by precipitation with ether.[11]

Characterization

The identity and purity of the synthesized probe should be confirmed using standard analytical techniques:

Technique Parameter Expected Outcome
¹H NMR Chemical shifts, integration, coupling constantsConfirmation of the proton environment of the molecule.
¹³C NMR Chemical shiftsConfirmation of the carbon skeleton of the molecule.
Mass Spec. Molecular ion peak (m/z)Confirmation of the molecular weight.
UV-Vis Absorption maxima (λ_abs)Determination of the optimal excitation wavelength.
Fluorescence Emission maxima (λ_em)Determination of the emission spectrum.

Application 1: Ratiometric Measurement of Intracellular pH

This protocol describes the use of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine for the quantitative measurement of intracellular pH using fluorescence spectroscopy. The ratiometric approach provides a more accurate determination of pH compared to single-wavelength measurements.[6]

Experimental Workflow

cluster_prep Cell & Probe Preparation cluster_measurement Fluorescence Measurement cluster_analysis Data Analysis cell_culture 1. Culture Cells probe_prep 2. Prepare Probe Stock cell_loading 3. Load Cells with Probe probe_prep->cell_loading wash_cells 4. Wash Cells cell_loading->wash_cells spectro_acq 5. Acquire Spectra wash_cells->spectro_acq calibration 6. Calibration Curve spectro_acq->calibration ph_calc 7. Calculate Intracellular pH calibration->ph_calc

Workflow for intracellular pH measurement.
Detailed Protocol

Materials:

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Phosphate-buffered saline (PBS), pH 7.4

  • Calibration buffers (a series of buffers with known pH values from 4.0 to 8.0)

  • Nigericin (ionophore)

  • Cultured cells (e.g., HeLa, HEK293)

  • 96-well black, clear-bottom microplate

  • Fluorescence microplate reader or spectrofluorometer

Procedure:

  • Probe Stock Solution: Prepare a 10 mM stock solution of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine in anhydrous DMSO. Store at -20°C, protected from light.

  • Cell Seeding: Seed cells in a 96-well black, clear-bottom microplate at a density that will result in 80-90% confluency on the day of the experiment.

  • Cell Loading:

    • Remove the culture medium and wash the cells once with warm PBS.

    • Prepare a loading buffer by diluting the probe stock solution in serum-free culture medium to a final concentration of 5-10 µM.

    • Add the loading buffer to the cells and incubate for 30-60 minutes at 37°C in a CO₂ incubator.

  • Washing: Remove the loading buffer and wash the cells twice with warm PBS to remove any extracellular probe.

  • Fluorescence Measurement:

    • Add 100 µL of PBS to each well.

    • Measure the fluorescence intensity using a microplate reader or spectrofluorometer. Based on typical benzimidazole probes, acquire emission spectra by exciting at two different wavelengths (e.g., λex1 = 340 nm and λex2 = 380 nm) and measuring the emission at a specific wavelength (e.g., λem = 450 nm), or by exciting at a single wavelength and measuring the emission at two wavelengths. The optimal wavelengths will need to be determined empirically during probe characterization.

  • In Situ Calibration:

    • After the initial measurement, remove the PBS and add 100 µL of calibration buffer of a specific pH containing 10 µM nigericin to each well. Incubate for 5-10 minutes to allow the intracellular pH to equilibrate with the extracellular pH.

    • Repeat the fluorescence measurements for each pH point.

    • Generate a calibration curve by plotting the ratio of the fluorescence intensities (e.g., I₃₄₀/I₃₈₀ or I₄₅₀/I₅₀₀) against the corresponding pH values.

  • Data Analysis:

    • Calculate the fluorescence intensity ratio from the experimental wells (cells in PBS).

    • Determine the intracellular pH by interpolating this ratio on the calibration curve.

Application 2: Detection of Intracellular Divalent Metal Ions

This protocol outlines a method for detecting changes in the concentration of intracellular divalent metal ions, such as Zn²⁺, using [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This method is based on the change in fluorescence intensity upon ion chelation.

Experimental Workflow

cluster_prep Preparation cluster_treatment Treatment & Measurement cluster_analysis Analysis cell_culture 1. Culture Cells probe_loading 2. Load Cells with Probe cell_culture->probe_loading baseline_f 3. Measure Baseline Fluorescence probe_loading->baseline_f add_stimulus 4. Add Stimulus (e.g., ZnCl₂) baseline_f->add_stimulus measure_f 5. Measure Fluorescence Change add_stimulus->measure_f data_proc 6. Process Data (ΔF/F₀) measure_f->data_proc interpret 7. Interpret Results data_proc->interpret

Workflow for metal ion detection.
Detailed Protocol

Materials:

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

  • DMSO, anhydrous

  • Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

  • Zinc chloride (ZnCl₂) or other metal salt solution

  • TPEN (N,N,N',N'-tetrakis(2-pyridinylmethyl)-1,2-ethanediamine), a heavy metal chelator

  • Cultured cells

  • Fluorescence microscope or microplate reader

Procedure:

  • Cell Preparation and Loading: Follow steps 1-4 from the intracellular pH measurement protocol, using HBSS as the final buffer.

  • Baseline Fluorescence Measurement: Acquire a baseline fluorescence image or reading (F₀) using the determined optimal excitation and emission wavelengths.

  • Stimulation:

    • To increase intracellular zinc, add a known concentration of ZnCl₂ (e.g., 10-100 µM) to the cells.

    • To chelate intracellular zinc and establish a negative control, add TPEN (e.g., 10-50 µM).

  • Time-Lapse Imaging/Measurement: Acquire images or readings at regular intervals to monitor the change in fluorescence intensity (F) over time.

  • Data Analysis:

    • Calculate the change in fluorescence intensity as the ratio ΔF/F₀ = (F - F₀) / F₀.

    • Plot the change in fluorescence over time to visualize the cellular response to the stimulus.

Application 3: Live-Cell Imaging of pH Gradients

This protocol details the use of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine with confocal microscopy for visualizing pH gradients across different cellular compartments.

Detailed Protocol

Materials:

  • All materials from the intracellular pH measurement protocol

  • Confocal laser scanning microscope equipped with appropriate lasers and filters

  • Live-cell imaging chamber

Procedure:

  • Cell Preparation and Loading: Grow cells on glass-bottom dishes suitable for microscopy and load with the probe as described previously.

  • Microscopy Setup:

    • Place the dish in the live-cell imaging chamber on the microscope stage, maintaining physiological conditions (37°C, 5% CO₂).

    • Set up the microscope to acquire images at the two emission wavelengths used for the ratiometric pH measurement.

  • Image Acquisition:

    • Acquire a series of images at both wavelengths.

    • To induce a change in intracellular pH, you can treat the cells with agents like ammonium chloride (to induce alkalinization followed by acidification upon washout).

  • Image Analysis:

    • Generate a ratiometric image by dividing the image from the first emission wavelength by the image from the second emission wavelength on a pixel-by-pixel basis.

    • Use the in situ calibration curve to convert the ratio values in the image to pH values, creating a pseudo-colored pH map of the cell.

Troubleshooting

Problem Possible Cause Solution
Low fluorescence signal - Low probe concentration- Inefficient cell loading- Photobleaching- Increase probe concentration- Increase incubation time or temperature- Reduce laser power or exposure time
High background fluorescence - Incomplete washing of extracellular probe- Autofluorescence from cells or medium- Wash cells more thoroughly- Use a phenol red-free medium- Acquire a background image of unstained cells and subtract it
Inconsistent calibration curve - Inaccurate pH of calibration buffers- Incomplete pH equilibration- Verify the pH of your buffers- Increase the concentration of nigericin or the incubation time
Cell toxicity - High probe concentration- Prolonged exposure to imaging conditions- Perform a dose-response curve to determine the optimal, non-toxic probe concentration- Minimize the duration of the experiment

Conclusion

[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is a promising molecular probe with the potential for versatile applications in cellular biology. Its benzimidazole core provides the basis for pH and metal ion sensitivity, making it a valuable tool for studying a wide range of physiological and pathological processes. The protocols provided herein offer a comprehensive guide for its synthesis, characterization, and application in fluorescence spectroscopy and live-cell imaging. As with any fluorescent probe, careful optimization of experimental conditions is crucial for obtaining accurate and reproducible results.

References

  • Fluorescent Probes for Sensitive and Selective Detection of pH Changes in Live Cells in Visible and Near-infrared Channels. (n.d.). National Institutes of Health. Retrieved January 17, 2026, from [Link]

  • New Benzimidazole-Based pH-Sensitive Fluorescent Probes. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

  • Turn-On Fluorescent pH Probes for Monitoring Alkaline pHs Using Bis[2-(2′-hydroxyphenyl)benzazole] Derivatives. (2023). PubMed Central. Retrieved January 17, 2026, from [Link]

  • Synthesis, characterization and biological evaluation of novel benzimidazole derivatives. (n.d.). Taylor & Francis Online. Retrieved January 17, 2026, from [Link]

  • A benzimidazole-based highly selective colorimetric and far-red fluorometric pH sensor for intracellular imaging. (n.d.). Royal Society of Chemistry. Retrieved January 17, 2026, from [Link]

  • Fluorescent/Phosphorescent Dual-Emissive Probe for Simultaneous and Independent Sensing of Intracellular Hypochlorite and pH via Time-Resolved Luminescence Imaging. (2023). ACS Publications. Retrieved January 17, 2026, from [Link]

  • Benzimidazole-Based Ratiometric Two-Photon Fluorescent Probes for Acidic pH in Live Cells and Tissues. (n.d.). Journal of the American Chemical Society. Retrieved January 17, 2026, from [Link]

  • Fluorescence Live Cell Imaging. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

  • pH-dependent spectroscopic properties of fluorescent probe 3. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

  • Chemical Synthesis and Hemi-Synthesis of Novel Benzimidazole Derivatives Using Microwave-Assisted Process: Chemical Characterization, Bioactivities and Molecular Docking. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

  • Review on Lysosomal Metal Ion Detection Using Fluorescent Probes. (n.d.). ACS Omega. Retrieved January 17, 2026, from [Link]

  • Synthesis and Characterization of Benzimidazole Derivatives and Evaluation of Antimicrobial Activity. (n.d.). Oriental Journal of Chemistry. Retrieved January 17, 2026, from [Link]

  • DESIGNER BENZIMIDAZOLES: SYNTHESIS, CHARACTERIZATION, AND APPLICATIONS. (n.d.). The University of Texas at Austin. Retrieved January 17, 2026, from [Link]

  • Synthesis, characterization and biological evaluation of novel benzimidazole derivatives. (2019). PubMed. Retrieved January 17, 2026, from [Link]

  • Functioning of a Fluorescein pH-Probe in Aqueous Media: Impact of Temperature and Viscosity. (n.d.). MDPI. Retrieved January 17, 2026, from [Link]

  • Live-cell microscopy – tips and tools. (n.d.). Journal of Cell Science. Retrieved January 17, 2026, from [Link]

  • Determination of intracellular pH using sensitive, clickable fluorescent probes. (n.d.). PubMed. Retrieved January 17, 2026, from [Link]

  • Specimen Preparation Protocols. (n.d.). Evident Scientific. Retrieved January 17, 2026, from [Link]

  • Live Cell Imaging and Confocal Microscopy. (n.d.). Springer Nature Experiments. Retrieved January 17, 2026, from [Link]

  • Recent Progress in Fluorescent Probes For Metal Ion Detection. (n.d.). Frontiers. Retrieved January 17, 2026, from [Link]

  • Recent Progress in Fluorescent Probes For Metal Ion Detection. (2022). PubMed Central. Retrieved January 17, 2026, from [Link]

  • Fluorescent Sensors for Measuring Metal Ions in Living Systems. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. (n.d.). SIELC Technologies. Retrieved January 17, 2026, from [Link]

  • N-Methyl-N-((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA-159), a new multitarget small molecule for the therapy of Alzheimer's disease. (2025). PubMed. Retrieved January 17, 2026, from [Link]

  • SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL) ANILINE DERIVATIVES OF EXPECTED ANTI-HCV ACTIVITY. (n.d.). IJRPC. Retrieved January 17, 2026, from [Link]

  • N-Methyl-N-((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA-159), a new mu. (n.d.). Digital CSIC. Retrieved January 17, 2026, from [Link]

  • Synthesis of Enaminones-Based Benzo[d]imidazole Scaffold: Characterization and Molecular Insight Structure. (2020). MDPI. Retrieved January 17, 2026, from [Link]

  • Synthesis of 1-(1H-benzo[d]imidazol-2-yl)-3-((aryl) methylene)guanidines 153. (n.d.). ResearchGate. Retrieved January 17, 2026, from [Link]

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Application

Application Notes & Protocols: Formulation of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine for Preclinical Animal Studies

Abstract This document provides a comprehensive guide for the rational formulation of the novel chemical entity (NCE), [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, for in vivo animal studies. The successful execution...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This document provides a comprehensive guide for the rational formulation of the novel chemical entity (NCE), [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, for in vivo animal studies. The successful execution of preclinical efficacy, pharmacokinetic (PK), and toxicology studies hinges on the development of a stable and biocompatible dosing vehicle that ensures consistent and maximal drug exposure.[1] This guide moves beyond simple recipes, detailing the critical pre-formulation characterization, a logical formulation development strategy, and step-by-step protocols for preparing various formulations suitable for common administration routes in rodents. The causality behind experimental choices is emphasized to empower researchers to adapt these methodologies to their specific study requirements.

Introduction: The Preclinical Formulation Challenge

[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is a benzimidazole derivative, a class of compounds frequently associated with poor aqueous solubility.[2][3] The presence of a secondary amine in its structure, however, provides a critical handle for pH-dependent solubility enhancement. The primary objective of preclinical formulation is to develop a simple, safe, and reproducible vehicle that optimizes drug exposure for safety and efficacy testing.[4][5] An inappropriate formulation can lead to variable absorption, poor bioavailability, and erroneous study outcomes, potentially causing a promising NCE to be unjustly discarded.[4]

This guide outlines a systematic approach, beginning with essential physicochemical characterization to inform a logical formulation strategy.

Foundational Step: Pre-formulation Characterization

Before any formulation work begins, a thorough understanding of the molecule's physicochemical properties is paramount.[4][6] This initial characterization dictates the entire formulation strategy.

Rationale for Characterization

The goal is to gather data on solubility and stability, which are the two most critical factors in early-stage formulation.[5][7] The amine and benzimidazole moieties suggest that the compound's solubility will be highly dependent on pH.

Protocol 2.1: Equilibrium pH-Solubility Profile

This protocol determines the compound's intrinsic solubility and its solubility across a physiologically relevant pH range.

Materials:

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (API)

  • Phosphate-buffered saline (PBS), pH 7.4

  • Citrate buffer (0.1 M), pH 3.0

  • Acetate buffer (0.1 M), pH 5.0

  • HPLC-grade water, acetonitrile, and formic acid (for analytical)

  • 0.22 µm syringe filters

  • 2 mL screw-cap vials

  • Orbital shaker at controlled temperature (25°C or 37°C)

  • Validated HPLC method for quantification[8]

Procedure:

  • Add an excess amount of the API to each vial (e.g., 5-10 mg) to create a slurry.

  • Add 1 mL of each buffer (pH 3.0, 5.0, 7.4) to respective vials.

  • Seal the vials and place them on an orbital shaker at a constant temperature for 24-48 hours to ensure equilibrium is reached.[3]

  • After equilibration, allow the vials to stand until the excess solid has settled.

  • Carefully withdraw an aliquot from the supernatant.

  • Immediately filter the aliquot through a 0.22 µm filter to remove any undissolved particles.[3]

  • Dilute the filtrate with the mobile phase and quantify the concentration of the dissolved compound using a pre-validated HPLC method.

  • Plot the solubility (mg/mL) against the pH to generate the profile.

Interpretation of Results:

  • High solubility at low pH: Expected for an amine-containing compound. This indicates that a simple pH-adjusted aqueous solution is a viable strategy.

  • Low solubility across all pH values (<1 mg/mL): Suggests the compound is poorly soluble and may require co-solvents or a suspension.

Solubility in Common Preclinical Vehicles

Evaluating solubility in commonly used, safe vehicles provides direct insight into the most promising formulation approaches.[9]

Procedure: Following the same equilibrium solubility method described in Protocol 2.1, assess the solubility of the compound in the vehicles listed in the table below.

Table 1: Solubility Screening in Common Preclinical Vehicles

Vehicle Composition Primary Use/Route of Administration Target Solubility (mg/mL) Observed Solubility (mg/mL)
Saline (0.9% NaCl) IV, IP, SC, Oral > Target Dose Conc. Record Data Here
5% Dextrose in Water (D5W) IV, IP, SC > Target Dose Conc. Record Data Here
10% DMSO / 90% Saline IV, IP > Target Dose Conc. Record Data Here
20% Solutol® HS 15 / 80% Water IV, Oral > Target Dose Conc. Record Data Here
0.5% Methylcellulose (MC) in Water Oral, IP (Suspension) N/A (for suspensions) Record Data Here

| 20% PEG 400 / 80% Saline | IV, IP, Oral | > Target Dose Conc. | Record Data Here |

Note: The final concentration of DMSO should generally be kept below 10% for IV administration to minimize potential toxicity and vehicle effects.[10]

Formulation Development Strategy

The data from the pre-formulation assessment guides the selection of an appropriate formulation. The strategy should prioritize simpler, aqueous-based formulations before moving to more complex systems.[6]

Decision-Making Workflow

The following diagram illustrates a logical workflow for selecting a formulation path based on the characterization data.

G cluster_0 start Start: API Characterization (pH-Solubility, Vehicle Screen) check_sol Is aqueous solubility at physiologically acceptable pH > target dose concentration? start->check_sol sol_yes SUCCESS: Formulate as pH-adjusted Aqueous Solution check_sol->sol_yes  Yes sol_no Proceed to Co-Solvent Screening check_sol->sol_no No   qc Perform QC & Stability Testing on Final Formulation sol_yes->qc check_cosolvent Is solubility in a safe co-solvent system > target dose concentration? sol_no->check_cosolvent cosolvent_yes SUCCESS: Formulate as Co-Solvent Solution check_cosolvent->cosolvent_yes  Yes cosolvent_no Formulate as a Suspension (e.g., in 0.5% MC) check_cosolvent->cosolvent_no No   cosolvent_yes->qc cosolvent_no->qc caption Fig 1. Formulation Strategy Decision Tree G cluster_0 Formulation Workflow api API Receipt preform Pre-formulation (Solubility, pH-Profile) api->preform dev Formulation Development (Vehicle Selection) preform->dev prep Protocol-driven Formulation Preparation dev->prep qc QC Checks (Clarity, pH, Conc.) prep->qc stability Short-Term Stability Test qc->stability release Release for In Vivo Dosing stability->release caption Fig 2. General Experimental Workflow

Caption: Fig 2. General Experimental Workflow

Protocol 5.1: Short-Term Formulation Stability

Objective: To assess the stability of the final formulation under typical study conditions (e.g., room temperature on the benchtop) for 24 hours.

Procedure:

  • Prepare the final formulation as per the selected protocol.

  • Immediately after preparation (T=0), take an aliquot for analysis. Visually inspect for clarity, measure pH, and determine the concentration by HPLC.

  • Store the bulk formulation under conditions that mimic the study environment (e.g., room temperature, protected from light).

  • At subsequent time points (e.g., T=4h, 8h, 24h), repeat the analysis from step 2.

  • The formulation is considered stable if there is no visible precipitation, the pH remains within ±0.2 units, and the concentration remains within ±10% of the initial (T=0) value.

Table 2: Example Stability Log

Time Point Visual Appearance pH Concentration (mg/mL) % of Initial Conc.
T = 0 hr Clear, colorless 5.51 10.05 100%
T = 4 hr Clear, colorless 5.53 9.98 99.3%
T = 8 hr Clear, colorless 5.49 10.01 99.6%

| T = 24 hr | Clear, colorless | 5.50 | 9.89 | 98.4% |

Conclusion

The successful formulation of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine for animal studies is achievable through a systematic, data-driven approach. Due to its amine and benzimidazole structures, pH-dependent solubility is the most critical parameter to investigate. A pH-adjusted aqueous solution represents the most desirable formulation, offering simplicity and minimizing potential vehicle-related toxicities. Should this approach fail, a well-characterized co-solvent system can be employed. All final formulations must undergo rigorous quality control and stability testing to ensure the delivery of accurate and consistent doses, thereby guaranteeing the integrity and reproducibility of preclinical study results.

References

  • Preclinical Formulations: Insight, Strategies, and Practical Considerations. (n.d.). PubMed Central. [Link]

  • CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE. (n.d.). Altasciences. [Link]

  • Complete Guide To Pre-Clinical Drug Product Manufacturing. (n.d.). Agno Pharmaceuticals. [Link]

  • Preclinical Formulation Development. (n.d.). SGS. [Link]

  • The effect of solubilization on the oral bioavailability of three benzimidazole carbamate drugs. (1998). PubMed. [Link]

  • Comprehensive stability study of benzimidazole drug residues in standard solution, muscle and milk. (2023). PubMed. [Link]

  • New benzimidazole derivatives with potential cytotoxic activity - study of their stability by RP-HPLC. (2012). ResearchGate. [Link]

  • Key Considerations in Early-Stage Formulation Development. (2025). Topioxresearch. [Link]

  • Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation. (n.d.). PubMed Central. [Link]

  • Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. (2018). ResearchGate. [Link]

  • Synthesis of Novel Benzimidazole-2-carboxamide Derivatives and in Vivo Antihyperlipidemic Activity Evaluation. (n.d.). J-STAGE. [Link]

  • Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents. (2018). PubMed Central. [Link]

  • Synthesis, Anticancer Activity and UPLC Analysis of the Stability of Some New Benzimidazole-4,7-dione Derivatives. (n.d.). National Institutes of Health. [Link]

  • Nonclinical Vehicle Use in Studies by Multiple Routes in Multiple Species. (n.d.). ResearchGate. [Link]

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. (2018). SIELC Technologies. [Link]

  • Gad Vehicles D
  • Non-Pharmaceutical Grade Substances in Laboratory Animals – Office of Animal Welfare. (n.d.). University of Washington. [Link]

  • Deprotonation constants of benzimidazole and stepwise stability... (n.d.). ResearchGate. [Link]

  • The use of pharmaceutical-grade compounds in laboratory animals ensures that the compounds administered meet establishe. (n.d.). [Link]

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Method

molecular docking studies of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine with target proteins

An Application Note and Protocol for the Molecular Docking of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine with Human DNA Topoisomerase I Authored by: Gemini, Senior Application Scientist This document provides a deta...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note and Protocol for the Molecular Docking of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine with Human DNA Topoisomerase I

Authored by: Gemini, Senior Application Scientist

This document provides a detailed protocol and scientific rationale for conducting molecular docking studies of the novel compound, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, with its putative target, Human DNA Topoisomerase I. This guide is intended for researchers in computational chemistry, drug discovery, and molecular biology.

Introduction: The Rationale for Docking Benzimidazoles with Topoisomerase I

Molecular docking is a powerful computational method used to predict the preferred orientation and binding affinity of one molecule (a ligand) to another (a protein or nucleic acid target). This technique is instrumental in structure-based drug design, allowing for the rapid screening of virtual compound libraries and the optimization of lead candidates.

The benzimidazole scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs. Its unique aromatic and hydrogen-bonding properties allow it to mimic endogenous purine bases, making it an effective pharmacophore for interacting with enzymes that process nucleic acids. Human DNA Topoisomerase I is a critical enzyme that resolves DNA supercoiling during replication and transcription. Its inhibition leads to the accumulation of DNA strand breaks and subsequent cancer cell apoptosis, making it a validated target for anticancer drugs like topotecan and irinotecan. Given that many benzimidazole derivatives function as DNA intercalators or enzyme inhibitors, we hypothesize that [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine may bind within the active site of Topoisomerase I, disrupting its complex with DNA. This protocol will rigorously test that hypothesis.

Experimental Design & Workflow

The workflow is designed to be a self-validating system, proceeding from ligand and protein preparation to the docking simulation and culminating in a detailed analysis of the binding interactions.

G cluster_prep Phase 1: Preparation cluster_dock Phase 2: Simulation cluster_analysis Phase 3: Analysis Ligand Ligand Structure (SMILES/2D) Ligand3D Generate 3D Structure & Energy Minimize Ligand->Ligand3D PrepLigand Prepare Ligand (Charges, Bonds) [.pdbqt] Ligand3D->PrepLigand PDB Protein Structure (PDB: 1T8I) CleanPDB Clean Protein (Remove H2O, Ligands) PDB->CleanPDB PrepProtein Prepare Protein (Add Hydrogens) [.pdbqt] CleanPDB->PrepProtein Grid Define Grid Box (Active Site) PrepLigand->Grid PrepProtein->Grid Config Configure Vina (vina.conf) Grid->Config Run Run Docking (AutoDock Vina) Config->Run Results Output: Poses & Binding Energies [.pdbqt] Run->Results Visualize Visualize Complex (PyMOL, Chimera) Results->Visualize Analyze Analyze Interactions (H-Bonds, Hydrophobic) Visualize->Analyze Conclusion Draw Conclusions Analyze->Conclusion

Figure 1: Overall molecular docking workflow from preparation to analysis.

Required Software & Resources

Software/ResourcePurposeRecommended Tool(s)
3D Structure GenerationConvert 2D ligand structure to 3D and perform energy minimization.ChemDraw, MarvinSketch, Avogadro
Protein Structure DatabaseSource for the 3D coordinates of the target protein.RCSB Protein Data Bank (PDB)
Molecular VisualizationTo clean the protein, analyze interactions, and create figures.PyMOL, UCSF Chimera, BIOVIA Discovery Studio
Docking PreparationTo prepare ligand and protein files into the required PDBQT format.AutoDock Tools (MGLTools)
Docking EngineTo perform the molecular docking simulation.AutoDock Vina

Detailed Protocol

Phase 1: Ligand Preparation

The goal of this phase is to convert the 2D chemical structure of our ligand into a three-dimensional, energy-minimized model with the correct atom types and charges for docking.

Step 1.1: Obtain 2D Structure

  • Draw the structure of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine in a chemical drawing software like MarvinSketch or ChemDraw.

  • Export the structure's SMILES string: CNCCC1=NC2=CC=CC=C2N1.

Step 1.2: Generate 3D Coordinates & Energy Minimize

  • Rationale: A low-energy 3D conformation is crucial for realistic docking. A high-energy starting pose can lead to inaccurate binding predictions.

  • Protocol:

    • Import the SMILES string into a 3D modeling program like Avogadro.

    • The software will automatically generate an initial 3D structure.

    • Perform an energy minimization using a standard force field like MMFF94 or UFF until the calculation converges. This optimizes bond lengths and angles.

    • Save the final 3D structure as a .mol or .pdb file.

Step 1.3: Prepare Ligand for AutoDock Vina

  • Rationale: AutoDock Vina requires ligands in the PDBQT format, which includes atomic coordinates, partial charges, and information on rotatable bonds.

  • Protocol (using AutoDockTools - ADT):

    • Open ADT and load the energy-minimized ligand .pdb file.

    • Go to Ligand -> Input -> Choose. Select the ligand.

    • Go to Ligand -> Torsion Tree -> Detect Root. This defines the rotatable bonds.

    • Go to Ligand -> Output -> Save as PDBQT. Save the file as ligand.pdbqt. ADT will automatically calculate Gasteiger charges.

Phase 2: Target Protein Preparation

This phase prepares the target protein by removing non-essential molecules and adding parameters required by the docking software. We will use the crystal structure of Human Topoisomerase I in complex with DNA and an inhibitor (PDB ID: 1T8I) as our starting point.

Step 2.1: Download and Clean the Protein Structure

  • Protocol:

    • Go to the and download the structure 1T8I.

    • Open the 1T8I.pdb file in a visualization tool like PyMOL or UCSF Chimera.

    • Remove non-essential components: The docking simulation should focus only on the protein and the relevant DNA strands.

      • Delete all water molecules (remove solvent).

      • Delete the co-crystallized ligand (in this case, a topotecan derivative).

      • Delete any other heteroatoms or ions not critical to the binding site structure.

    • Save the cleaned structure, containing only the protein (Chain A) and DNA (Chains B and C), as protein_cleaned.pdb.

Step 2.2: Prepare Protein for AutoDock Vina

  • Rationale: Similar to the ligand, the protein needs to be in the PDBQT format. This step adds polar hydrogens and assigns partial charges, which are essential for calculating the energy of interactions.

  • Protocol (using ADT):

    • Open ADT and load the protein_cleaned.pdb file.

    • Go to File -> Read Molecule.

    • Go to Edit -> Hydrogens -> Add. Choose to add Polar Only hydrogens.

    • Go to Edit -> Charges -> Compute Gasteiger. This assigns partial charges to each atom.

    • Go to Grid -> Macromolecule -> Choose. Select the protein-DNA complex.

    • The tool will prompt you to save the prepared macromolecule. Save it as protein.pdbqt.

Phase 3: Docking Simulation with AutoDock Vina

This is the core computational phase where the ligand is docked into the prepared protein's active site.

Step 3.1: Define the Binding Site (Grid Box)

  • Rationale: To make the search computationally feasible, we define a three-dimensional box in the area where the ligand is expected to bind. The best way to define this is by using the position of the original, co-crystallized ligand.

  • Protocol:

    • In PyMOL or ADT, superimpose the original 1T8I.pdb with your protein_cleaned.pdb.

    • Identify the coordinates of the original ligand. In ADT, you can go to Grid -> Grid Box. A box will appear.

    • Adjust the center and dimensions of the box to encompass the entire binding site where the original ligand was located. Ensure it is large enough to allow the new ligand to move freely.

    • Record the coordinates for the center of the box and its dimensions (in Ångströms). For 1T8I, a representative grid box might be:

      • Center X: 10.5

      • Center Y: 25.0

      • Center Z: 21.3

      • Size X, Y, Z: 25, 25, 25

Step 3.2: Configure Docking Parameters

  • Rationale: A configuration file tells AutoDock Vina where to find the input files and what parameters to use for the search.

  • Protocol:

    • Create a text file named conf.txt.

    • Add the following lines, replacing values as needed:

    • exhaustiveness controls the thoroughness of the search (higher is more thorough but slower). A value of 16 is a good balance.

    • num_modes is the number of binding poses to generate.

Step 3.3: Run the Simulation

  • Protocol:

    • Open a command line terminal.

    • Navigate to the directory containing your four files: protein.pdbqt, ligand.pdbqt, conf.txt, and the Vina executable.

    • Run the command: ./vina --config conf.txt --log docking_log.txt

Phase 4: Results Analysis and Visualization

G cluster_input Inputs cluster_process Analysis Steps cluster_output Outputs Results Docking Output File (docking_results.pdbqt) Load Load Protein and Docked Poses into PyMOL Results->Load Protein Prepared Protein (protein.pdbqt) Protein->Load ExamineScores Examine Binding Affinity Scores (kcal/mol) Load->ExamineScores SelectPose Select Best Pose (Lowest Energy) ExamineScores->SelectPose FindHBonds Identify Hydrogen Bonds (distance & angle criteria) SelectPose->FindHBonds FindHydrophobic Identify Hydrophobic & Pi-Stacking Interactions FindHBonds->FindHydrophobic InteractionMap 2D/3D Interaction Diagram FindHBonds->InteractionMap FindHydrophobic->InteractionMap Conclusion Binding Hypothesis InteractionMap->Conclusion

Figure 2: Workflow for the analysis of molecular docking results.

Step 4.1: Analyze Binding Affinity Scores

  • Protocol:

    • Open the output file docking_results.pdbqt in a text editor.

    • The file will list the 10 binding poses (num_modes) you requested, ordered from best to worst.

    • For each pose, Vina provides a binding affinity in kcal/mol. This value is an estimate of the binding free energy. More negative values indicate stronger, more favorable binding.

    • The output also includes RMSD (Root Mean Square Deviation) values from the best mode, which indicate how different the coordinates of a given pose are from the top-ranked pose.

Step 4.2: Visualize Docking Poses

  • Protocol (using PyMOL):

    • Open PyMOL.

    • Load the protein.pdbqt file.

    • Load the docking_results.pdbqt file. The file contains all 10 poses. You can view them individually using the animation controls at the bottom right.

    • Display the protein as a surface or cartoon and the ligand as sticks to clearly see the binding pocket.

Step 4.3: Identify Key Interactions

  • Rationale: The binding score alone is not sufficient. A credible binding pose must be stabilized by chemically sensible interactions with the target.

  • Protocol:

    • Focus on the top-ranked pose (Mode 1).

    • Hydrogen Bonds: Use PyMOL's "find polar contacts" feature to identify potential hydrogen bonds between the ligand's H-bond donors/acceptors (e.g., the N-H groups of the benzimidazole) and residues in the protein (e.g., backbone carbonyls or side chains of Asp, Glu, Asn) or the DNA backbone.

    • Hydrophobic Interactions: Look for nonpolar parts of the ligand (e.g., the benzene ring) making contact with hydrophobic residues in the protein (e.g., Val, Leu, Ile, Phe).

    • Pi-Interactions: The flat benzimidazole ring is a candidate for pi-pi stacking with aromatic residues like Phe, Tyr, or Trp, or with the DNA base pairs themselves. Visually inspect the orientation of the ring relative to these groups.

Interpreting the Data

PoseBinding Affinity (kcal/mol)Key Interacting Protein ResiduesKey Interacting DNA BasesType of Interaction(s)
1-8.5Asp533, Arg364DG11, DA12H-Bond, Pi-Stacking
2-8.2Lys441, Asn722DC113H-Bond, Hydrophobic
3-7.9Arg364, Thr718DG11H-Bond
...............

Table 1: Example summary of docking results. The data presented here is illustrative.

A strong binding affinity (e.g., < -7.0 kcal/mol) combined with multiple, well-defined interactions (especially H-bonds and pi-stacking with key catalytic residues like Asp533 or with the DNA itself) would support the hypothesis that [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is a potential binder of the Topoisomerase I-DNA complex. This computational result provides a strong foundation for subsequent in vitro enzymatic assays and biophysical validation.

References

  • Title: Molecular docking: a powerful approach for structure-based drug discovery Source: Current medicinal chemistry, 2006 URL: [Link]

  • Title: A critical assessment of docking programs and scoring functions Source: Journal of computer-aided molecular design, 2004 URL: [Link]

  • Title: Benzimidazole: A privileged scaffold in medicinal chemistry Source: Chemical biology & drug design, 2017 URL: [Link]

  • Title: Recent Advances of Benzimidazole-Based Scaffolds as Anticancer Agents Source: Molecules, 2021 URL: [Link]

  • Title: DNA topoisomerase I Source: Biochimica et Biophysica Acta (BBA) - Reviews on Cancer, 1998 URL: [Link]

  • Title: Crystal structure of a covalent topoisomerase I-DNA-inhibitor ternary complex Source: RCSB Protein Data Bank, PDB ID: 1T8I URL: [Link]

  • Title: AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading Source: Journal of computational chemistry, 2010 URL: [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Navigating Solubility Challenges with [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Welcome to the technical support center for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for the solubility challenges commonly encountered with this compound. As a benzimidazole derivative with an amine functional group, its aqueous solubility is inherently limited and highly dependent on pH. This can present significant hurdles in experimental design, particularly in the context of in vitro biological assays and formulation development.

This comprehensive resource, presented in a question-and-answer format, offers troubleshooting strategies and detailed protocols to help you achieve consistent and reliable results in your research.

Physicochemical Properties at a Glance

Before delving into troubleshooting, a fundamental understanding of the physicochemical properties of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is crucial.

PropertyValueSource
Molecular Formula C₁₁H₁₅N₃1
Molecular Weight 189.26 g/mol 1
Predicted LogP 1.461
General Solubility Poorly soluble in water; soluble in organic solvents like ethanol and DMSO.[2][3], [Experiment 5 - Synthesis of Benzimidazole

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Basic Solubility and Stock Solution Preparation

Question 1: I'm having trouble dissolving [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine in aqueous buffers for my biological assay. What is the recommended starting point?

Answer: Due to its chemical structure, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is expected to have low aqueous solubility at neutral pH. The recommended first step is to prepare a high-concentration stock solution in an appropriate organic solvent.

  • Primary Recommendation: Dimethyl sulfoxide (DMSO) is the most common choice for preparing stock solutions of poorly soluble compounds for in vitro assays.[2] It is a powerful solvent that can typically dissolve the compound at concentrations of 10-50 mM.

  • Alternative Solvents: If DMSO is incompatible with your experimental system, other options include ethanol, methanol, or N,N-dimethylformamide (DMF).

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

  • Weighing the Compound: Accurately weigh out a precise amount of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. For example, to prepare 1 mL of a 10 mM stock solution, you would need 1.8926 mg of the compound (Molecular Weight: 189.26 g/mol ).

  • Dissolution: Add the weighed compound to a sterile microcentrifuge tube. Add the appropriate volume of high-purity, anhydrous DMSO (e.g., 1 mL for a 10 mM solution).

  • Solubilization: Vortex the solution vigorously for 1-2 minutes. If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes to aid dissolution. Visually inspect the solution to ensure there are no undissolved particles.

  • Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Causality: The non-polar benzimidazole ring and the alkyl chain contribute to the compound's hydrophobicity, while the amine groups provide some polarity. Organic solvents like DMSO effectively disrupt the intermolecular forces in the solid state, leading to dissolution.

pH-Dependent Solubility

Question 2: My compound precipitates when I dilute the DMSO stock solution into my aqueous assay buffer (pH 7.4). Why is this happening and how can I prevent it?

Answer: This is a classic example of pH-dependent solubility. [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine has two basic nitrogen atoms (the secondary amine and the imidazole ring) that can be protonated at acidic pH. The protonated, or ionized, form of the molecule is significantly more water-soluble than the neutral form, which predominates at neutral or basic pH.

When you dilute your DMSO stock into a neutral buffer, the compound's local environment changes from a favorable organic solvent to an unfavorable aqueous one at a pH where it is largely uncharged, causing it to precipitate.

Solution 1: pH Adjustment

The most direct way to address this is to lower the pH of your aqueous buffer. By protonating the amine groups, you increase the compound's aqueous solubility.

Workflow for Determining Optimal pH

A Prepare a series of buffers (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4) B Add a fixed amount of the compound to each buffer A->B C Equilibrate the samples (e.g., shake for 24h at RT) B->C D Centrifuge to pellet undissolved compound C->D E Measure the concentration of the supernatant (e.g., by UV-Vis spectroscopy or HPLC) D->E F Plot solubility vs. pH to identify the optimal range E->F

Caption: Workflow for determining the pH-solubility profile.

Protocol 2: Experimental Determination of pH-Dependent Solubility

  • Buffer Preparation: Prepare a series of buffers with varying pH values (e.g., citrate buffers for pH 3-6, phosphate buffers for pH 6-8).

  • Sample Preparation: Add an excess of solid [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine to a known volume of each buffer in separate vials.

  • Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • Separation: Centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid.

  • Quantification: Carefully remove an aliquot of the supernatant and determine the concentration of the dissolved compound using a suitable analytical method like HPLC-UV or UV-Vis spectrophotometry.

  • Analysis: Plot the measured solubility against the pH of the buffers to determine the pH at which the compound is sufficiently soluble for your experiment.

Important Consideration: While lowering the pH can increase solubility, you must ensure that the acidic conditions do not adversely affect your biological system (e.g., cell viability, enzyme activity). Always run appropriate controls.

Solution 2: Salt Formation

For drug development applications, forming a salt of the compound can significantly enhance its aqueous solubility and stability. This is typically achieved by reacting the basic amine with an acid to form a hydrochloride, sulfate, or other salt.[4] For laboratory-scale experiments, this can be achieved in-situ by using an acidic buffer.

Advanced Solubilization Techniques

Question 3: Adjusting the pH is not feasible for my cell-based assay. What other options do I have?

Answer: When pH modification is not an option, several advanced formulation strategies can be employed. These methods aim to keep the compound dispersed and prevent precipitation in the aqueous environment.

Option A: Co-solvents

In some cases, including a small percentage of a water-miscible organic solvent (a co-solvent) in your final assay medium can help maintain solubility.

  • Common Co-solvents: Ethanol, propylene glycol, polyethylene glycol (PEG).

  • Important Note: The concentration of the co-solvent must be carefully optimized as it can be toxic to cells or interfere with the assay. A typical starting point is 1-5% (v/v) of the co-solvent in the final solution. Always include a vehicle control with the same concentration of the co-solvent.

Option B: Cyclodextrin Complexation

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble molecules, like the benzimidazole portion of your compound, forming an inclusion complex that is more water-soluble.[5][6]

  • Commonly Used Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are frequently used due to their high aqueous solubility and low toxicity.

Workflow for Cyclodextrin-based Solubilization

cluster_0 Preparation cluster_1 Complexation cluster_2 Analysis & Use A Prepare aqueous solution of cyclodextrin (e.g., 10% w/v HP-β-CD) B Add compound to cyclodextrin solution A->B C Incubate with stirring/sonication (e.g., 24h at RT) B->C D Filter through 0.22 µm syringe filter C->D E Determine concentration of solubilized compound D->E F Use the filtered complex solution in the assay E->F

Sources

Optimization

Technical Support Center: Enhancing the Solution Stability of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Prepared by: Senior Application Scientist, Advanced Pharmaceutical Development Welcome to the technical support center for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This guide is designed for researchers, scientis...

Author: BenchChem Technical Support Team. Date: January 2026

Prepared by: Senior Application Scientist, Advanced Pharmaceutical Development

Welcome to the technical support center for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This guide is designed for researchers, scientists, and drug development professionals to address common stability challenges encountered when working with this compound in solution. Our goal is to provide not only practical troubleshooting steps but also the underlying scientific rationale to empower you to design robust, reliable experiments.

Section 1: Technical Support Guide (Q&A and Troubleshooting)

This section addresses the most frequently asked questions and troubleshooting scenarios in a direct question-and-answer format.

Q1: What are the most likely reasons for the degradation of my [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine solution?

A1: Based on the structure, which contains a benzimidazole core and a secondary amine, the compound is primarily susceptible to three degradation pathways:

  • Oxidation: The benzimidazole ring system and the secondary amine are both susceptible to oxidation, which can be initiated by atmospheric oxygen, trace metal ions, or peroxides in solvents.[1] This can lead to the formation of N-oxides or cleavage of the imidazole ring.

  • Photodegradation: Benzimidazole derivatives are often light-sensitive.[1][2] Exposure to ambient or UV light can provide the energy needed to initiate degradation, leading to the formation of various photoproducts.[2]

  • Hydrolysis: While generally less susceptible than esters or amides, the benzimidazole ring can undergo hydrolysis under harsh acidic or basic conditions, accelerated by heat.[1][3]

Q2: My compound concentration is decreasing over time in my HPLC analysis, but I don't see any significant new peaks. What could be happening?

A2: This is a common and challenging observation. There are several potential causes:

  • Precipitation: The compound may be precipitating out of solution.[1] This can happen if the solvent is not optimal, the concentration is too high, or the temperature of the solution changes. Always visually inspect your samples for any solid material or cloudiness before analysis.

  • Adsorption: The compound may be adsorbing to the surface of your storage container (e.g., glass or plastic vials).[1] This is more common with certain types of materials and can be mitigated by silanizing glassware or using low-adsorption vials.

  • Formation of Non-UV-Active Degradants: The degradation products may lack a chromophore that absorbs at your chosen UV detection wavelength.[1] Try re-analyzing your samples at a lower wavelength (e.g., 210-220 nm) or using a more universal detector like a Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or Mass Spectrometry (MS).[1]

Q3: I'm observing new, unexpected peaks in my chromatogram after preparing a fresh solution. What is the likely cause?

A3: The appearance of new peaks, especially in a freshly prepared solution, often points to rapid degradation or an issue with your materials.

  • Solvent Contamination: Ensure your solvents are of high purity (e.g., HPLC or UPLC grade). Older solvents, especially ethers or THF, can form peroxides, which are potent oxidizing agents. Using freshly opened bottles of high-purity solvents is recommended.

  • pH-Induced Degradation: If your solvent or buffer system is at a pH extreme (highly acidic or basic), it could be causing rapid hydrolysis.[3]

  • Photodegradation During Preparation: If you are preparing the solution under direct, bright light, photodegradation can occur rapidly.[2] Prepare samples in a shaded area or use amber glassware.

Q4: What are the optimal storage conditions for a stock solution of this compound?

A4: To maximize the shelf-life of your stock solution, you must control the key environmental factors. Based on stability studies of similar benzimidazole derivatives, the following conditions are recommended.[1][4]

Storage DurationTemperatureContainerAtmosphereLight Condition
Short-Term (< 1 week)2-8°C (Refrigerator)Tightly sealed amber glass vialStandardProtect from light
Long-Term (> 1 week)-20°C or -80°C (Freezer)Tightly sealed amber glass vialInert (Argon/Nitrogen)Protect from light

Section 2: Experimental Protocols

Adherence to validated protocols is critical for ensuring experimental reproducibility and data integrity. The following are detailed, step-by-step methodologies for assessing and improving stability.

Protocol 1: Performing a Forced Degradation Study

A forced degradation (or stress testing) study is essential to identify potential degradation products and establish the intrinsic stability of the molecule.[5][6] This study is the foundation for developing a robust, stability-indicating analytical method.

Objective: To accelerate the degradation of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine under various stress conditions to understand its degradation profile.

Materials:

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

  • HPLC-grade Methanol or Acetonitrile

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • 3% Hydrogen Peroxide (H₂O₂)

  • HPLC system with UV or PDA detector

  • pH meter, water bath, photostability chamber

Procedure:

  • Prepare Stock Solution: Prepare a 1 mg/mL stock solution of the compound in methanol or acetonitrile.

  • Acid Hydrolysis:

    • Mix 1 mL of stock solution with 1 mL of 0.1 M HCl.

    • Incubate at 60°C for 8 hours.[1]

    • At time points (e.g., 0, 2, 4, 8h), withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

  • Base Hydrolysis:

    • Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH.

    • Incubate at 60°C for 8 hours.[1]

    • At time points, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute for analysis.

  • Oxidative Degradation:

    • Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.

    • Keep at room temperature for 24 hours.[1]

    • Withdraw aliquots at various time points and dilute for analysis.

  • Thermal Degradation:

    • Store a vial of the stock solution at 80°C for 48 hours.[1]

    • Analyze samples at different time points.

  • Photostability:

    • Expose a solution of the compound to light according to ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/m²).[1][5]

    • Keep a control sample in the dark. Analyze both samples.

  • Analysis: Analyze all samples using a suitable HPLC method (see Protocol 2). The goal is to achieve 5-20% degradation to ensure that the primary degradation products are formed without being further degraded.

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately quantify the decrease in the amount of the active compound due to degradation.

Objective: To develop an HPLC method capable of separating the parent compound from all potential degradation products identified in the forced degradation study.

Starting Conditions:

  • Column: C18 or C8 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).[7]

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water (MS-compatible) or 0.1% Phosphoric Acid in Water.[8]

    • B: Acetonitrile or Methanol.

  • Gradient: Start with a linear gradient (e.g., 5% B to 95% B over 20 minutes) to screen for all degradants.

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: 30°C.[1]

  • Detection Wavelength: Use a PDA detector to scan from 200-400 nm. Select a primary wavelength of maximum absorbance for the parent compound (e.g., ~280 nm) but also monitor other wavelengths.[1]

  • Injection Volume: 10 µL.

Optimization & Validation:

  • Specificity: Inject a mixture of all forced degradation samples. The method is considered stability-indicating if the parent peak is well-resolved from all degradation peaks (Resolution > 2).

  • Optimization: If peaks are co-eluting, adjust the gradient slope, mobile phase pH, or switch to a different column chemistry.

  • Validation: Once optimized, validate the method according to ICH Q2(R1) guidelines for linearity, accuracy, precision, and robustness.

Section 3: Visual Workflows and Pathways

Diagram 1: Forced Degradation Experimental Workflow

This diagram outlines the logical flow of a forced degradation study, from sample preparation to analysis.

G cluster_stress Stress Conditions Acid Acid Hydrolysis (0.1M HCl, 60°C) Analysis Stability-Indicating HPLC/UPLC Analysis Acid->Analysis Analyze Base Base Hydrolysis (0.1M NaOH, 60°C) Base->Analysis Analyze Ox Oxidation (3% H₂O₂, RT) Ox->Analysis Analyze Heat Thermal (80°C) Heat->Analysis Analyze Light Photolytic (ICH Q1B) Light->Analysis Analyze Stock 1 mg/mL Stock Solution of Compound Stock->Acid Expose Stock->Base Expose Stock->Ox Expose Stock->Heat Expose Stock->Light Expose Control Control Sample (No Stress) Stock->Control Expose Control->Analysis Analyze Report Identify Degradants & Establish Pathways Analysis->Report

Caption: Workflow for a forced degradation study.

Diagram 2: Key Factors and Mitigation Strategies for Stability

This diagram illustrates the primary factors that cause instability and the corresponding strategies to prevent degradation.

G cluster_factors Degradation Factors cluster_mitigation Mitigation Strategies Oxygen Atmospheric Oxygen (Oxidation) Light UV/Visible Light (Photodegradation) pH pH Extremes (Hydrolysis) Temp Elevated Temperature (Thermal Degradation) Inert Use Inert Gas (N₂ or Ar) Compound Compound in Solution Inert->Compound protects Amber Use Amber Vials Work in Low Light Amber->Compound protects Buffer Buffer to Optimal pH (e.g., slightly acidic) Buffer->Compound protects Cold Store at 2-8°C or -20°C Cold->Compound protects Compound->Oxygen is degraded by Compound->Light is degraded by Compound->pH is degraded by Compound->Temp is degraded by

Caption: Key factors in degradation and their mitigation.

References

  • Błaszczak-Świątkiewicz, K., & Mikiciuk-Olasik, E. (2011). Application of hplc method for investigation of stability of new benzimidazole derivatives. Journal of Liquid Chromatography & Related Technologies, 34(20), 1901-1912. Available from: [Link]

  • Gatfaoui, S., Błaszczak-Świątkiewicz, K., & Olasik, E. M. (2016). Synthesis, Anticancer Activity and UPLC Analysis of the Stability of Some New Benzimidazole-4,7-dione Derivatives. Molecules, 21(7), 896. Available from: [Link]

  • Błaszczak-Świątkiewicz, K., & Mikiciuk-Olasik, E. (2011). APPLICATION OF HPLC METHOD FOR INVESTIGATION OF STABILITY OF NEW BENZIMIDAZOLE DERIVATIVES. Taylor & Francis Online. Available from: [Link]

  • Yapar, K., Atila, A., & Ertas, N. (2023). Comprehensive stability study of benzimidazole drug residues in standard solution, muscle and milk. Food Additives & Contaminants: Part A, 40(4), 542-551. Available from: [Link]

  • Ragno, G., Risoli, A., & Ioele, G. (2006). Photodegradation Pattern of Benzimidazole Anthelmintics. ResearchGate. Available from: [Link]

  • Sharma, M., & Kumar, S. (2016). Forced degradation studies. MedCrave Online. Available from: [Link]

  • Nagavi, J. B., & Gurupadayya, B. (2018). MS/MS and HPLC Characterization of Forced Degradation Products of Clopidogrel and Pantoprazole Sodium. Acta Scientific Pharmaceutical Sciences, 2(9), 20-27. Available from: [Link]

  • Pharmapproach. (n.d.). Stabilization of Medicinal Agents Against Common Reactions like Hydrolysis & Oxidation. Pharmapproach. Available from: [Link]

  • Alsante, K. M., Ando, A., Brown, R., Enas, J., Hatajik, T. D., Ichhpurani, V., & Reed, R. A. (2011). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 55(5), 819-835. Available from: [Link]

  • Bajaj, S., Singla, D., & Sakhuja, N. (2012). Forced Degradation – A Review. Journal of Applied Pharmaceutical Science, 2(3), 129-138. Available from: [Link]

  • El-Gindy, A., Emara, S., & Shaaban, H. (2014). ANALYTICAL STUDY OF SOME DRUGS CONTAINING AMINE GROUP. Cairo University. Available from: [Link]

  • Rudroff, F., & Mihovilovic, M. D. (2018). Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals. Molecules, 23(8), 1843. Available from: [Link]

  • Consensus. (n.d.). Strategies to enhance pharmaceutical formulation stability. Consensus. Available from: [Link]

  • SIELC Technologies. (2018). [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. SIELC Technologies. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Purification of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Introduction: Welcome to the technical support guide for the purification of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This molecule, a key benzimidazole derivative, is frequently utilized as a building block in p...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Welcome to the technical support guide for the purification of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This molecule, a key benzimidazole derivative, is frequently utilized as a building block in pharmaceutical research and development.[1] Achieving high purity is critical for its downstream applications, ensuring the reliability of biological screening and structural analysis data.[1][2] However, its unique structural features—namely the basic benzimidazole ring and the secondary amine on the propyl side-chain—present specific challenges during purification.[3]

This guide is designed to provide researchers, scientists, and drug development professionals with practical, field-proven insights and troubleshooting strategies. We will move beyond simple procedural lists to explain the underlying chemical principles, helping you make informed decisions to overcome common purification hurdles and optimize your workflow for yield and purity.

Part 1: Troubleshooting Guide

This section addresses specific issues encountered during the purification of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine in a direct question-and-answer format.

Issue 1: Crude Product Shows Multiple Impurities on TLC/LC-MS

Question: My initial reaction work-up has yielded a crude oil that shows several spots on a Thin-Layer Chromatography (TLC) plate. What are these likely impurities, and what is the most efficient first-pass purification strategy?

Answer: The impurity profile of your crude product is typically composed of unreacted starting materials (e.g., o-phenylenediamine), reaction intermediates (like the Schiff base), and various side-products. Given the distinctly basic nature of your target compound, an Acid-Base Extraction is an exceptionally effective and scalable initial purification step to separate it from neutral or acidic impurities.[4]

The strategy leverages the ability to selectively move your amine-containing compound from an organic solvent into an aqueous acidic layer, leaving non-basic impurities behind.[5][6]

Causality: The benzimidazole nitrogen and the side-chain secondary amine are both basic and will be protonated in the presence of a dilute acid (e.g., 1M HCl). This forms a water-soluble salt.[5] Neutral organic impurities will remain in the organic layer. After separating the layers, the aqueous layer can be basified (e.g., with NaOH) to deprotonate your compound, making it insoluble in water and allowing it to be re-extracted into a fresh organic solvent.[6]

G crude Crude Product (Target Amine, Neutral Impurities) in Organic Solvent (e.g., EtOAc) aq_acid Protonated Amine Salt (Water Soluble) crude->aq_acid Add 1M HCl Shake & Separate neutral_impurities Neutral Impurities (Discard) aq_base Purified Amine (Water Insoluble) aq_acid->aq_base Add NaOH (aq) to pH > 10 final_product Purified Product in Organic Solvent aq_base->final_product Extract with fresh EtOAc

Caption: Workflow for Acid-Base Extraction Purification.

Issue 2: Poor Separation and Streaking in Silica Gel Chromatography

Question: My compound streaks severely on silica gel TLC plates, making it impossible to resolve impurities. My flash column chromatography runs are resulting in broad peaks and poor separation. What is causing this, and how can I improve it?

Answer: This is a classic problem when purifying basic compounds, especially amines, on standard silica gel.[7] Silica gel has a weakly acidic surface due to the presence of silanol groups (Si-OH). These acidic sites strongly and often irreversibly interact with the basic nitrogens in your molecule, leading to tailing, streaking, and even product degradation on the column.[3][7]

Solutions:

  • Mobile Phase Modification (Recommended): The most common and effective solution is to add a small amount of a basic modifier to your eluent. This deactivates the acidic sites on the silica.

    • Triethylamine (Et₃N): Add 0.5-2% triethylamine to your solvent system (e.g., Dichloromethane/Methanol/Triethylamine). It is volatile and can usually be removed under high vacuum.

    • Ammonium Hydroxide (NH₄OH): For more polar solvent systems, preparing a mobile phase like 95:5:0.5 Dichloromethane/Methanol/Ammonium Hydroxide can be very effective.

  • Alternative Stationary Phases: If mobile phase modification is insufficient, consider a different stationary phase.

    • Basic Alumina: Alumina is basic and provides a much better surface for the chromatography of basic compounds.[3]

    • Reversed-Phase Chromatography (C18): This is another excellent option, particularly for preparative HPLC. A typical mobile phase would be a mixture of acetonitrile and water with a modifier like formic acid or phosphoric acid.[8][9]

| Troubleshooting Summary: Column Chromatography | | :--- | :--- | :--- | | Problem | Underlying Cause | Solution(s) | | Severe Streaking/Tailing | Strong interaction between basic amine and acidic silica gel surface. | Add 0.5-2% triethylamine or ammonium hydroxide to the eluent.[3] | | Poor Recovery / Product Loss | Irreversible binding or degradation on the acidic silica surface. | Deactivate silica with a basic modifier; consider switching to basic alumina or reversed-phase (C18) media.[7] | | Co-elution of Impurities | Insufficient resolving power of the chosen solvent system. | Optimize the eluent system using TLC. A gradient elution from a less polar to a more polar solvent mixture is often effective.[10] |

Issue 3: Persistent Yellow or Brown Color in Final Product

Question: After chromatography, my product is still a pale yellow or brown solid/oil. How can I remove these colored impurities to obtain a white or colorless product?

Answer: Persistent coloration often stems from minor, highly conjugated impurities formed through oxidation or degradation during the synthesis or work-up.[10][7] While chromatography may reduce them, they can co-elute with the main product. A highly effective and economical method to remove these is treatment with activated carbon (charcoal).[7]

Procedure:

  • Dissolve your colored product in a suitable recrystallization solvent at an elevated temperature.

  • Add a very small amount of activated carbon (typically 1-2% by weight of your compound). Caution: Adding too much will adsorb your product and drastically reduce your yield.[7]

  • Keep the solution hot and stir for 5-15 minutes.

  • Perform a hot filtration through a fluted filter paper or a pad of Celite® to remove the carbon. The filtrate should be colorless.

  • Allow the filtrate to cool slowly to induce crystallization of the purified product.

Issue 4: Challenges During Process Scale-Up

Question: My purification protocol works perfectly on a 1-gram scale, but I'm encountering problems with yield and purity now that I'm trying to process a 100-gram batch. What factors do I need to consider for a successful scale-up?

Answer: Scaling up purification processes is rarely a linear endeavor.[11] Non-linear factors related to mass transfer, heat transfer, and equipment geometry become dominant at larger scales.[11][12]

Key Scale-Up Considerations:

  • Crystallization Dynamics: A crystallization process that works at a small scale may yield different crystal forms (polymorphs) or trap solvents at a larger scale due to different cooling rates.[11] This can impact filtration, drying, and even the product's final properties. Process Analytical Technology (PAT) can be used to better understand these parameters.[11]

  • Chromatography: When scaling up column chromatography, the column diameter is increased while keeping the bed height the same to maintain residence time.[13] However, packing large-diameter columns uniformly is challenging and can lead to channeling and poor separation.[13] The sheer volume of solvent required also becomes a significant cost and safety consideration.[12]

  • Heat Transfer: During extractions and crystallizations, efficient heating and cooling are much more difficult in large vessels. This can lead to localized overheating, potentially degrading the product, or slow cooling, which affects crystal size.

G cluster_0 Key Parameter Shifts lab Lab Scale (e.g., 1g) pilot Pilot/Kilo Scale (e.g., 100g - 1kg) lab->pilot Scale-Up Process p1 Heat/Mass Transfer (Surface Area:Volume Ratio Decreases) p2 Mixing Efficiency (Gradients Form in Large Vessels) p3 Crystallization Kinetics (Cooling Rate Dependent) p4 Equipment Geometry (Non-Linear Scaling)

Caption: Key Parameter Considerations for Process Scale-Up.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the most robust, general-purpose purification sequence for this compound? A1: For a high-purity final product, a multi-step approach is recommended.

  • Acid-Base Extraction: An initial wash to remove the bulk of neutral and acidic impurities.[4]

  • Column Chromatography: Use silica gel with an eluent containing 1% triethylamine (e.g., DCM/MeOH/Et₃N) for fine separation of closely related basic impurities.[3]

  • Recrystallization: A final polishing step to remove any remaining trace impurities and provide a stable, crystalline solid. A solvent screening should be performed to find an optimal solvent or solvent pair (e.g., Ethyl Acetate/Hexane, Acetone/Water).[7][14]

Q2: How should I prepare my crude sample for flash chromatography? A2: There are two primary methods for loading your sample onto a silica gel column:

  • Wet Loading: Dissolve the crude product in a minimal amount of the initial, least polar mobile phase and carefully apply it to the top of the column bed with a pipette.[1] This is quick but can disturb the column bed if not done carefully.

  • Dry Loading (Recommended): Dissolve the crude product in a polar, volatile solvent (like methanol or DCM). Add a small amount of silica gel (2-3 times the mass of your crude product) to this solution.[1] Evaporate the solvent completely on a rotary evaporator to get a dry, free-flowing powder. Carefully layer this powder on top of the column. This method often provides sharper bands and better separation.

Q3: What are the best TLC visualization methods for this compound? A3:

  • UV Light (254 nm): The benzimidazole ring is a strong UV chromophore, making this the primary, non-destructive method for visualization.

  • Potassium Permanganate (KMnO₄) Stain: This is a strong oxidizing stain that will react with the amine and other functional groups, typically showing up as yellow/brown spots on a purple background. It is a destructive, general-purpose stain.

  • Ninhydrin Stain: This stain is specific for primary and secondary amines, which will appear as a distinct color (often purple or yellow).[3] This can be useful to differentiate your product from tertiary amine or non-amine impurities.

Q4: How do I definitively confirm the purity of my final product? A4: A combination of methods provides the most confidence.

  • High-Performance Liquid Chromatography (HPLC): This is the gold standard for purity assessment. A reversed-phase method can provide a quantitative purity value (e.g., >99% by peak area).[15][16]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the structure of the compound and can reveal the presence of impurities if they are at a significant level (typically >1%).[17]

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound.

  • Melting Point: A sharp, narrow melting point range is a good indicator of high purity for a crystalline solid.[17]

Part 3: Detailed Experimental Protocols

Protocol 1: Optimized Flash Column Chromatography
  • Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase (e.g., 98:2 Dichloromethane/Methanol with 1% Triethylamine). Pour the slurry into the column and use gentle pressure or tapping to create a uniform, packed bed. Allow the solvent to drain to the top of the silica bed, ensuring it never runs dry.[1]

  • Sample Loading: Prepare your crude sample via dry loading as described in the FAQ section.

  • Elution: Begin elution with the initial mobile phase. Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of methanol) to elute your compound. The optimal gradient should be determined beforehand by TLC analysis.

  • Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator. To remove the last traces of triethylamine, a high-vacuum pump may be necessary.

Protocol 2: Recrystallization with Activated Carbon
  • Solvent Selection: In a small test tube, find a solvent or solvent system where your compound is sparingly soluble at room temperature but highly soluble when hot. Common choices for benzimidazoles include ethanol, acetone, or ethyl acetate/hexane mixtures.[14][18]

  • Dissolution: Place the impure solid in an Erlenmeyer flask with a stir bar. Add the chosen solvent portion-wise while heating and stirring until the solid just dissolves.

  • Charcoal Treatment: Remove the flask from the heat source. Add a very small amount (1-2% w/w) of activated carbon.[7]

  • Hot Filtration: Bring the solution back to a boil briefly, then perform a hot filtration through fluted filter paper into a clean, pre-heated flask to remove the carbon.

  • Crystallization: Cover the flask and allow the filtrate to cool slowly to room temperature. If no crystals form, gently scratch the inside of the flask or place it in an ice bath.

  • Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

References

  • Benchchem. (n.d.). Application Notes and Protocols for the Purification of 1H-Benzimidazole-2-methanol by Column Chromatography.
  • Benchchem. (n.d.). Technical Support Center: Purification of Benzimidazole Derivatives.
  • Benchchem. (n.d.). Technical Support Center: Synthesis of 2-Substituted Benzimidazoles.
  • Bio-Link. (n.d.). Risks and Control Strategies of Scale-up in Purification Process.
  • Wikipedia. (2023). Acid–base extraction. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

  • Engineering Ideas Clinic - Confluence. (n.d.). What is an Acid and Base Extraction?.
  • IJCRT.org. (2023). IN-SITU RECRYSTALLIZE SYNTHESIS OF BENZIMIDAZOLE DERIVATIVES BY USING Co-DOPED-Zn AS HETEROGENEOUS CATALYST.
  • Neuland Labs. (2017). 5 Common Challenges in Scaling Up an API. Retrieved from [Link]

  • Reddit. (2022). r/Chempros - Amine workup. Retrieved from [Link]

  • Google Patents. (2005). EP1498416A1 - A process for the optical purification of benzimidazole derivatives.
  • Google Patents. (2008). WO2008045777A2 - A process for the preparation of benzimidazole derivatives and their salts.
  • ResearchGate. (n.d.). Preparation of benzimidazole derivatives. Retrieved from [Link]

  • Royal Society of Chemistry. (2021). Selective separation of amines from continuous processes using automated pH controlled extraction. Reaction Chemistry & Engineering.
  • Taylor & Francis Online. (2009). New Procedure for the Synthesis of 2-Alkylbenzimidazoles.
  • Current Trends in Pharmacy and Pharmaceutical Chemistry. (n.d.).
  • Pharmaceutical Technology. (n.d.). Avoiding pitfalls in scaling up biopharmaceutical production.
  • ResearchGate. (2012). New benzimidazole derivatives with potential cytotoxic activity - study of their stability by RP-HPLC.
  • Organic Chemistry Portal. (n.d.). Benzimidazole synthesis. Retrieved from [Link]

  • PubMed Central. (n.d.).
  • PubMed. (2012). New benzimidazole derivatives with potential cytotoxic activity--study of their stability by RP-HPLC.
  • Bio-Rad. (n.d.). Considerations for Scaling Up Purification Processes.
  • OMICS International. (n.d.).
  • The Pharma Master. (n.d.). Troubleshooting.
  • Drug Development and Delivery. (n.d.). PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities.
  • Benchchem. (n.d.).
  • DTIC. (1963).
  • SIELC Technologies. (2018). [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. Retrieved from [Link]

  • Agilent. (n.d.).
  • SIELC Technologies. (n.d.). Separation of Benzimidazole on Newcrom R1 HPLC column. Retrieved from [Link]

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Optimization

Technical Support Center: Optimizing Benzimidazole Synthesis

Welcome to the technical support center for benzimidazole synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges encountered during the...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for benzimidazole synthesis. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this critical heterocyclic scaffold. Here, we provide in-depth, field-proven insights in a troubleshooting and FAQ format to help you optimize your reaction conditions, improve yields, and ensure the purity of your final compounds.

Frequently Asked Questions (FAQs)

This section addresses high-level questions that are frequently encountered. For more detailed troubleshooting, please refer to the subsequent sections.

Q1: What are the most common methods for synthesizing benzimidazoles?

A1: The most prevalent classical methods are the Phillips-Ladenburg and Weidenhagen reactions. The Phillips-Ladenburg method involves the condensation of an o-phenylenediamine with a carboxylic acid or its derivatives, often under acidic conditions.[1][2][3] The Weidenhagen reaction utilizes an aldehyde for the condensation, typically in the presence of an oxidizing agent.[2][3][4] Modern approaches frequently employ a wide array of catalysts and non-conventional energy sources like microwave irradiation to improve yields, shorten reaction times, and adhere to green chemistry principles.[5][6][7][8]

Q2: My reaction yield is consistently low. What are the first parameters I should investigate?

A2: Low yields are a common challenge. The first parameters to systematically investigate are the catalyst, solvent, and temperature.[5][9] The purity of your starting materials, particularly the o-phenylenediamine which is prone to air oxidation, is also a critical factor.[4][10] A solvent screen is highly recommended, as solvent polarity can dramatically influence reaction efficiency.[11][12]

Q3: How do I choose the right catalyst for my synthesis?

A3: Catalyst selection is highly dependent on your specific substrates (aldehyde/carboxylic acid and o-phenylenediamine) and desired reaction conditions. The options are broad, ranging from simple Brønsted or Lewis acids like p-toluenesulfonic acid (p-TsOH) and ammonium chloride (NH₄Cl) to various metal-based catalysts.[5][13] For greener and more sustainable approaches, heterogeneous catalysts such as engineered MgO@DFNS or various nanoparticles are advantageous due to their ease of recovery and reusability.[5][12] Lewis acids like Erbium(III) triflate (Er(OTf)₃) have also proven effective, especially in microwave-assisted synthesis.[5][14]

Q4: I am observing significant colored impurities in my final product. What is the cause and how can I remove them?

A4: Colored impurities often arise from the oxidation of the o-phenylenediamine starting material.[4][10] To mitigate this, it is crucial to use freshly purified reagents and consider running the reaction under an inert atmosphere (e.g., nitrogen or argon).[10] For purification, treating a solution of the crude product with activated carbon is an effective method for removing colored impurities before recrystallization.[10] An acid-base extraction can also be employed to separate the basic benzimidazole product from non-basic impurities.[10]

Troubleshooting Guide: From Low Yields to Purification Headaches

This section provides a systematic approach to identifying and resolving specific issues encountered during benzimidazole synthesis.

Problem 1: Low Conversion Rate / Poor Product Yield

Low yields are the most common frustration in benzimidazole synthesis. The cause can range from reagent quality to suboptimal reaction parameters.

Below is a systematic workflow to diagnose the root cause of low yields.

G cluster_start cluster_reagents Step 1: Reagent Integrity cluster_conditions Step 2: Reaction Conditions cluster_outcome Step 3: Analysis & Refinement cluster_end Start Start Reagent_Purity Check Purity of o-phenylenediamine & Aldehyde/Acid Start->Reagent_Purity Stoichiometry Verify Reactant Stoichiometry (e.g., 1:1 or 1:1.2) Reagent_Purity->Stoichiometry Catalyst Evaluate Catalyst: - Choice - Loading - Activity Stoichiometry->Catalyst Solvent Perform Solvent Screen: (Polar vs. Non-polar) Catalyst->Solvent Temp_Time Optimize Temperature & Reaction Time (Monitor by TLC) Solvent->Temp_Time Side_Products Identify Side Products (e.g., via LC-MS) Temp_Time->Side_Products Refine Refine Conditions Based on Side Product Analysis Side_Products->Refine End Optimized Yield Refine->End

Caption: Troubleshooting workflow for low conversion rates.

Potential Cause Explanation & Causality Recommended Solution(s)
1. Poor Reagent Quality o-Phenylenediamine is highly susceptible to air oxidation, forming colored, polymeric impurities that can inhibit the reaction or complicate purification.[4][10] Aldehydes can also oxidize to carboxylic acids over time.Use freshly purified starting materials. o-Phenylenediamine can be purified by recrystallization or by treating an aqueous solution with sodium dithionite and activated carbon.[4] Ensure the aldehyde or carboxylic acid is pure and stored properly.
2. Suboptimal Catalyst The catalyst is crucial for activating the carbonyl group (in aldehydes/acids) and facilitating the cyclization step. An inappropriate choice, insufficient loading, or inactive catalyst will result in slow or incomplete reactions.[9][10]Screen a range of catalysts. Start with simple, inexpensive options like NH₄Cl or p-TsOH.[5] If these fail, consider more active Lewis acids (e.g., Er(OTf)₃) or heterogeneous catalysts.[5][14] Optimize catalyst loading; a reaction without a catalyst might yield 32%, which can increase to 95% with an optimized catalyst amount.[9]
3. Incorrect Solvent Choice The solvent influences reactant solubility and can mediate the reaction mechanism. Polar solvents like ethanol and methanol often promote the reaction and lead to high yields in certain catalytic systems.[5][11] In some cases, solvent-free conditions or non-polar solvents may be optimal.[7][9]Perform a solvent screen. Test a range of solvents with varying polarities, such as Ethanol, Methanol, Acetonitrile, DMF, and CHCl₃.[5] A model reaction yield increased from 20% (solvent-free) to 40% in chloroform (CHCl₃).[9]
4. Inappropriate Temperature or Time Classical methods often require high temperatures (150-300 °C), which can cause degradation.[9][15] Modern catalytic methods often proceed at lower temperatures. Insufficient reaction time will lead to incomplete conversion.Optimize temperature and monitor the reaction. Use TLC or LC-MS to track the consumption of starting materials and formation of the product to determine the optimal reaction time.[10] Consider microwave-assisted synthesis, which can drastically reduce reaction times from hours to minutes and improve yields.[7][14][16][17]
Problem 2: Formation of Multiple Products / Side Reactions

The formation of byproducts complicates purification and reduces the yield of the desired benzimidazole.

G cluster_side_products Common Side Products cluster_solutions Solutions Main_Problem Problem: Formation of Multiple Products Disubstituted 1,2-Disubstituted Benzimidazole Cause: Reaction of 1 eq. diamine with 2 eq. aldehyde. Main_Problem->Disubstituted Schiff_Base Stable Schiff Base Intermediate Cause: Intermediate fails to cyclize under reaction conditions. Main_Problem->Schiff_Base Benzodiazepine Benzodiazepine-2-one Cause: Reaction with β-ketoesters under neutral conditions. Main_Problem->Benzodiazepine Sol_Stoichiometry Control Stoichiometry Use 1:1 or slight excess of o-phenylenediamine to favor 2-substituted product. Disubstituted->Sol_Stoichiometry Sol_Solvent Choose Solvent Carefully Non-polar solvents (e.g., toluene) may favor 2-substituted product. Disubstituted->Sol_Solvent Sol_Catalyst Optimize Catalyst Certain catalysts (e.g., Er(OTf)₃) can improve selectivity. Schiff_Base->Sol_Catalyst Benzodiazepine->Sol_Catalyst

Caption: Relationship between side products and solutions.

Problem 3: Difficulty in Product Purification

Even with a successful reaction, isolating the pure benzimidazole can be challenging.

Purification Issue Potential Cause Recommended Solution(s)
Separation from Catalyst Homogeneous acid or metal catalysts can be difficult to remove from the final product.Use a heterogeneous catalyst. Catalysts like supported nanoparticles or MgO@DFNS can be removed by simple filtration and can often be reused.[5][12]
Colored Impurities Persist Oxidation of o-phenylenediamine is the primary cause.[10]1. Activated Carbon: Treat a solution of the crude product with activated carbon, heat briefly, and filter hot to remove color.[10] 2. Purification of Starting Material: Using o-phenylenediamine dihydrochloride salt can sometimes reduce colored impurities.[5]
Product & Impurities Have Similar Polarity Byproducts or unreacted starting materials co-elute with the product during column chromatography.1. Acid-Base Extraction: Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate) and extract with an aqueous acid (e.g., 1M HCl). The basic benzimidazole will move to the aqueous layer. Neutralize the aqueous layer with a base to precipitate the purified product, which can then be collected by filtration.[10] 2. Recrystallization: Carefully select a solvent system for recrystallization to selectively crystallize the desired product.

Experimental Protocols

The following are representative protocols for common benzimidazole synthesis methods. These should be adapted based on the specific substrates and optimization experiments.

Protocol 1: General Catalyzed Synthesis using Ammonium Chloride (NH₄Cl)

This protocol is a robust starting point for the synthesis of 2-substituted benzimidazoles.

  • Reaction Setup: To a stirred solution of o-phenylenediamine (1 mmol) in a suitable solvent like chloroform (CHCl₃, 5 mL) or ethanol, add ammonium chloride (NH₄Cl) (e.g., 4 mmol).[5][13]

  • Reagent Addition: Add the aldehyde (1 mmol) to the mixture.[5][13]

  • Reaction: Continue stirring the reaction mixture at room temperature or heat to reflux (e.g., 80-90°C) for a designated time (typically 2-4 hours).[13][18]

  • Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).[10][13]

  • Work-up: Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).[5][13]

  • Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by recrystallization or column chromatography.[5]

Protocol 2: Microwave-Assisted Synthesis using Er(OTf)₃

This method highlights the efficiency gains from microwave technology, offering a green and rapid synthesis route.[7][14]

  • Reaction Setup: In a microwave reaction vessel, combine N-phenyl-o-phenylenediamine (1 mmol), the desired aldehyde (1 mmol), and a catalytic amount of Erbium(III) triflate (Er(OTf)₃, 1 mol%).[14][19] This reaction is often performed under solvent-free conditions.[14]

  • Microwave Irradiation: Place the vessel in a microwave reactor and irradiate at a set temperature (e.g., 60°C) for a short duration (typically 5-10 minutes).[14][19]

  • Work-up: After cooling, add water to the reaction mixture and extract the product with a green solvent like ethyl acetate.[14]

  • Purification: The organic layer is separated, dried, and concentrated to yield the crude product, which is often of high purity. Further purification can be done by recrystallization if needed. This method can produce yields greater than 96%.[7][14]

References

  • o-Phenylenediamine - Wikipedia. [Link]

  • Troubleshooting Low Yields in the Synthesis of Substituted Benzimidazoles: A Technical Support Guide. BenchChem.
  • Optimization of reaction conditions for benzimidazole synthesis. BenchChem.
  • Overcoming challenges in the synthesis of substituted benzimidazoles. BenchChem.
  • Technical Support Center: Optimizing Benzimidazole Deriv
  • Benzimidazole synthesis. Organic Chemistry Portal. [Link]

  • Facile one pot synthesis of 2-substituted benzimidazole derivatives under mild conditions by using engineered MgO@DFNS as heterogeneous catalyst. RSC Publishing. [Link]

  • Highly efficient synthesis of benzimidazoles using microwave irradiation. Preprints.org. [Link]

  • The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. MDPI. [Link]

  • The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. NIH. [Link]

  • Comparative Studies on Conventional and Microwave Synthesis of Some Benzimidazole, Benzothiazole and Indole Derivatives and Testing on Inhibition of Hyaluronidase. NIH. [Link]

  • Synthesis, Characterization, and Biological Evaluation of Benzimidazole Derivatives as Potential Anxiolytics. PMC - NIH. [Link]

  • Microwave-assisted synthesis of benzimidazole and thiazolidinone derivatives as HIV-1 RT inhibitors. Arkat USA. [Link]

  • A Comparative Guide to Conventional vs. Catalyzed Benzimidazole Synthesis. BenchChem.
  • Phillips‐Ladenburg Benzimidazole Synthesis. CoLab. [Link]

  • Optimization of the reaction conditions. ResearchGate. [Link]

  • Microwave-assisted Synthesis of Benzimidazole Derivatives: A Green and Effective Approach. Bentham Science Publisher. [Link]

  • Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Semantic Scholar. [Link]

  • Recent achievements in the synthesis of benzimidazole derivatives. PMC - NIH. [Link]

  • Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es. RSC Publishing. [Link]

  • A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities. MDPI. [Link]

  • (PDF) Review Article Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. ResearchGate. [Link]

  • Benzimidazole. Organic Syntheses Procedure. [Link]

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Troubleshooting

identifying common impurities in [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine synthesis

Technical Support Center: Synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine Welcome to the technical support guide for the synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This resource is designe...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: Synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

Welcome to the technical support guide for the synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This resource is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges encountered during this synthesis. We will move beyond simple procedural steps to explore the underlying chemical principles, enabling you to effectively troubleshoot and optimize your reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific, high-frequency issues observed in the synthesis of 2-substituted benzimidazoles, tailored to the target molecule.

Q1: My final product analysis shows a persistent impurity with a mass of M+16. What is it, and how can I prevent its formation?

A1: This impurity is almost certainly the benzimidazole N-oxide.

  • Expertise & Causality: The benzimidazole ring system contains two nitrogen atoms. The pyridine-type nitrogen (N3) is nucleophilic and susceptible to oxidation, especially under oxidative conditions or in the presence of certain reagents, leading to the formation of an N-oxide.[1][2][3] This is a common side reaction in many benzimidazole syntheses.[2] The formation can be exacerbated if the reaction is run in the presence of air at high temperatures or if oxidizing agents are used, sometimes unintentionally.[4]

  • Troubleshooting & Prevention:

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize contact with atmospheric oxygen, especially during prolonged heating steps.

    • Solvent Purity: Ensure solvents are free of peroxides, which can act as oxidizing agents. Test solvents (especially ethers like THF or dioxane) for peroxides before use.

    • Starting Material Quality: Impurities in the starting o-phenylenediamine or the aldehyde/carboxylic acid can sometimes catalyze oxidation.[5]

    • Controlled Conditions: Avoid excessively high temperatures or prolonged reaction times, which can promote oxidation. If using an oxidative cyclization method (e.g., from an aldehyde), carefully control the stoichiometry of the oxidant.

Q2: My reaction yields are low, and I've isolated a significant amount of an intermediate that hasn't fully cyclized. How do I drive the reaction to completion?

A2: The presence of this intermediate, typically an N-acyl-o-phenylenediamine (from a carboxylic acid) or a Schiff base (from an aldehyde), indicates incomplete cyclization.

  • Expertise & Causality: The formation of the benzimidazole ring via the Phillips-Ladenburg condensation is a two-step process: (1) formation of an amide or imine intermediate, followed by (2) an intramolecular cyclization-dehydration step.[6] This second step is often the rate-limiting one and typically requires acid catalysis and/or heat to overcome the activation energy for the ring closure.

  • Troubleshooting & Optimization:

    • Catalyst Loading: The cyclization is often acid-catalyzed.[7] If using methods like the Phillips condensation with a carboxylic acid, strong acids (e.g., HCl) or Lewis acids may be required.[5] Ensure the catalyst is not quenched and consider a catalyst loading study to find the optimal concentration.

    • Temperature & Reaction Time: Many cyclization protocols require high temperatures (e.g., refluxing in high-boiling solvents) to proceed efficiently.[4] A temperature screening can reveal the optimal conditions for your specific substrate.

    • Water Removal: The cyclization step eliminates a molecule of water. In some solvent systems, actively removing water using a Dean-Stark apparatus can shift the equilibrium towards the product, driving the reaction to completion.

Q3: The reaction mixture develops a dark brown or black color, leading to a discolored final product that is challenging to purify. What causes this and how can it be mitigated?

A3: This coloration is a classic sign of o-phenylenediamine (OPD) oxidation.

  • Expertise & Causality: OPD and its derivatives are highly sensitive to air and light, readily oxidizing to form complex, colored polymeric impurities. This not only consumes the starting material, reducing yield, but also introduces impurities that can be difficult to separate from the desired product.

  • Troubleshooting & Mitigation:

    • Use High-Purity Starting Materials: Start with the highest purity OPD available. If necessary, purify it by recrystallization or sublimation before use.

    • Use the Dihydrochloride Salt: Using o-phenylenediamine dihydrochloride can significantly reduce the formation of colored impurities. The salt is more stable against oxidation and often results in a cleaner reaction mixture.[8]

    • Inert Atmosphere: As with preventing N-oxide formation, running the reaction under an inert atmosphere (N2 or Ar) is crucial to prevent OPD oxidation.

    • Degas Solvents: Degassing the reaction solvent prior to adding the OPD can help remove dissolved oxygen.

Q4: I am using a reductive amination approach to introduce the methylamine side chain. My product is contaminated with other amine byproducts. Why?

A4: Reductive amination can lead to secondary and tertiary amine byproducts if not properly controlled.

  • Expertise & Causality: Reductive amination involves the formation of an imine or iminium ion, which is then reduced.[9][10] If the newly formed product, [3-(1H-Benzoimidazol-2-yl)-propyl]-amine, reacts with another molecule of the starting aldehyde before reduction, it can lead to a dimer-like tertiary amine. Conversely, if the starting material is an amine that can be further alkylated, over-alkylation can occur.

  • Troubleshooting & Control:

    • Choice of Reducing Agent: Use a mild and selective reducing agent like sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (STAB). These reagents are particularly effective because they reduce the protonated iminium ion much faster than they reduce the starting ketone or aldehyde, minimizing side reactions.[11]

    • Stoichiometry and Order of Addition: Carefully control the stoichiometry. Often, it is best to pre-form the imine by mixing the aldehyde/ketone and the amine before adding the reducing agent.

    • pH Control: The reaction is pH-sensitive. Maintaining a mildly acidic pH (typically 4-6) is optimal for iminium ion formation without deactivating the amine nucleophile.

Visual Workflow: Troubleshooting Impurity Formation

The following diagram outlines a logical workflow for diagnosing and addressing common impurities during the synthesis.

G start Reaction Complete Analyze Crude Product (LC-MS, HPLC) impurity_check Unexpected Peaks Present? start->impurity_check mass_check Check Mass Spectrum impurity_check->mass_check Yes end Purified Product impurity_check->end No m_plus_16 Mass = M+16? mass_check->m_plus_16 unreacted_sm Mass = Starting Material? m_plus_16->unreacted_sm No n_oxide Impurity: N-Oxide Action: Use Inert Atmosphere, Check Solvent Purity m_plus_16->n_oxide Yes intermediate Mass = Intermediate (e.g., Amide)? unreacted_sm->intermediate No color_issue Product Discolored? unreacted_sm->color_issue Yes (OPD) incomplete_cycl Impurity: Uncyclized Intermediate Action: Increase Temp/Time, Optimize Catalyst intermediate->incomplete_cycl Yes intermediate->end No, Purify opd_oxidized Impurity: Oxidized OPD Action: Use OPD·2HCl, Inert Atmosphere color_issue->opd_oxidized

Caption: A logical flowchart for identifying impurities based on analytical data.

Quantitative Data Summary & Analytical Methods

Effective troubleshooting relies on robust analytical data. High-Performance Liquid Chromatography (HPLC) is the primary technique for monitoring reaction progress and quantifying impurities.[12][13]

Table 1: Typical HPLC Method Parameters for Analysis

ParameterRecommended SettingRationale
Column C8 or C18, 3.5-5 µm, 4.6 x 150 mmProvides good retention and separation for the relatively polar benzimidazole core and amine side chain.[14]
Mobile Phase A 0.1% Formic Acid or Phosphoric Acid in WaterAcidic modifier ensures protonation of the amine and silanol suppression, leading to better peak shape.[13]
Mobile Phase B Acetonitrile or MethanolStandard organic solvents for reverse-phase chromatography.
Gradient 10% B to 90% B over 15-20 minutesA broad gradient is necessary to elute nonpolar impurities (e.g., oxidized OPD polymers) and polar starting materials.
Flow Rate 1.0 mL/minStandard for a 4.6 mm ID column.
Detection UV at 254 nm and 280 nmThe benzimidazole core has strong UV absorbance in this range, allowing for sensitive detection.[14]
Column Temp. 30-40 °CImproves peak shape and run-to-run reproducibility.

Experimental Protocols

Protocol 1: General Synthesis via Phillips-Ladenburg Condensation

This protocol describes a common method for synthesizing the benzimidazole core, which is the foundational step where many impurities arise.

  • Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add o-phenylenediamine (1.0 eq) and 4-(methylamino)butanoic acid hydrochloride (1.1 eq).

    • Scientist's Note: Using the hydrochloride salt of the acid can improve handling and solubility. Protecting the secondary amine on the butanoic acid (e.g., as a Boc-carbamate) may be necessary to prevent side reactions, followed by a deprotection step.

  • Solvent/Catalyst: Add 4M Hydrochloric Acid as the solvent and catalyst. The volume should be sufficient to create a stirrable slurry (approx. 5-10 mL per gram of OPD).

  • Reaction: Heat the mixture to reflux (approx. 110-120 °C) under a nitrogen atmosphere. Monitor the reaction progress by HPLC every 2-4 hours.

    • Trustworthiness Check: The reaction is monitored until the OPD starting material peak area is <1% by HPLC, ensuring the reaction has gone to completion.

  • Workup: After cooling to room temperature, carefully basify the mixture with a saturated solution of sodium bicarbonate or sodium hydroxide until the pH is ~8-9.

  • Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product should be purified by column chromatography on silica gel.

Protocol 2: HPLC Method for In-Process Control and Impurity Profiling

This protocol details how to use the parameters from Table 1 to monitor your reaction.

  • Sample Preparation: During the reaction, carefully withdraw a small aliquot (~10-20 µL) of the reaction mixture. Dilute it 100-fold with a 50:50 mixture of water and acetonitrile.

  • Standard Preparation: Prepare a standard of your starting material (o-phenylenediamine) at a known concentration (e.g., 1 mg/mL) in the same diluent.

  • Injection: Inject 5-10 µL of the prepared sample onto the HPLC system configured as described in Table 1.

  • Analysis:

    • Identify the peak corresponding to the o-phenylenediamine starting material by comparing its retention time to the standard.

    • The product, being more nonpolar, will have a longer retention time.

    • Early-eluting, broad peaks may correspond to highly polar, oxidized impurities.

    • N-oxides will typically elute close to the main product peak. LC-MS is the best tool for confirmation.

References

  • Benchchem. (n.d.). Technical Support Center: Synthesis of 2-Substituted Benzimidazoles.
  • Padwa, A., Kulkarni, Y. S., & Zhang, Z. (2003). A New and Simple Synthesis of Benzimidazole N-Oxides. RSC Publishing.
  • Kulik, A., et al. (2011). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. Acta Poloniae Pharmaceutica, 68(6), 823-9.
  • Danaher, M., et al. (2007). Review of methodology for the determination of benzimidazole residues in biological matrices.
  • Takahashi, S., & Kano, H. (1969). A New and Simple Synthesis of Benzimidazole N-Oxides.
  • Kulik, A., et al. (n.d.). HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZIMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. Acta Poloniae Pharmaceutica.
  • ILVO. (n.d.).
  • Dubey, R., & Moorthy, N. S. H. N. (2007). 2-Substituted aryl and alkyl benzimidazole derivative were synthesized using microwave. Chemical & Pharmaceutical Bulletin, 55, 115-117.
  • SIELC Technologies. (2018, May 16). [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.
  • Takahashi, S., & Kano, H. (1963). BENZIMIDAZOLE N-OXIDES. I. THE STRUCTURE OF BENZIMIDAZOLE N-OXIDE AND SYNTHESIS OF ITS DERIVATIVES. Chemical & Pharmaceutical Bulletin, 11, 1375-81.
  • Katritzky, A. R., & Rachwal, S. (2016). Recent advances in the synthesis of benzimidazol(on)es via rearrangements of quinoxalin(on)es. RSC Advances.
  • ResearchGate. (n.d.).
  • MacMillan, D. W. C., et al. (2019). A general carbonyl alkylative amination for tertiary amine synthesis facilitated by visible light.
  • Al-Ostath, A., et al. (2020).
  • PrepChem.com. (n.d.). Synthesis of 3-methyl-1,2-benzenediamine.
  • Wójcik, M., et al. (2018). Application of hplc method for investigation of stability of new benzimidazole derivatives.
  • DTIC. (n.d.).
  • ResearchGate. (n.d.). Mechanism for the cyclization reaction between O-phenylenediamine and carboxylic group to form benzimidazole.
  • ChemicalBook. (n.d.). [3-(1h-benzoimidazol-2-yl)-propyl]-methyl-amine.
  • Wang, D., et al. (2023).
  • MDPI. (2022). A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities.
  • Shahnaz, M., et al. (2018). Synthesis, characterization of 2-substituted benzimidazole derivatives and evaluation of antimicrobial activity. Journal of Drug Delivery and Therapeutics, 8(5), 460-464.
  • Pearson+. (n.d.).
  • SRR Publications. (2023).
  • ResearchGate. (n.d.). O-phenylenediamine is condensed with a carboxylic acid 2....
  • Current Trends in Pharmacy and Pharmaceutical Chemistry. (n.d.).
  • Wikipedia. (n.d.). Benzimidazole.
  • PubMed. (2024).
  • ResearchGate. (n.d.). Reaction of o-phenylenediamine with organic acids | Download Table.
  • ResearchGate. (n.d.).
  • IJRPC. (n.d.). SYNTHESIS OF 4-(1H-BENZO[d] IMIDAZOL-2-YL)
  • PubMed Central. (2022). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I.
  • PrepChem.com. (n.d.). Synthesis of N-methyl-o-phenylenediamine.
  • Connect Journals. (2013).
  • Google Patents. (n.d.). CN102838490B - Preparation method of N,N'-bis(3-aminopropyl)-1,2-ethylenediamine.
  • Organic Chemistry Portal. (n.d.).
  • Google Patents. (n.d.).
  • Edgar, K. J., et al. (2017).
  • Google Patents. (n.d.). TWI565686B - Preparation method of n,n'-bis(3-aminopropyl)ethylenediamine.
  • RSC Publishing. (2023).
  • ResearchGate. (n.d.).
  • Semantic Scholar. (2023).
  • Graz University of Technology. (2023).
  • ResearchGate. (n.d.). Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride | Request PDF.

Sources

Optimization

Technical Support Center: A Troubleshooting Guide for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine Experiments

Welcome to the technical support center for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encoun...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis, purification, characterization, and application of this versatile benzimidazole derivative. The following content is structured in a question-and-answer format to directly address specific issues you may face in your experimental work.

I. Synthesis and Reaction Troubleshooting

The synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine typically involves the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivative, followed by N-alkylation. This section addresses common problems encountered during these synthetic steps.

Question 1: My benzimidazole synthesis is resulting in a low yield. What are the potential causes and how can I address them?

Low yields are a frequent challenge in benzimidazole synthesis. A systematic evaluation of your experimental setup can help identify the root cause.[1][2]

Potential Causes and Solutions:

  • Purity of Starting Materials: Impurities in the o-phenylenediamine or the carboxylic acid derivative can significantly hinder the reaction. o-Phenylenediamine is particularly susceptible to oxidation, which can lead to colored impurities and side products.

    • Solution: Use freshly purified starting materials. o-Phenylenediamine can be purified by recrystallization or sublimation. Ensure your carboxylic acid derivative is of high purity and free of moisture.

  • Suboptimal Reaction Conditions: Temperature, reaction time, and the choice of solvent are critical parameters.

    • Solution: Optimize the reaction conditions. While some benzimidazole syntheses proceed at room temperature, many require heating.[2] A trial run with a small amount of starting material at different temperatures (e.g., 80 °C, 100 °C, 120 °C) can help determine the optimal temperature. The reaction time should also be monitored by thin-layer chromatography (TLC) to ensure completion.

  • Inefficient Cyclization: The cyclization of the intermediate diamide to the benzimidazole ring may be incomplete.

    • Solution: The use of a dehydrating agent or a catalyst can promote cyclization. Common catalysts include polyphosphoric acid (PPA) or strong acids like hydrochloric acid. However, the choice of catalyst should be compatible with your specific substrates.

Experimental Protocol: A General Procedure for the Synthesis of 2-Substituted Benzimidazoles

This protocol provides a general guideline for the synthesis of 2-substituted benzimidazoles, which can be adapted for the synthesis of the [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine precursor.

  • Step 1: Condensation: In a round-bottom flask, dissolve o-phenylenediamine (1 equivalent) in a suitable solvent such as ethanol or a mixture of ethanol and water.

  • Step 2: Addition of Carboxylic Acid: Add the desired carboxylic acid (e.g., a protected aminobutyric acid derivative) (1.1 equivalents) to the solution.

  • Step 3: Acid Catalyst: Add a catalytic amount of a strong acid, such as 4M hydrochloric acid.

  • Step 4: Reflux: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by TLC. The reaction is usually complete within 4-8 hours.

  • Step 5: Work-up: After completion, cool the reaction mixture to room temperature and neutralize it with a base (e.g., sodium bicarbonate solution) until the pH is approximately 7-8.

  • Step 6: Extraction: Extract the product with a suitable organic solvent like ethyl acetate.

  • Step 7: Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or recrystallization.

Caption: A generalized workflow for the synthesis of 2-substituted benzimidazoles.

Question 2: I am observing multiple spots on my TLC during the N-alkylation step. What are the possible side reactions?

The N-alkylation of the benzimidazole ring can sometimes lead to the formation of multiple products.

Potential Side Reactions and Solutions:

  • N1 vs. N3 Alkylation: In an unsymmetrically substituted benzimidazole, alkylation can occur at either the N1 or N3 position, leading to a mixture of isomers.

    • Solution: The regioselectivity of N-alkylation can be influenced by the steric and electronic properties of the substituents on the benzimidazole ring and the nature of the alkylating agent and base used. In many cases, a mixture of isomers is obtained and requires careful chromatographic separation.

  • Dialkylation: If a strong base and an excess of the alkylating agent are used, dialkylation can occur, leading to the formation of a quaternary benzimidazolium salt.

    • Solution: Use a stoichiometric amount of the alkylating agent and a milder base (e.g., potassium carbonate instead of sodium hydride). Monitor the reaction carefully by TLC to avoid over-alkylation.

Caption: Potential side reactions during the N-alkylation of benzimidazoles.

II. Purification and Characterization

Proper purification and characterization are essential to ensure the quality and reliability of your experimental results.

Question 3: I am having difficulty purifying [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine by column chromatography. What can I do?

Purification of benzimidazole derivatives can be challenging due to their polar nature and potential for tailing on silica gel.

Troubleshooting Purification:

  • Tailing on Silica Gel: The basic nitrogen atoms in the benzimidazole ring can interact strongly with the acidic silanol groups on the silica gel, leading to peak tailing and poor separation.

    • Solution: Add a small amount of a basic modifier, such as triethylamine (0.1-1%) or ammonia solution, to your eluent. This will neutralize the acidic sites on the silica gel and improve the peak shape.

  • Co-elution of Impurities: If impurities have similar polarity to your product, separation can be difficult.

    • Solution: Try a different solvent system or a different stationary phase. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) can be effective. For highly polar compounds, reverse-phase chromatography (C18 silica) may be a better option.[3]

Technique Stationary Phase Typical Mobile Phase Notes
Normal-Phase Chromatography Silica GelHexane/Ethyl Acetate with 0.1% TriethylamineGood for moderately polar compounds. The basic additive is crucial.
Reverse-Phase Chromatography C18 SilicaAcetonitrile/Water with 0.1% Formic or Acetic AcidSuitable for polar and water-soluble compounds.
Ion-Exchange Chromatography Cation Exchange ResinAqueous buffers with varying pH and ionic strengthCan be effective for separating closely related basic compounds.
Question 4: How can I confirm the identity and purity of my synthesized [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine?

A combination of spectroscopic techniques is essential for unambiguous structure elucidation and purity assessment.

Key Characterization Techniques:

  • ¹H NMR (Proton Nuclear Magnetic Resonance): This will provide information about the number and types of protons in your molecule and their connectivity. For [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, you would expect to see signals for the aromatic protons of the benzimidazole ring, the methylene protons of the propyl chain, and the methyl group.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This technique provides information about the carbon skeleton of the molecule.

  • Mass Spectrometry (MS): This will confirm the molecular weight of your compound. High-resolution mass spectrometry (HRMS) can provide the exact molecular formula.

  • Infrared (IR) Spectroscopy: This will show the presence of key functional groups, such as N-H stretching for the benzimidazole ring and C-H stretching for the alkyl groups.

Expected Spectroscopic Data (Reference):

Proton/Carbon Expected ¹H NMR Shift (ppm) Expected ¹³C NMR Shift (ppm)
Benzimidazole Aromatic-H7.20 - 7.60110 - 145
Benzimidazole C2-~155
-CH₂- (adjacent to benzimidazole)~3.0~28
-CH₂- (central)~2.0~30
-CH₂- (adjacent to N-methyl)~2.5~50
N-CH₃~2.4~36

III. Handling, Storage, and Application FAQs

Proper handling and storage are crucial for maintaining the integrity of your compound.

Question 5: What are the recommended storage conditions for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine?

Benzimidazole derivatives can be sensitive to light, air, and moisture.

Storage Recommendations:

  • Short-term: Store in a tightly sealed container in a cool, dry, and dark place.

  • Long-term: For long-term storage, it is recommended to store the compound under an inert atmosphere (e.g., argon or nitrogen) at -20°C.

Question 6: My compound is not dissolving in my desired solvent for a biological assay. What should I do?

Solubility can be a significant issue, especially for in vitro assays in aqueous buffers.

Improving Solubility:

  • Salt Formation: The free base of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine may have limited aqueous solubility. Converting it to a hydrochloride or other salt form can significantly improve its solubility in water and polar solvents.[5]

  • Co-solvents: For biological assays, a common practice is to prepare a concentrated stock solution in an organic solvent like DMSO or ethanol and then dilute it into the aqueous assay buffer. Ensure the final concentration of the organic solvent is low enough to not affect the assay results.

  • pH Adjustment: The solubility of benzimidazoles can be pH-dependent. Adjusting the pH of the buffer may improve solubility, but be mindful of the stability of the compound and the requirements of your assay.

Question 7: I am seeing inconsistent results in my antimicrobial assays. What could be the cause?

Inconsistent results in biological assays can stem from various factors related to the compound and the experimental setup.

Troubleshooting Inconsistent Bioassay Results:

  • Compound Stability in Assay Media: The compound may not be stable under the assay conditions (e.g., pH, temperature, presence of certain media components).

    • Solution: Assess the stability of your compound in the assay media over the time course of the experiment. This can be done by incubating the compound in the media and analyzing its concentration at different time points by HPLC.

  • Precipitation of the Compound: Even if a stock solution is clear, the compound may precipitate upon dilution into the aqueous assay buffer.

    • Solution: Visually inspect the assay wells for any signs of precipitation. You can also centrifuge the assay plate and analyze the supernatant for the actual concentration of the compound.

  • Non-specific Interactions: The compound may interact with components of the assay system, leading to artifacts.

    • Solution: Run appropriate controls, including a vehicle control (the solvent used to dissolve the compound) and a positive control. Consider performing counter-screens to identify any non-specific activity.

References

  • BenchChem. (2025). troubleshooting guide for low conversion rates in benzimidazole synthesis.
  • BenchChem. (2025). Troubleshooting Low Yields in the Synthesis of Substituted Benzimidazoles: A Technical Support Guide.
  • BenchChem. (2025). overcoming challenges in the synthesis of substituted benzimidazoles.
  • PubChem. (n.d.). 3-(1H-benzo[d]imidazol-2-yl)-N-methylpropan-1-amine. Retrieved from [Link]

  • Royal Society of Chemistry. (2020). Supplementary Information. Retrieved from [Link]

  • MDPI. (2023). Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies. Retrieved from [Link]

  • ACS Omega. (2024). Synthesis of N-Alkyl Substituted Benzimidazoquinazolinones. Retrieved from [Link]

  • PubMed Central (PMC). (2022). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. Retrieved from [Link]

  • Digital CSIC. (2025). N-Methyl-N-((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA-159), a new multitarget small molecule for the therapy of Alzheimer's disease. Retrieved from [Link]

  • SIELC Technologies. (2018). [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. Retrieved from [Link]

  • PubMed. (2025). One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies. Retrieved from [Link]

  • MDPI. (2021). Benzimidazole-Triazole Hybrids as Antimicrobial and Antiviral Agents: A Systematic Review. Retrieved from [Link]

  • MDPI. (2019). Synthesis and Antimicrobial Activity of Some New Benzimidazole Derivatives. Retrieved from [Link]

  • MDPI. (2022). Design, Synthesis and In Vitro Antimicrobial Activity of 6-(1H-Benzimidazol-2-yl)-3,5-dimethyl-4-oxo-2-thio-3,4-dihydrothieno[2,3-d]pyrimidines. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Expedient synthesis of benzimidazoles using amides. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Stability and Storage of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

An in-depth guide to preventing the degradation of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine during storage. This guide provides researchers, scientists, and drug development professionals with a comprehensive tech...

Author: BenchChem Technical Support Team. Date: January 2026

An in-depth guide to preventing the degradation of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine during storage.

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for understanding and preventing the degradation of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (CAS: 64137-52-6). We will address frequently asked questions, provide troubleshooting for common stability issues, and detail essential experimental protocols to ensure the integrity of your compound during storage and handling.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine?

For long-term stability, the solid compound should be stored in a tightly sealed container in a cool, dry, and dark environment.[1][2] The benzimidazole core is generally stable, but like many complex organic molecules, it is prudent to minimize exposure to environmental factors that can accelerate degradation.[3][4]

Table 1: Recommended Storage Conditions for Solid Compound

ParameterRecommendationRationale
Temperature ≤ 4°C (Refrigerated)Reduces the rate of potential solid-state degradation reactions.
Atmosphere Inert gas (Argon or Nitrogen)Minimizes risk of long-term oxidation.
Light Amber vial or dark locationPrevents potential photodegradation, a known pathway for benzimidazole derivatives.[2]
Moisture Desiccator or dry environmentPrevents hydrolysis.
Q2: I need to make a stock solution. What solvent should I use and how should I store it?

The choice of solvent and storage conditions is critical, as degradation reactions often occur more rapidly in solution.

  • Solvent Selection: Use high-purity, anhydrous solvents such as Dimethyl Sulfoxide (DMSO) or ethanol. If using aqueous buffers, they should be freshly prepared, degassed, and have a controlled pH. Benzimidazoles can have solubility issues, which may be pH-dependent.[3]

  • Storage of Solutions: Aliquot stock solutions into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[5] Store these aliquots at -20°C or -80°C for long-term use.[5] A comprehensive study on various benzimidazoles found that storage at -80°C or -20°C was suitable for working solutions.[5]

Q3: What are the primary chemical degradation pathways for this compound?

Based on the benzimidazole scaffold, the most probable degradation pathways are oxidation, hydrolysis, and photolysis.[2][6] Forced degradation studies, which intentionally stress the compound, are the definitive way to identify these pathways.[7][8]

  • Oxidation: The nitrogen atoms in the imidazole ring can be susceptible to oxidation, especially in the presence of oxidizing agents or dissolved oxygen, potentially accelerated by light or metal ions.[2][9]

  • Hydrolysis: While the benzimidazole ring itself is relatively stable, the amine side chain could be susceptible to hydrolytic cleavage under strongly acidic or basic conditions, although this is less common than oxidation for this structure.[2][10]

  • Photodegradation: Aromatic and heterocyclic compounds are often sensitive to UV or visible light, which can induce complex degradation reactions.[2]

DegradationPathways cluster_main [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine cluster_stressors Stress Conditions cluster_products Potential Degradation Products main Parent Compound OxP Oxidized Products (e.g., N-oxides) main->OxP Oxidation HyP Hydrolytic Products main->HyP Hydrolysis PhP Photolytic Products main->PhP Photolysis Ox Oxidizing Agents (e.g., H₂O₂) Ox->OxP Hy Acid / Base (Hydrolysis) Hy->HyP Ph Light (Photolysis) Ph->PhP

Caption: Potential degradation pathways for the target compound.

Q4: How can I analytically monitor the stability of my compound?

High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and effective method for monitoring the stability of benzimidazole derivatives.[2][11] A "stability-indicating" method is one that can separate the intact parent compound from all potential degradation products without interference. To confirm the identity of unknown degradation peaks, HPLC coupled with Mass Spectrometry (LC-MS) is invaluable.[2]

Part 2: Troubleshooting Guide

Issue 1: I see new, unexpected peaks in my HPLC chromatogram after storing my solution.
  • Probable Cause: This is a classic sign of chemical degradation. The new peaks represent degradation products formed during storage.

  • Troubleshooting Steps:

    • Characterize the Impurities: If you have access to LC-MS, analyze the sample to determine the mass-to-charge ratio (m/z) of the new peaks. This is the first step in structural elucidation.

    • Perform a Forced Degradation Study: Conduct a controlled forced degradation study (see Protocol 3) to intentionally generate degradation products.[6] Comparing the chromatograms from your stored sample with those from the stressed samples can help you tentatively identify the degradation pathway (e.g., "this peak matches one generated under oxidative stress").[2]

    • Optimize Storage: Immediately aliquot and store a fresh, confirmed-pure sample under more stringent conditions (e.g., from -20°C to -80°C, protected from light, under inert gas). Analyze this new sample over time to see if the degradation is prevented.

Issue 2: The peak area of my compound is decreasing over time, but I don't see any significant new peaks.
  • Probable Cause: This "mass balance" issue can be perplexing. There are several potential explanations:

    • Precipitation: The compound may be precipitating out of solution, especially if the solvent is not optimal or if it has been stored at a low temperature where solubility decreases. Before analysis, ensure your sample is fully dissolved, gently warming and vortexing if necessary.

    • Formation of Non-UV-Active Degradants: The degradation products may lack a chromophore that absorbs at the wavelength you are using for detection.[2] Try re-analyzing the sample at a lower wavelength (e.g., 210 nm) or use a more universal detector like a Charged Aerosol Detector (CAD) if available.

    • Adsorption: The compound may be adsorbing to the surface of the storage container. Using low-adsorption polypropylene tubes or silanized glass vials can mitigate this.

Part 3: Key Experimental Protocols

Protocol 1: Stability-Indicating HPLC-UV Method

This protocol provides a starting point for developing a stability-indicating method. It must be validated to ensure it is suitable for separating the parent compound from degradation products generated under stress conditions.

Table 2: HPLC Method Parameters

ParameterCondition
Column C18 Reverse-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 5% B to 95% B over 15 minutes
Flow Rate 1.0 mL/min
Column Temp. 30°C
Detection UV at 271 nm and 278 nm[4]
Injection Vol. 10 µL

A reverse-phase HPLC method for a similar compound uses acetonitrile, water, and phosphoric acid. For MS compatibility, phosphoric acid should be replaced with formic acid.[12]

Protocol 2: Workflow for a Routine Stability Study

StabilityWorkflow start Prepare fresh solution of compound t0 T=0 Analysis (HPLC/LC-MS) Establish baseline purity start->t0 store Aliquot and store under defined conditions (e.g., -80°C, dark) t0->store timepoint Analyze aliquots at defined time points (e.g., 1, 3, 6 months) store->timepoint compare Compare results to T=0 (Purity, new peaks) timepoint->compare end Determine shelf-life and optimal conditions compare->end

Caption: A typical experimental workflow for assessing compound stability.

Protocol 3: Forced Degradation (Stress Testing) Study

This study is essential for understanding potential degradation pathways and validating your analytical method.[6] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient.

1. Sample Preparation:

  • Prepare a stock solution of the compound at ~1 mg/mL in a 50:50 mixture of acetonitrile and water.

2. Stress Conditions: (Perform each in a separate vial)

  • Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M HCl. Incubate at 60°C for 8 hours.[2]

  • Base Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M NaOH. Incubate at 60°C for 8 hours.[2][10]

  • Oxidative Degradation: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.[2][10]

  • Thermal Degradation: Store a vial of the stock solution and a sample of the solid powder at 80°C for 48 hours.[2][10]

  • Photolytic Degradation: Expose a vial of the stock solution to a photostability chamber (ICH Q1B conditions) for a defined period.

3. Analysis:

  • At appropriate time points, withdraw an aliquot from each condition.

  • Important: Neutralize the acid and base samples with an equimolar amount of base or acid, respectively, before injection to prevent column damage.

  • Analyze all samples by your HPLC-UV method (Protocol 1).

  • Evaluation: Your method is considered "stability-indicating" if the parent peak is well-resolved from all degradation peaks generated under all stress conditions.

References

  • Danaher, M., et al. (2007). Review of methodology for the determination of benzimidazole residues in biological matrices . Journal of Chromatography B, 845(1), 1-37. Available at: [Link]

  • Kaur, H., et al. (2023). Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major bioactive categories . RSC Advances, 13(28), 19336-19391. Available at: [Link]

  • Šimková, P., et al. (2014). Determination of benzimidazole residues and their metabolites in raw milk using high performance liquid chromatography-diode array detection . ResearchGate. Available at: [Link]

  • Al-Janabi, M. H., & Al-Obaidi, O. I. (2020). Quantitative determination of albendazole forced degradation percentages by densitometric thin layer chromatographic method . Research Journal of Pharmacy and Technology, 13(10), 4649-4656. Available at: [Link]

  • Yapar, K., et al. (2023). Comprehensive stability study of benzimidazole drug residues in standard solution, muscle and milk . Food and Chemical Toxicology, 174, 113673. Available at: [Link]

  • MATERIAL SAFETY DATA SHEET - BENZIMIDAZOLE . Oxford Lab Fine Chem LLP. Available at: [Link]

  • Blaszczak-Swiatkiewicz, K., & Mikiciuk-Olasik, E. (2011). Application of hplc method for investigation of stability of new benzimidazole derivatives . Journal of Liquid Chromatography & Related Technologies, 34(18), 2137-2148. Available at: [Link]

  • Błaszczak-Świątkiewicz, K., & Mikiciuk-Olasik, E. (2012). New benzimidazole derivatives with potential cytotoxic activity - study of their stability by RP-HPLC . ResearchGate. Available at: [Link]

  • Rawat, T., & Pandey, I. P. (2016). Forced Degradation Studies . MedCrave Online. Available at: [Link]

  • Shaikh, B. (1986). Methodology for the Analysis of Benzimidazole Anthelmintics as Drug Residues in Animal Tissues . Journal of AOAC INTERNATIONAL, 69(4), 640-643. Available at: [Link]

  • Singh, R., & Rehman, Z. (2012). Development of forced degradation and stability indicating studies of drugs—A review . Journal of Pharmaceutical Education and Research, 3(1). Available at: [Link]

  • Ngwa, G. (2010). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development . Drug Delivery Technology, 10(5), 56-59. Available at: [Link]

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine . SIELC Technologies. (2018). Available at: [Link]

Sources

Troubleshooting

minimizing off-target effects of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine in assays

A Guide to Minimizing Off-Target Effects in Biochemical and Cellular Assays Welcome to the technical support center for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. As Senior Application Scientists, we have designed...

Author: BenchChem Technical Support Team. Date: January 2026

A Guide to Minimizing Off-Target Effects in Biochemical and Cellular Assays

Welcome to the technical support center for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. As Senior Application Scientists, we have designed this comprehensive guide to empower researchers, scientists, and drug development professionals to proactively address and minimize potential off-target effects of this compound in their experimental systems. The benzimidazole scaffold is a privileged structure in medicinal chemistry, frequently found in potent kinase inhibitors. While the specific target profile of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine may be under investigation, the principles outlined here for ensuring on-target specificity are broadly applicable and essential for rigorous scientific inquiry.

This guide is structured to provide not just protocols, but also the scientific rationale behind them, fostering a deeper understanding of how to generate robust and reproducible data.

Frequently Asked Questions (FAQs)

Here we address common questions and concerns that arise when working with novel small molecule inhibitors like [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.

Q1: I'm observing a phenotype in my cellular assay, but I'm not sure if it's due to the intended target or an off-target effect. How can I begin to dissect this?

A1: This is a critical question in early-stage research. The first step is to establish a clear dose-response relationship.[1][2][3] An observed effect should correlate with the concentration of the compound. If the phenotype only appears at very high concentrations, it is more likely to be an off-target effect. Additionally, employing a structurally related but biologically inactive analog of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine as a negative control is crucial.[4] If the inactive analog does not produce the same phenotype at equivalent concentrations, it strengthens the evidence that the observed effect is target-specific.

Q2: What is the importance of determining the IC50 or EC50 value, and how does it relate to minimizing off-target effects?

A2: The IC50 (half-maximal inhibitory concentration) or EC50 (half-maximal effective concentration) is a measure of a compound's potency. Establishing a robust dose-response curve and determining these values are fundamental to designing experiments with appropriate compound concentrations.[1][2][5] Using concentrations significantly above the IC50/EC50 value for the primary target dramatically increases the likelihood of engaging lower-affinity off-targets. As a best practice, cellular assays should be conducted at concentrations at or near the IC50/EC50 value to maximize the window of on-target activity.

Q3: My results with [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine are inconsistent between experiments. What could be the cause?

A3: Inconsistent results can stem from several factors. Beyond typical experimental variability, consider the stability and solubility of the compound in your assay media. Degradation or precipitation of the compound will lead to variable effective concentrations. It is also important to ensure that the cellular system is not undergoing changes over passages that might alter the expression or activity of the intended target or potential off-targets. Finally, seemingly minor variations in experimental conditions, such as incubation time or cell density, can sometimes impact the activity of small molecules.

Q4: What are "promiscuous inhibitors," and how can I determine if [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine falls into this category?

A4: Promiscuous inhibitors are compounds that bind to multiple targets, often non-specifically.[6] This can be due to chemical reactivity, aggregation, or a molecular structure that fits into the binding sites of numerous proteins. A key indicator of promiscuity can be a very steep dose-response curve or activity against a wide range of unrelated targets.[3] To assess this, profiling [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine against a panel of diverse targets, such as a broad kinase selectivity panel, is the most direct method.[7][8][9]

Troubleshooting Guides & Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments to validate on-target activity and rule out off-target effects.

Guide 1: Establishing a Rigorous Dose-Response Curve

Objective: To determine the potency of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine and identify the optimal concentration range for subsequent experiments.

Rationale: A well-defined, sigmoidal dose-response curve is the foundation for understanding a compound's activity.[1][2] It allows for the determination of key parameters like IC50/EC50 and helps to distinguish between specific, saturable effects and non-specific, linear effects often seen at high concentrations.

Protocol:

  • Preparation of Compound Stock: Prepare a high-concentration stock solution of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine in a suitable solvent (e.g., DMSO).

  • Serial Dilution: Perform a serial dilution of the stock solution to create a range of concentrations. A 10-point dilution series, starting from a high concentration (e.g., 100 µM) and decreasing by a factor of 2 or 3, is recommended.

  • Assay Performance: Treat your cells or biochemical assay with the dilution series. Include a vehicle-only control (e.g., DMSO) and a positive control if available.

  • Data Acquisition: Measure the desired endpoint (e.g., cell viability, enzyme activity, reporter gene expression).

  • Data Analysis: Plot the response as a function of the logarithm of the compound concentration. Fit the data to a non-linear regression model (e.g., four-parameter logistic equation) to determine the IC50/EC50, slope, and maximal effect.

ParameterDescriptionImportance for Off-Target Analysis
IC50/EC50 Concentration at which 50% of the maximal response is observed.Defines the potency and guides the selection of appropriate assay concentrations.
Hill Slope The steepness of the curve.A slope significantly greater than 1 may indicate positive cooperativity or potential artifacts.
Maximal Effect The maximum response achievable with the compound.Helps to assess the efficacy of the compound.

Workflow for Dose-Response Analysis

DoseResponseWorkflow A Prepare Serial Dilutions B Treat Cells/Assay A->B C Measure Response B->C D Plot Log(Concentration) vs. Response C->D E Non-linear Regression Analysis D->E F Determine IC50/EC50 E->F

Caption: Workflow for generating a dose-response curve.

Guide 2: The Inactive Analog Control Experiment

Objective: To differentiate between a phenotype caused by specific target engagement and non-specific effects of the chemical scaffold.

Rationale: An ideal negative control is a molecule that is structurally very similar to the active compound but lacks the key chemical features required for binding to the intended target.[4] If the active compound elicits a phenotype that the inactive analog does not, it provides strong evidence for on-target activity.

Protocol:

  • Obtain or Synthesize an Inactive Analog: This may involve a seemingly minor modification, such as the removal or relocation of a critical hydrogen bond donor/acceptor.

  • Dose-Response Comparison: Perform parallel dose-response experiments with both [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine and the inactive analog.

  • Phenotypic Analysis: Compare the cellular or biochemical phenotypes induced by both compounds at equivalent concentrations (e.g., 1x, 5x, and 10x the IC50 of the active compound).

  • Interpretation:

    • On-Target Effect: A significant phenotypic difference is observed between the active compound and the inactive analog.

    • Potential Off-Target Effect: Both compounds produce a similar phenotype, suggesting it is due to the shared chemical scaffold rather than specific target engagement.

Decision Tree for Interpreting Control Experiments

ControlDecisionTree Start Observe Phenotype with [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine TestInactive Test Inactive Analog at Equivalent Concentrations Start->TestInactive PhenotypeObserved Is the same phenotype observed with the inactive analog? TestInactive->PhenotypeObserved OnTarget Likely On-Target Effect PhenotypeObserved->OnTarget No OffTarget Potential Off-Target or Scaffold-Specific Effect PhenotypeObserved->OffTarget Yes FurtherTests Perform Counter-Screening and Target Engagement Assays OffTarget->FurtherTests

Caption: Decision-making based on inactive analog control.

Guide 3: Counter-Screening and Selectivity Profiling

Objective: To identify potential off-targets of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine by screening it against a broad panel of related and unrelated proteins.

Rationale: No small molecule is perfectly specific.[10] Proactively identifying off-targets is essential for interpreting experimental results and predicting potential side effects.[4] For compounds with a benzimidazole core, which is common in kinase inhibitors, screening against a kinase panel is a logical and informative first step.[7][8]

Protocol:

  • Select a Screening Panel: Choose a commercially available or in-house selectivity panel. For a putative kinase inhibitor, a panel of 50-100 kinases representing different branches of the kinome is a good starting point.[9]

  • Single-Dose Screening: Initially, screen the compound at a single, high concentration (e.g., 1 µM or 10 µM) to identify potential hits.

  • Follow-up Dose-Response: For any "hits" identified in the initial screen (e.g., >50% inhibition), perform a full dose-response analysis to determine the IC50 for those off-targets.

  • Calculate Selectivity Score: The selectivity of the compound can be quantified by comparing the IC50 for the primary target to the IC50 for the off-targets. A 10-fold or greater selectivity is often considered a minimum threshold for a useful tool compound.

TargetIC50 (nM)Selectivity (vs. Primary Target)
Primary Target X 501x
Off-Target Y50010x
Off-Target Z5000100x

References

  • Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

  • Collaborative Drug Discovery. (2023). Understanding the Importance of The Dose-Response Curve. CDD Vault. [Link]

  • Gao, Y., Davies, S. P., Augustin, M., Woodward, A., Patel, U. A., K ovanen, D., & Green, I. (2013). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics, 29(14), 1774-1780. [Link]

  • Study.com. (n.d.). Dose Response Curve | Definition, Equation & Examples. [Link]

  • Reaction Biology. (n.d.). Kinase Selectivity Panels. [Link]

  • Wodicka, L. M., Ciceri, F., Davis, M. I., Hunt, J. P., Floyd, M., Pallares, G., ... & Zarrinkar, P. P. (2010). Activation state-dependent binding of small molecule kinase inhibitors: structural insights from biochemistry. Chemistry & biology, 17(11), 1241-1249. [Link]

  • Jeffery, J. (2001). Concentration-effect and dose-response relations in clinical pharmacology. British journal of clinical pharmacology, 52(3), 231. [Link]

  • Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, F., Wodicka, L. M., Pallares, G., ... & Zarrinkar, P. P. (2011). A quantitative analysis of kinase inhibitor selectivity. Nature biotechnology, 29(11), 1046-1051. [Link]

  • Terstiege, I., & Lüscher, B. (2011). Target identification and mechanism of action in chemical biology and drug discovery. Nature chemical biology, 7(12), 854-866. [Link]

  • CRISPR Medicine News. (n.d.). Strategies to Avoid and Reduce Off-Target Effects. [Link]

  • Dove Medical Press. (2024). Recent Advancements in Reducing the Off-Target Effect of CRISPR-Cas9 Genome Editing. [Link]

  • Dove Medical Press. (2024). Reducing the Off-target Effect of CRISPR-Cas9 Genome Editing. [Link]

  • MDPI. (2021). Latest Developed Strategies to Minimize the Off-Target Effects in CRISPR-Cas-Mediated Genome Editing. [Link]

  • Abyntek Biopharma. (2022). How to avoid off-target events in crispr experiments. [Link]

  • SIELC Technologies. (2018). [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. [Link]

  • Hopkins, A. L., Groom, C. R., & Alex, A. (2004). Ligand efficiency: a useful metric for lead selection. Drug discovery today, 9(10), 430-431. [Link]

  • ResearchGate. (n.d.). Two examples of how small molecules can stabilize the inactive state of... [Link]

  • Sygnature Discovery. (n.d.). Target Validation. [Link]

  • Weisner, J., Gontla, R., Linder, E., & Gray, N. S. (2015). Affinity Reagents that Target a Specific Inactive Form of Protein Kinases. Cell chemical biology, 22(10), 1365-1374. [Link]

  • PubMed. (2023). N-Methyl-N-((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA-159), a new multitarget small molecule for the therapy of Alzheimer's disease. [Link]

  • Donovan, K. A., Ferguson, F. M., Bushman, J. W., Eleuteri, N. A., Bhunia, D., Ryu, S., ... & Gray, N. S. (2020). Proteolysis-targeting chimeras with reduced off-targets. Nature chemical biology, 16(11), 1197-1205. [Link]

  • Digital CSIC. (2023). N-Methyl-N-((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA-159), a new mu. [Link]

  • PubMed Central. (2024). 1H-benzimidazol-3-ium 3,4,5-trihydroxybenzoate trihydrate. [Link]

  • PubMed Central. (2018). Biological Evaluation of a Potential Anticancer Agent Methyl N-[5-(3′-Iodobenzoyl)-1H-Benzimidazol-2-yl]Carbamate. [Link]

  • PubChem. (n.d.). 2-Amino-1-methylbenzimidazole. [Link]

  • PubMed Central. (2023). Predicting PROTAC off-target effects via warhead involvement levels in drug–target interactions using graph attention neural networks. [Link]

  • PubMed. (2012). Off-target thiol alkylation by the NADPH oxidase inhibitor 3-benzyl-7-(2-benzoxazolyl)thio-1,2,3-triazolo[4,5-d]pyrimidine (VAS2870). [Link]

  • PubChem. (n.d.). Carbamic acid, N-(6-(propylthio)-1H-benzimidazol-2-yl)-, methyl ester, sulfate (2:1). [Link]

Sources

Optimization

Technical Support Center: Troubleshooting Poor Bioavailability of Benzimidazole Compounds In Vivo

Welcome to the technical support center for researchers, scientists, and drug development professionals working with benzimidazole compounds. This guide is designed to provide in-depth troubleshooting assistance and prac...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with benzimidazole compounds. This guide is designed to provide in-depth troubleshooting assistance and practical solutions for a common and critical challenge: the poor in vivo bioavailability of this important class of molecules. By understanding the underlying physicochemical and metabolic hurdles, you can strategically design experiments and formulations to unlock the full therapeutic potential of your benzimidazole candidates.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers face when encountering bioavailability issues with benzimidazole compounds.

Q1: What are the primary reasons for the low oral bioavailability of many benzimidazole compounds?

A1: The low oral bioavailability of benzimidazole compounds is typically a multifactorial issue stemming from three core challenges:

  • Poor Aqueous Solubility: A significant number of benzimidazole derivatives are classified as Biopharmaceutics Classification System (BCS) Class II drugs, characterized by high permeability but low solubility.[1] This inherent low solubility in aqueous environments, like the gastrointestinal (GI) tract, is a major rate-limiting step for their absorption into the bloodstream.[1]

  • Rapid First-Pass Metabolism: Benzimidazoles are often subject to extensive metabolism in the liver immediately after absorption from the gut. This "first-pass effect," primarily mediated by cytochrome P450 (CYP450) enzymes, rapidly converts the active parent drug into metabolites, significantly reducing the amount of drug that reaches systemic circulation.[1][2]

  • Efflux Transporter Activity: Some benzimidazole compounds are substrates for efflux transporters, such as P-glycoprotein (P-gp), which are present in the intestinal epithelium.[3][4] These transporters actively pump the drug back into the GI lumen, thereby limiting its net absorption.[3][4]

Q2: How can I quickly assess the potential for poor bioavailability in my new benzimidazole derivative?

A2: A preliminary assessment can be made by evaluating a few key physicochemical properties:

  • Aqueous Solubility: Determine the solubility of your compound in biorelevant media (e.g., Simulated Gastric Fluid (SGF) and Simulated Intestinal Fluid (SIF)). Low solubility (typically <100 µg/mL) is a strong indicator of potential bioavailability issues.

  • Lipophilicity (LogP): While a certain degree of lipophilicity is required for membrane permeation, excessively high LogP values can lead to poor aqueous solubility and increased metabolic clearance.

  • In Silico Predictions: Utilize computational models to predict absorption, distribution, metabolism, and excretion (ADME) properties. These tools can provide early warnings about potential liabilities such as high first-pass metabolism or interaction with efflux transporters.

Q3: What are the most common formulation strategies to improve the bioavailability of benzimidazoles?

A3: Several formulation strategies can be employed, broadly categorized as follows:

  • Particle Size Reduction: Techniques like micronization and nanonization increase the surface area of the drug, leading to a faster dissolution rate as described by the Noyes-Whitney equation.[5][6]

  • Amorphous Systems: Converting the crystalline drug into an amorphous form, often stabilized in a polymer matrix (solid dispersions), can significantly enhance its apparent solubility and dissolution rate.[5][6]

  • Lipid-Based Formulations: Incorporating the drug into lipid-based systems like self-emulsifying drug delivery systems (SEDDS) can improve solubilization in the GI tract.[6][7]

  • Complexation: Using agents like cyclodextrins to form inclusion complexes can mask the lipophilic nature of the benzimidazole and increase its aqueous solubility.[1][6]

II. Troubleshooting Guides

This section provides a structured approach to diagnosing and solving specific experimental problems related to poor benzimidazole bioavailability.

Problem 1: Inconsistent or Low Drug Exposure in Animal Pharmacokinetic (PK) Studies

Scenario: You have administered your benzimidazole compound orally to a preclinical model (e.g., rat, pig) and observe highly variable or consistently low plasma concentrations (AUC).[8]

Probable Causes & Troubleshooting Steps:

1. Poor Dissolution in the GI Tract:

  • Evidence: Low Cmax, delayed Tmax, and high inter-individual variability in plasma profiles.

  • Troubleshooting Workflow:

    • Conduct In Vitro Dissolution Testing: Use a USP dissolution apparatus (e.g., Apparatus II, paddle) to assess the release profile of your formulation in biorelevant media (SGF, SIF).

    • Analyze the Solid State: Characterize the solid form of your drug substance using X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC). Polymorphism can significantly impact solubility and dissolution.[6]

    • Implement Formulation Enhancement:

      • Micronization/Nanonization: Reduce particle size to enhance surface area.

      • Solid Dispersion: Prepare a solid dispersion with a hydrophilic polymer (e.g., PVP, HPMC) to create an amorphous form.

      • Salt Formation: If your compound has an ionizable group, forming a salt can dramatically improve solubility.[1]

2. Extensive First-Pass Metabolism:

  • Evidence: Low oral bioavailability (F%) despite good in vitro permeability, and the presence of significant levels of metabolites in plasma.

  • Troubleshooting Workflow:

    • Perform In Vitro Metabolic Stability Assays: Incubate your compound with liver microsomes or hepatocytes to determine its intrinsic clearance.[9] A short half-life suggests rapid metabolism.

    • Metabolite Identification: Use LC-MS/MS to identify the major metabolites formed. Understanding the metabolic "hotspots" can guide medicinal chemistry efforts.[9]

    • Consider Prodrug Strategies: Design a prodrug that masks the metabolically labile site. The prodrug should be converted to the active parent drug in vivo.[2][10][11]

3. Efflux Transporter-Mediated Poor Absorption:

  • Evidence: Low apparent permeability in Caco-2 cell assays, especially when the efflux ratio (B-A/A-B) is high (>2).

  • Troubleshooting Workflow:

    • Conduct Caco-2 Permeability Assays: This in vitro model mimics the human intestinal barrier and can assess both passive permeability and active transport.[12]

    • Use Transporter Inhibitors: Repeat the Caco-2 assay in the presence of known efflux transporter inhibitors (e.g., verapamil for P-gp). A significant increase in permeability suggests that your compound is a substrate for that transporter.

    • Structural Modification: Modify the chemical structure to reduce its affinity for the efflux transporter. This often involves altering hydrogen bonding patterns or overall molecular shape.

Diagram: Troubleshooting Workflow for Poor Bioavailability

G cluster_problem Problem: Low/Variable In Vivo Exposure cluster_causes Potential Causes cluster_solutions Troubleshooting & Solutions Problem Low/Variable In Vivo Exposure Cause1 Poor Dissolution Problem->Cause1 Cause2 High First-Pass Metabolism Problem->Cause2 Cause3 Efflux Transporter Activity Problem->Cause3 Sol1 In Vitro Dissolution Formulation Enhancement (Nanonization, Solid Dispersion) Cause1->Sol1 Diagnose & Address Sol2 Metabolic Stability Assay Metabolite ID Prodrug Strategy Cause2->Sol2 Diagnose & Address Sol3 Caco-2 Permeability Assay Use of Inhibitors Structural Modification Cause3->Sol3 Diagnose & Address

Caption: A logical workflow for diagnosing and addressing the root causes of poor in vivo bioavailability of benzimidazole compounds.

III. Experimental Protocols

Protocol 1: In Vitro Dissolution Testing

Objective: To assess the in vitro release profile of a benzimidazole compound from its formulation.

Materials:

  • USP Dissolution Apparatus II (Paddles)

  • Dissolution Vessels (900 mL)

  • Dissolution Media: SGF (pH 1.2) and SIF (pH 6.8), degassed

  • Formulated benzimidazole dosage form (e.g., tablet, capsule)

  • HPLC system with a validated method for the benzimidazole

Procedure:

  • Prepare 900 mL of the desired dissolution medium and place it in the vessel.

  • Equilibrate the medium to 37 ± 0.5 °C.

  • Set the paddle speed, typically between 50-75 rpm.

  • Place one dosage form into each vessel.

  • Withdraw samples (e.g., 5 mL) at predetermined time points (e.g., 5, 10, 15, 30, 45, 60 minutes).

  • Replace the withdrawn volume with fresh, pre-warmed medium.

  • Filter the samples through a suitable filter (e.g., 0.45 µm PTFE).

  • Analyze the concentration of the dissolved drug in the samples using a validated HPLC method.

Protocol 2: Caco-2 Permeability Assay

Objective: To determine the bidirectional permeability of a benzimidazole compound across a Caco-2 cell monolayer.

Materials:

  • Caco-2 cells cultured on Transwell® inserts

  • Transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES)

  • Benzimidazole compound stock solution

  • Lucifer yellow (a marker for monolayer integrity)

  • LC-MS/MS system for quantification

Procedure:

  • Seed Caco-2 cells onto Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a tight monolayer.

  • Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity.

  • Wash the monolayers with pre-warmed transport buffer.

  • Apical to Basolateral (A-B) Permeability: Add the benzimidazole compound to the apical (upper) chamber. At various time points, take samples from the basolateral (lower) chamber.

  • Basolateral to Apical (B-A) Permeability: Add the benzimidazole compound to the basolateral chamber. At various time points, take samples from the apical chamber.

  • At the end of the experiment, assess the permeability of Lucifer yellow to confirm monolayer integrity was maintained.

  • Quantify the concentration of the benzimidazole compound in the collected samples using LC-MS/MS.

  • Calculate the apparent permeability coefficient (Papp) and the efflux ratio (Papp B-A / Papp A-B).

Diagram: Benzimidazole Absorption & Metabolism Pathway

G cluster_gut GI Lumen cluster_enterocyte Enterocyte (Intestinal Wall) cluster_circulation Portal Vein -> Liver cluster_systemic Systemic Circulation Drug_Lumen Benzimidazole (Oral Dose) Drug_Cell Benzimidazole Drug_Lumen->Drug_Cell Absorption Pgp P-gp Efflux Drug_Cell->Pgp Efflux Drug_Portal Absorbed Benzimidazole Drug_Cell->Drug_Portal CYP450 CYP450 Enzymes Drug_Portal->CYP450 First-Pass Metabolism Drug_Systemic Bioavailable Drug Drug_Portal->Drug_Systemic Escapes Metabolism Metabolites Metabolites CYP450->Metabolites

Caption: A simplified pathway illustrating the key barriers to oral bioavailability for benzimidazole compounds.

IV. Data Presentation: Impact of Formulation Strategies

The following tables summarize quantitative data from various studies, demonstrating the impact of different formulation strategies on the bioavailability of common benzimidazole compounds.

Table 1: Enhancement of Fenbendazole Solubility and Dissolution[13]
FormulationSolubility (µg/mL)Drug Release in 15 min (%)
Pure Fenbendazole0.35%
Fenbendazole-Methyl-β-Cyclodextrin Complex-75%
Fenbendazole-Salicylic Acid Co-crystal1052>90% (in 1 hour)

Data illustrates the significant improvement in solubility and dissolution rate achieved through complexation and co-crystal formation.

Table 2: Bioavailability Enhancement of a Benzimidazole Reverse Amide (Compound 22 vs. 23)[14]
Compound IDOral Bioavailability (F%)Clearance (mL/min/kg)Key Structural Change
2215%90Contains t-butyl group
2354%49t-butyl replaced with 2-fluoro-5-trifluoromethylphenyl

This data highlights how targeted structural modification to block a metabolic liability (the t-butyl group) can dramatically improve oral bioavailability.

V. Conclusion

Addressing the poor bioavailability of benzimidazole compounds requires a systematic and multi-pronged approach. By carefully characterizing the physicochemical properties of your molecule and understanding its metabolic fate, you can select the most appropriate formulation or medicinal chemistry strategy. The troubleshooting guides and protocols provided here offer a framework for identifying the specific bioavailability hurdles for your compound and implementing rational, evidence-based solutions to overcome them.

VI. References

  • ResearchGate. (2025). Formulation strategies for poorly soluble drugs. Retrieved from [Link]

  • Al-Ghananeem, A. M., & Malkawi, A. H. (2012). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2012, 808534. Retrieved from [Link]

  • Hilaris Publisher. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Retrieved from [Link]

  • ResearchGate. (2025). Emerging Role of Benzimidazole-Loaded Nanoparticles in Targeted Drug Delivery and Cancer Therapy: A review. Retrieved from [Link]

  • World Pharma Today. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs. Retrieved from [Link]

  • World Pharma Today. (n.d.). Innovative Formulation Strategies for Poorly Soluble Drugs. Retrieved from [Link]

  • GSC Online Press. (2025). Emerging Role of Benzimidazole-Loaded Nanoparticles in Targeted Drug Delivery and Cancer Therapy: A review. Retrieved from [Link]

  • Gottschall, D. W., Theodorides, V. J., & Wang, R. (1990). The metabolism of benzimidazole anthelmintics. Parasitology Today, 6(4), 115–124. Retrieved from [Link]

  • PubMed. (2022). Understanding the relationship between solubility and permeability of γ-cyclodextrin-based systems embedded with poorly aqueous soluble benznidazole. Retrieved from [Link]

  • PubMed. (2012). Exploring the interplay of physicochemical properties, membrane permeability and giardicidal activity of some benzimidazole derivatives. Retrieved from [Link]

  • Anticancer Research. (n.d.). Oral Fenbendazole for Cancer Therapy in Humans and Animals. Retrieved from [Link]

  • Tsai, J., et al. (2014). Design and Synthesis of Orally Bioavailable Benzimidazole Reverse Amides as Pan RAF Kinase Inhibitors. ACS Medicinal Chemistry Letters, 5(7), 807–812. Retrieved from [Link]

  • PubMed. (n.d.). Highly water-soluble prodrugs of anthelmintic benzimidazole carbamates: synthesis, pharmacodynamics, and pharmacokinetics. Retrieved from [Link]

  • Bohrium. (2021). Applying Nanotechnology in the Synthesis of Benzimidazole Derivatives: A Pharmacological Approach. Retrieved from [Link]

  • Lee, H., et al. (2014). Metabolism-Directed Structure Optimization of Benzimidazole-Based Francisella tularensis Enoyl-Reductase (FabI) Inhibitors. Molecular Pharmaceutics, 11(3), 733–745. Retrieved from [Link]

  • SciELO. (n.d.). Solubility improvement of an anthelmintic benzimidazole carbamate by association with dendrimers. Retrieved from [Link]

  • Rahman, M. A., et al. (2022). A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. Frontiers in Pharmacology, 13, 890706. Retrieved from [Link]

  • PubMed. (n.d.). Novel research strategies of benzimidazole derivatives: a review. Retrieved from [Link]

  • SciELO. (n.d.). SOLUBILITY IMPROVEMENT OF AN ANTHELMINTIC BENZIMIDAZOLE CARBAMATE BY ASSOCIATION WITH DENDRIMERS. Retrieved from [Link]

  • Farooq, R. K., et al. (2024). Synthesis and anti-inflammatory activity of benzimidazole derivatives; an in vitro, in vivo and in silico approach. Bioorganic Chemistry, 142, 106960. Retrieved from [Link]

  • PubMed. (2024). Structure-Metabolism Relationships of Benzimidazole Derivatives with anti-Trypanosoma cruzi Activity for Chagas Disease. Retrieved from [Link]

  • ResearchGate. (n.d.). Applying Nanotechnology in the Synthesis of Benzimidazole Derivatives: A Pharmacological Approach. Retrieved from [Link]

  • Semantic Scholar. (n.d.). The effect of solubilization on the oral bioavailability of three benzimidazole carbamate drugs. Retrieved from [Link]

  • Bohrium. (2021). Applying Nanotechnology in the Synthesis of Benzimidazole Derivatives: A Pharmacological Approach. Retrieved from [Link]

  • ResearchGate. (2025). Current and Emerging Prodrug Strategies. Retrieved from [Link]

  • MDPI. (n.d.). Discovery of New Quinazolinone and Benzimidazole Analogs as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. Retrieved from [Link]

  • PubMed. (n.d.). [Role of ABC Efflux Transporters in the Oral Bioavailability and Drug-Induced Intestinal Toxicity]. Retrieved from [Link]

  • EBM Consult. (n.d.). Efflux Cell Membrane Transporters involved in Drug Transport and Drug Interactions. Retrieved from [Link]

  • PubMed. (2018). The pig as a preclinical model for predicting oral bioavailability and in vivo performance of pharmaceutical oral dosage forms: a PEARRL review. Retrieved from [Link]

  • Bentham Science. (n.d.). Efflux Transporters and their Clinical Relevance. Retrieved from [Link]

  • MDPI. (n.d.). Sustainable Routes to a Soluble Anthelmintic Thiabendazole Organic Salt. Retrieved from [Link]

  • PubMed. (2024). Discovery of novel benzimidazole derivatives as selective and reversible monoamine oxidase B inhibitors for Parkinson's disease treatment. Retrieved from [Link]

  • PubMed. (2023). How Much is Enough? Impact of Efflux Transporters on Drug delivery Leading to Efficacy in the Treatment of Brain Tumors. Retrieved from [Link]

  • eScholarship.org. (n.d.). Reversible inhibition of efflux transporters by hydrogel microdevices. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Purity Validation of Synthesized [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

For Researchers, Scientists, and Drug Development Professionals Introduction: The Imperative of Purity in Drug Development In pharmaceutical development, the purity of an API is not merely a quality metric; it is a corne...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Purity in Drug Development

In pharmaceutical development, the purity of an API is not merely a quality metric; it is a cornerstone of safety and efficacy. Impurities, which can arise from starting materials, by-products, intermediates, or degradation, can have unintended pharmacological or toxicological effects.[1][2][3] Regulatory bodies, guided by frameworks such as the International Council for Harmonisation (ICH) Q3A guidelines, mandate rigorous characterization and control of any impurity present at levels of 0.10% or higher.[1][4]

This guide focuses on [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a molecule featuring a UV-active benzimidazole core and a basic amine function, making it amenable to a suite of analytical techniques. A scientifically sound purity validation strategy does not rely on a single method but employs a multi-pronged, orthogonal approach, where different techniques provide complementary information. A spectroscopic method like NMR, for instance, is inherently orthogonal to a chromatographic separation, providing a crucial cross-check on the material's integrity.[5][6]

Chapter 1: The Orthogonal Approach to Purity Validation

An effective purity assessment strategy integrates multiple analytical techniques to build a comprehensive profile of the synthesized compound. This workflow ensures that impurities are not only detected and quantified but also identified. High-Performance Liquid Chromatography (HPLC) typically serves as the primary tool for quantification, while Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are employed for structural confirmation and identification.

Diagram: Integrated Purity Validation Workflow The following diagram illustrates a typical workflow, demonstrating how data from orthogonal methods are integrated to provide a definitive purity statement.

Purity_Validation_Workflow cluster_0 Phase 1: Quantification & Detection cluster_1 Phase 2: Identification & Confirmation cluster_2 Phase 3: Data Synthesis & Reporting start Synthesized API Batch hplc HPLC-UV Analysis (% Area Purity) start->hplc Primary Screen lcms LC-MS Analysis (Mass Confirmation) hplc->lcms Confirm Peaks >0.10% nmr NMR Spectroscopy (Structural Verification) hplc->nmr Confirm Structure report Final Purity Report (Identity, Purity, Impurity Profile) hplc->report Quantitative Data lcms->report Impurity m/z Data nmr->report Structural Data

Caption: Integrated workflow for API purity validation.

Chapter 2: HPLC: The Workhorse for Quantitative Purity Assessment

High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the cornerstone of purity analysis in pharmaceutical quality control.[7][8] Its strength lies in its ability to separate the main compound from its impurities, allowing for precise quantification based on the relative peak area.

Causality Behind Experimental Choices:

  • Technique: Reversed-Phase HPLC is chosen because [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is a moderately polar organic molecule. A C8 or C18 stationary phase provides excellent resolving power for the API and its potential process-related impurities.

  • Detector: A UV detector is selected due to the strong chromophore of the benzimidazole ring system, ensuring high sensitivity. A study on related benzimidazole derivatives showed effective detection at wavelengths between 254 nm and 288 nm.[9][10]

  • Mobile Phase: A gradient elution using acetonitrile and a buffered aqueous phase (e.g., phosphate or formate buffer) is employed. This is critical for eluting a wide range of potential impurities with varying polarities and ensuring good peak shape for the basic amine analyte.

Self-Validating HPLC Protocol

This protocol incorporates system suitability testing (SST) as mandated by pharmacopeias like the USP to ensure the chromatographic system is performing adequately before any sample analysis.[11][12]

1. System Suitability Test (SST):

  • Objective: To verify the precision, resolution, and integrity of the chromatographic system.[12]

  • Procedure:

    • Prepare a standard solution of the [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine reference standard and a spiked solution containing known, relevant impurities.

    • Make five replicate injections of the standard solution.

    • Inject the spiked solution once.

  • Acceptance Criteria (per USP <621>): [13][14][15]

    • Precision: Relative Standard Deviation (%RSD) of the peak area for the main peak from the five replicate injections must be ≤ 2.0%.[15]

    • Tailing Factor: The tailing factor for the main peak should be ≤ 2.0.

    • Resolution: The resolution between the main peak and the closest eluting impurity peak must be ≥ 2.0.

2. Sample Analysis Protocol:

  • Chromatographic Conditions:

    • Column: C18, 4.6 x 150 mm, 3.5 µm particle size

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: 5% B to 95% B over 20 minutes

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection Wavelength: 280 nm

    • Injection Volume: 5 µL

  • Procedure:

    • Prepare the sample by dissolving a precisely weighed amount of the synthesized compound in the mobile phase to a concentration of ~1.0 mg/mL.

    • Once the SST criteria are met, inject the sample solution.

    • Integrate all peaks in the chromatogram.

  • Purity Calculation:

    • Purity is calculated using the area percent method:

      • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Chapter 3: LC-MS: Confirming Identity and Profiling Impurities

While HPLC-UV is excellent for quantification, it provides no structural information. Liquid Chromatography-Mass Spectrometry (LC-MS) is the definitive tool for confirming the molecular weight of the API and for identifying unknown impurities.[16][17] Modern high-resolution accurate mass (HRAM) systems like Q-TOF can provide mass accuracy in the sub-ppm range, greatly increasing confidence in elemental composition determination.[18]

Causality Behind Experimental Choices:

  • Ionization: Electrospray Ionization (ESI) in positive mode is the ideal choice. The secondary amine in the molecule is readily protonated, leading to a strong [M+H]⁺ ion signal.

  • MS-Compatibility: The HPLC method described above uses a formic acid buffer, which is volatile and perfectly compatible with MS analysis, unlike non-volatile buffers such as phosphate.[18] This allows the same chromatographic method to be used for both UV and MS detection.

Experimental Protocol for LC-MS
  • System Setup:

    • Utilize the same HPLC system and conditions as described in Chapter 2.

    • Divert the column effluent to the ESI source of the mass spectrometer.

  • Mass Spectrometer Parameters (Example):

    • Ionization Mode: ESI Positive

    • Scan Range: m/z 100-1000

    • Capillary Voltage: 3.5 kV

    • Source Temperature: 120 °C

  • Data Analysis:

    • Confirm the identity of the main peak by extracting the ion chromatogram for the theoretical [M+H]⁺ of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (C₁₁H₁₅N₃, Mol. Wt: 189.26; [M+H]⁺ = 190.13).

    • For any impurity peak detected in the UV chromatogram above the 0.10% reporting threshold, analyze its corresponding mass spectrum to determine its molecular weight. This is the first critical step in structural elucidation.[19]

Chapter 4: NMR Spectroscopy: The Gold Standard for Structural Verification

Nuclear Magnetic Resonance (NMR) spectroscopy provides the most definitive structural information for an organic molecule.[20] For purity validation, ¹H NMR is particularly powerful. It not only confirms the identity of the main compound by showing characteristic chemical shifts and coupling patterns but can also detect and help identify impurities with distinct proton signals.[21]

Causality Behind Experimental Choices:

  • Technique: ¹H NMR is the primary experiment due to its high sensitivity and the wealth of structural information it provides.

  • Solvent: A deuterated solvent like DMSO-d₆ is a good choice as it will dissolve the polar analyte and its impurities, and the residual solvent peak does not overlap with key analyte signals.

  • Quantitative NMR (qNMR): While often used qualitatively, NMR can be a powerful quantitative tool when specific acquisition parameters are used.[5][6] It provides an orthogonal measure of purity that is independent of chromatographic separation and molar absorptivity, relying instead on the direct relationship between signal integral and the number of nuclei.[6]

Experimental Protocol for Structural Verification
  • Sample Preparation: Dissolve ~5-10 mg of the synthesized compound in ~0.7 mL of DMSO-d₆.

  • Acquisition:

    • Acquire a standard ¹H NMR spectrum on a 400 MHz or higher spectrometer.

    • Acquire supporting 2D spectra like COSY and HSQC if structural ambiguity exists or for impurity identification.[22]

  • Data Analysis:

    • Identity Confirmation: Compare the observed chemical shifts, integrations, and coupling constants with the expected spectrum for the [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine structure.

    • Purity Assessment: Carefully examine the spectrum for peaks that do not correspond to the target molecule or the solvent. The integration of these impurity peaks relative to the main compound's signals can provide a semi-quantitative estimate of their levels.

Diagram: Decision Logic for Purity Technique Selection This diagram outlines the decision-making process for selecting the appropriate analytical technique based on the analytical question being asked.

Caption: Decision tree for selecting analytical techniques.

Chapter 5: Comparative Analysis and Data Summary

No single technique provides a complete picture. The strength of this validation approach lies in the convergence of data from these orthogonal methods.

Parameter HPLC-UV LC-MS ¹H NMR Spectroscopy
Primary Purpose Quantification of purity and impuritiesMolecular weight confirmation of API and impuritiesDefinitive structural confirmation and identification
Type of Data Chromatogram (Retention Time, Peak Area)Mass Spectrum (m/z)NMR Spectrum (Chemical Shift, Integration, Coupling)
Sensitivity High (ng range)Very High (pg-fg range)Moderate (µg-mg range)
Quantitative Capability Excellent (Primary Method)Good (with standards)Excellent (qNMR, orthogonal to HPLC)
Regulatory Standing Core requirement (USP <621>)[23]Core requirement for identificationCore requirement for structural elucidation
Key Limitation No structural informationIonization-dependent, less quantitative without standardsLower sensitivity, complex mixtures can be challenging

Conclusion: A Triad of Trustworthiness

The validation of purity for a synthesized API like [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is a rigorous, multi-step process. A combination of HPLC-UV for robust quantification, LC-MS for confident molecular weight confirmation, and NMR spectroscopy for unambiguous structural verification forms a self-validating triad. This orthogonal approach ensures that the material is not only pure by chromatographic standards but that its identity is unequivocally confirmed, meeting the stringent requirements of both scientific integrity and regulatory compliance. By understanding the "why" behind each technique, researchers can confidently design and execute a purity validation strategy that guarantees the quality and safety of their materials.

References

  • <621> CHROMATOGRAPHY - US Pharmacopeia (USP) . Available from: [Link]

  • HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs . Acta Poloniae Pharmaceutica, 2011. Available from: [Link]

  • Analysis of impurities in pharmaceuticals by LC-MS with cold electron ionization . Journal of Mass Spectrometry, 2020. Available from: [Link]

  • ICH Q3A(R2) Impurities in new drug substances - Scientific guideline . European Medicines Agency, 2006. Available from: [Link]

  • Pharmaceutical Impurity Identification and Profiling Using Agilent Q-TOF LC/MS Combined with Advanced MassHunter Data Processing . Agilent Technologies Application Note. Available from: [Link]

  • Understanding the Latest Revisions to USP <621> . Agilent Technologies White Paper. Available from: [Link]

  • Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines . International Journal of Pharmaceutical Investigation, 2022. Available from: [Link]

  • ICH Q3A(R2) Impurities in New Drug Substances . ECA Academy. Available from: [Link]

  • USP <621> Chromatography . DSDP Analytics. Available from: [Link]

  • ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2) . International Council for Harmonisation, 2006. Available from: [Link]

  • LC-MS and CE-MS Strategies in Impurity Profiling . CHIMIA, 2000. Available from: [Link]

  • HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZIMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS . Acta Poloniae Pharmaceutica, 2011. Available from: [Link]

  • System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025 . YouTube, 2025. Available from: [Link]

  • ICH Q3A Guideline for Impurities in New Drug Substances . YouTube, 2024. Available from: [Link]

  • Impurity Profiling and Characterization for Generic Project Submission to USFDA . Veeprho. Available from: [Link]

  • Learn how to conduct structural analysis of impurities in pharmaceuticals . Separation Science. Available from: [Link]

  • Significant Changes in HPLC System Suitability: New USP Provisions Planned . ECA Academy, 2012. Available from: [Link]

  • Application of hplc method for investigation of stability of new benzimidazole derivatives . ResearchGate. Available from: [Link]

  • System suitability Requirements for a USP HPLC Method - Tips & Suggestions . MicroSolv Technology Corporation. Available from: [Link]

  • HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs . ResearchGate. Available from: [Link]

  • System Suitability in HPLC Analysis . Pharmaguideline. Available from: [Link]

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay . Journal of Medicinal Chemistry, 2014. Available from: [Link]

  • APPLICATION OF HPLC METHOD FOR INVESTIGATION OF STABILITY OF NEW BENZIMIDAZOLE DERIVATIVES . Taylor & Francis Online. Available from: [Link]

  • General Chapters: <621> CHROMATOGRAPHY - SYSTEM SUITABILITY . USP. Available from: [Link]

  • Small Molecule Drug Characterization and Purity Analysis . Agilent Technologies. Available from: [Link]

  • Identity and Purity - Small Molecules . Pacific BioLabs. Available from: [Link]

  • Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists . European Journal of Organic Chemistry, 2008. Available from: [Link]

  • Small molecule-NMR . University of Gothenburg. Available from: [Link]

  • Structure Elucidation and NMR . Hypha Discovery. Available from: [Link]

  • Liquid Nuclear Magnetic Resonance (NMR) Spectroscopy in Transition—From Structure Elucidation to Multi-Analysis Method . MDPI, 2023. Available from: [Link]

  • Standardization of Analytical Methodology and Procedures for Purity Assessment of Small Molecules in Drug Discovery . ResearchGate. Available from: [Link]

  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective . PubMed Central, 2014. Available from: [Link]

  • A Succinct Assessment of the Development, Validation, and Method Verification of Analytical Methods for Natural and Synthetic Therapeutic Molecules . Ashdin Publishing, 2020. Available from: [Link]

Sources

Comparative

A Comparative Guide to the Biological Activity of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine Analogs

Introduction: The Benzimidazole Scaffold as a Privileged Structure in Drug Discovery The benzimidazole nucleus, a bicyclic aromatic system composed of a fused benzene and imidazole ring, is widely recognized as a "privil...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Benzimidazole Scaffold as a Privileged Structure in Drug Discovery

The benzimidazole nucleus, a bicyclic aromatic system composed of a fused benzene and imidazole ring, is widely recognized as a "privileged structure" in medicinal chemistry.[1][2] Its structural resemblance to endogenous purines allows for favorable interactions with a wide range of biological targets, leading to a broad spectrum of pharmacological activities.[2] Benzimidazole derivatives have been successfully developed as antimicrobial, antiviral, anticancer, and anti-inflammatory agents.[1][3] This guide focuses on a specific benzimidazole derivative, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, and its analogs, providing a comparative analysis of their biological activities, with a particular emphasis on their potential as modulators of histamine and dopamine receptors.

The core structure, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, features a benzimidazole core connected to a methyl-amino-propyl side chain at the 2-position. Modifications to this scaffold, particularly at the amine, the propyl linker, and the benzimidazole ring, can significantly influence its biological activity profile. Understanding these structure-activity relationships (SAR) is crucial for the rational design of novel therapeutic agents with enhanced potency and selectivity.

Comparative Biological Activity: A Focus on Histamine H1 and Dopamine D3/D4 Receptors

Histamine H1 Receptor Antagonism

Many benzimidazole derivatives exhibit potent histamine H1 receptor antagonist activity, making them attractive candidates for the treatment of allergic conditions.[4] The interaction with the H1 receptor is largely governed by the nature of the substituent at the 2-position of the benzimidazole core.

General Structure-Activity Relationships for H1 Receptor Antagonism:

  • The Amino Group: A basic tertiary amine is generally preferred for potent H1 antagonism. The nature of the substituents on the nitrogen atom can influence both potency and selectivity. Small alkyl groups, such as methyl, are often well-tolerated.

  • The Alkyl Linker: A 2- to 3-carbon linker between the benzimidazole ring and the basic amine is typically optimal for H1 receptor affinity.

  • The Benzimidazole Core: Substitution on the benzene ring of the benzimidazole can modulate physicochemical properties and ancillary activities. Electron-withdrawing or electron-donating groups can influence the overall electronic character of the molecule and its interaction with the receptor.

Hypothetical Comparative Activity at the Histamine H1 Receptor

The following table presents a predictive comparison of the histamine H1 receptor binding affinity (Ki) for a series of hypothetical analogs of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. This table is based on established SAR principles and is intended for illustrative purposes. Lower Ki values indicate higher binding affinity.

Compound R1 R2 R3 (on Benzene Ring) Predicted H1 Receptor Affinity (Ki, nM) Rationale for Prediction
Parent HCH3H10 - 50Baseline affinity for the core structure.
Analog 1 CH3CH3H5 - 20A secondary amine might slightly increase affinity.
Analog 2 HHH50 - 100Primary amines are generally less potent than tertiary or secondary amines for H1 antagonism.
Analog 3 HCH2CH3H15 - 60A slightly larger alkyl group on the nitrogen is often tolerated.
Analog 4 HCH35-Cl5 - 25An electron-withdrawing group on the benzimidazole ring can enhance binding affinity.
Analog 5 HCH35-OCH320 - 80An electron-donating group might slightly decrease or have a neutral effect on affinity.
Dopamine D3 and D4 Receptor Modulation

Benzimidazole-containing compounds have also been investigated as ligands for dopamine receptors, particularly the D3 and D4 subtypes, which are implicated in various neurological and psychiatric disorders.[5] The structural features required for potent and selective dopamine receptor binding can differ from those for histamine H1 antagonism.

General Structure-Activity Relationships for D3/D4 Receptor Affinity:

  • Aromatic Moiety: The benzimidazole ring serves as a key aromatic feature that can interact with the receptor binding pocket.

  • Linker and Amine: The length and flexibility of the linker, as well as the nature of the amine substituent, are critical for achieving high affinity and selectivity for D3 and D4 receptors over the D2 subtype.[5] Bulky substituents on the amine are often explored to enhance selectivity.

Hypothetical Comparative Activity at Dopamine D3 and D4 Receptors

The following table provides a predictive comparison of the dopamine D3 and D4 receptor binding affinities (Ki) for hypothetical analogs. Lower Ki values indicate higher binding affinity.

Compound R1 R2 R3 (on Benzene Ring) Predicted D3 Receptor Affinity (Ki, nM) Predicted D4 Receptor Affinity (Ki, nM) Rationale for Prediction
Parent HCH3H50 - 200Moderate baseline affinity is expected.
Analog 6 HCyclopropylmethylH20 - 10030 - 150Small cyclic groups on the nitrogen can enhance affinity for D3/D4 receptors.
Analog 7 HBenzylH10 - 505 - 30Aromatic substituents on the amine can significantly increase affinity, particularly for the D4 receptor.
Analog 8 HCH35,6-Dichloro30 - 15040 - 200Halogenation of the benzimidazole ring can modulate affinity and selectivity.
Analog 9 HCH3N1-Methyl>500>500N1-alkylation on the benzimidazole ring is generally detrimental to dopamine receptor binding.

Experimental Protocols: A Guide to In Vitro Evaluation

To empirically determine the biological activity of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine analogs, standardized in vitro assays are essential. The following protocols provide a framework for assessing binding affinity at the human histamine H1 and dopamine D3/D4 receptors.

Protocol 1: Histamine H1 Receptor Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of test compounds for the human histamine H1 receptor using a radiolabeled ligand.

Workflow Diagram:

H1_Binding_Assay cluster_prep Preparation cluster_incubation Incubation cluster_separation Separation & Detection cluster_analysis Data Analysis prep_membranes Prepare Membranes (HEK293 cells expressing hH1R) incubation Incubate Membranes, Radioligand, and Test Compound prep_membranes->incubation prep_ligand Prepare Radioligand ([3H]pyrilamine) prep_ligand->incubation prep_compounds Prepare Test Compounds (Serial Dilutions) prep_compounds->incubation filtration Rapid Filtration (to separate bound from free ligand) incubation->filtration scintillation Scintillation Counting (to quantify radioactivity) filtration->scintillation analysis Calculate IC50 and Ki values scintillation->analysis

Caption: Workflow for the Histamine H1 Receptor Radioligand Binding Assay.

Step-by-Step Methodology:

  • Membrane Preparation:

    • Culture HEK293 cells stably expressing the human histamine H1 receptor.

    • Harvest the cells and homogenize in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4).

    • Centrifuge the homogenate to pellet the membranes and resuspend in fresh buffer.

    • Determine the protein concentration of the membrane preparation using a standard method (e.g., Bradford assay).

  • Assay Setup:

    • In a 96-well plate, add a fixed concentration of [3H]pyrilamine (a radiolabeled H1 antagonist).

    • Add serial dilutions of the test compounds (analogs of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine).

    • Include wells for total binding (only radioligand and membranes) and non-specific binding (radioligand, membranes, and a high concentration of a known H1 antagonist, e.g., mepyramine).

  • Incubation:

    • Add the membrane preparation to each well to initiate the binding reaction.

    • Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

  • Separation and Detection:

    • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

    • Wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

    • Place the filter discs in scintillation vials with scintillation cocktail.

    • Quantify the radioactivity on the filters using a liquid scintillation counter.

  • Data Analysis:

    • Calculate the specific binding by subtracting the non-specific binding from the total binding.

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis.

    • Calculate the Ki value (the inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: Dopamine D3 and D4 Receptor Radioligand Binding Assays

This protocol outlines a competitive binding assay to determine the affinity of test compounds for the human dopamine D3 and D4 receptors.

Workflow Diagram:

D3_D4_Binding_Assay cluster_prep Preparation cluster_incubation Incubation cluster_separation Separation & Detection cluster_analysis Data Analysis prep_membranes Prepare Membranes (CHO-K1 cells expressing hD3R or hD4R) incubation Incubate Membranes, Radioligand, and Test Compound prep_membranes->incubation prep_ligand Prepare Radioligand (e.g., [3H]spiperone) prep_ligand->incubation prep_compounds Prepare Test Compounds (Serial Dilutions) prep_compounds->incubation filtration Rapid Filtration incubation->filtration scintillation Scintillation Counting filtration->scintillation analysis Calculate IC50 and Ki values scintillation->analysis

Caption: Workflow for Dopamine D3/D4 Receptor Radioligand Binding Assays.

Step-by-Step Methodology:

  • Membrane Preparation:

    • Culture Chinese Hamster Ovary (CHO-K1) cells stably expressing either the human dopamine D3 receptor or the human dopamine D4 receptor.

    • Prepare cell membranes as described in Protocol 1.

  • Assay Setup:

    • In separate 96-well plates for D3 and D4 receptors, add a fixed concentration of a suitable radioligand (e.g., [3H]spiperone).

    • Add serial dilutions of the test compounds.

    • Include wells for total binding and non-specific binding (using a high concentration of a known D3/D4 antagonist, e.g., haloperidol).

  • Incubation:

    • Add the respective membrane preparations (D3 or D4) to the wells.

    • Incubate the plates at room temperature for a specified time (e.g., 90 minutes).

  • Separation and Detection:

    • Perform rapid filtration and scintillation counting as described in Protocol 1.

  • Data Analysis:

    • Calculate the IC50 and Ki values for each compound at both the D3 and D4 receptors using the methods described in Protocol 1. The selectivity of the compounds can then be determined by comparing their Ki values at the two receptors.

Signaling Pathways and Mechanism of Action

The biological effects of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine analogs are mediated through their interaction with specific G protein-coupled receptors (GPCRs).

Histamine H1 Receptor Signaling

The histamine H1 receptor is coupled to the Gq/11 family of G proteins. Upon agonist binding, the receptor activates phospholipase C (PLC), which leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). Antagonists of the H1 receptor, such as the benzimidazole derivatives discussed here, block this signaling cascade.

Signaling Pathway Diagram:

H1_Signaling Histamine Histamine H1R H1 Receptor Histamine->H1R binds Gq11 Gq/11 H1R->Gq11 activates PLC Phospholipase C Gq11->PLC activates PIP2 PIP2 PLC->PIP2 hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG Ca_release Ca2+ Release IP3->Ca_release PKC Protein Kinase C DAG->PKC Cellular_Response Cellular Response (e.g., inflammation, smooth muscle contraction) Ca_release->Cellular_Response PKC->Cellular_Response Antagonist Benzimidazole Analog (Antagonist) Antagonist->H1R blocks

Caption: Histamine H1 Receptor Signaling Pathway and its Inhibition.

Dopamine D3 and D4 Receptor Signaling

The dopamine D3 and D4 receptors are members of the D2-like family and are coupled to Gi/o G proteins. Activation of these receptors by dopamine inhibits the activity of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. Ligands for these receptors can act as agonists, antagonists, or partial agonists, thereby modulating dopaminergic neurotransmission.

Signaling Pathway Diagram:

D3_D4_Signaling Dopamine Dopamine D3_D4_R D3/D4 Receptor Dopamine->D3_D4_R binds Gio Gi/o D3_D4_R->Gio activates AC Adenylyl Cyclase Gio->AC inhibits ATP ATP AC->ATP converts cAMP cAMP AC->cAMP X PKA Protein Kinase A cAMP->PKA activates Downstream Downstream Effects PKA->Downstream Ligand Benzimidazole Analog (Ligand) Ligand->D3_D4_R modulates

Caption: Dopamine D3/D4 Receptor Signaling Pathway and its Modulation.

Conclusion and Future Directions

[3- (1H-Benzoimidazol-2-yl)-propyl]-methyl-amine and its analogs represent a versatile class of compounds with significant potential for modulating key biological targets involved in allergic and neurological disorders. The structure-activity relationships discussed in this guide, although based on a synthesis of current knowledge rather than a single comprehensive study, provide a valuable framework for the design of new analogs with improved potency and selectivity. The provided experimental protocols offer a clear path for the empirical validation of these designs.

Future research in this area should focus on the systematic synthesis and evaluation of a focused library of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine analogs to generate a comprehensive dataset. This would allow for a more precise quantitative structure-activity relationship (QSAR) analysis and the development of predictive models for designing next-generation therapeutics. Furthermore, in vivo studies are necessary to evaluate the pharmacokinetic and pharmacodynamic properties of promising lead compounds.

References

  • Alaqeel, S. I. (2017). Synthetic approaches to benzimidazoles from o-phenylenediamine: A review of recent literature. Molecules, 22(9), 1539. [Link]

  • Bansal, Y., & Silakari, O. (2012). The therapeutic journey of benzimidazoles: A review. Bioorganic & Medicinal Chemistry, 20(21), 6208-6236. [Link]

  • Barot, K. P., Jain, S. V., & Ghate, M. D. (2013). Benzimidazole: A privileged scaffold in medicinal chemistry. Mini-Reviews in Medicinal Chemistry, 13(10), 1437-1460. [Link]

  • Kamal, A., Tamboli, J. R., & Nayak, V. L. (2016). Benzimidazole and its derivatives: A review on their biological activities. Journal of Chemical and Pharmaceutical Research, 8(5), 748-757. [Link]

  • Narasimhan, B., Sharma, D., & Kumar, P. (2012). Benzimidazole: A medicinally important heterocyclic moiety. Medicinal Chemistry Research, 21(3), 559-581. [Link]

  • Woolley, D. W. (1944). Some aspects of the relationship of chemical structure to biological activity. Science, 100(2609), 579-583. [Link]

  • Akhtar, M. J., et al. (2017). A comprehensive review on the chemistry and pharmacological importance of benzimidazole. Arabian Journal of Chemistry, 10, S1539-S1562. [Link]

  • El-Meguid, A. A., et al. (2020). Synthesis, biological evaluation and molecular docking of new 6-benzoyl benzimidazole derivatives as potential anticancer agents. Bioorganic Chemistry, 94, 103437. [Link]

  • Veerasamy, R., et al. (2021). Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. Pharmaceuticals, 14(7), 663. [Link]

  • Tonelli, M., et al. (2014). Antiviral activity of benzimidazole derivatives. III. Novel anti-CVB-5, anti-RSV and anti-Sb-1 agents. Bioorganic & Medicinal Chemistry, 22(17), 4893-4909. [Link]

  • Desai, N. C., et al. (2014). Synthesis and antimicrobial evaluation of some novel benzimidazole derivatives. Journal of the Serbian Chemical Society, 79(1), 29-40. [Link]

  • Bansal, Y., & Silakari, O. (2012). An overview on novel synthetic approaches and medicinal applications of benzimidazole compounds. Arabian Journal of Chemistry, 5(2), 159-180. [Link]

  • Kamanna, K. (2019). Synthesis and Pharmacological Profile of Benzimidazoles. Chemistry and Applications of Benzimidazole and Its Derivatives. [Link]

  • Leurs, R., Church, M. K., & Taglialatela, M. (2002). H1-antihistamines: inverse agonism, anti-inflammatory effects and cardiac toxicity. Clinical & Experimental Allergy, 32(4), 489-498. [Link]

  • Newman-Tancredi, A., et al. (2007). Aripiprazole, a novel antipsychotic with a unique pharmacology. International Journal of Neuropsychopharmacology, 10(4), 517-533. [Link]

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. SIELC Technologies. [Link]

  • Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. (2012). International Journal of Pharmacy and Pharmaceutical Sciences, 4(4), 329-332. [Link]

  • Synthesis and Pharmacological Evaluation of Some New (1H-Benzimidazol-2-yl)-substituted Methyl-1-(6-substituted-2-chloroquinolin-3-yl)Methanimines. (2016). Indian Journal of Heterocyclic Chemistry, 25(3), 379-382. [Link]

  • Design, Synthesis and Pharmacological Evaluation of Benzimidazole-Methylamine Bridged Phenyl-1,3,4-Thiadiazolamine Derivatives. (2024). Journal of Pharmaceutical Research International, 36(7), 1-13. [Link]

Sources

Validation

The Benzimidazole Scaffold: A Privileged Core for Diverse Pharmacological Activity - A Comparative Guide to Structure-Activity Relationships

In the landscape of medicinal chemistry, the benzimidazole scaffold stands out as a "privileged" structure, a versatile framework that has given rise to a multitude of clinically significant drugs.[1][2] Its unique bicyc...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of medicinal chemistry, the benzimidazole scaffold stands out as a "privileged" structure, a versatile framework that has given rise to a multitude of clinically significant drugs.[1][2] Its unique bicyclic aromatic system, composed of a fused benzene and imidazole ring, provides an ideal template for structural modifications, allowing for the fine-tuning of pharmacological properties to target a wide array of biological entities.[3][4] This guide offers an in-depth comparison of the structure-activity relationships (SAR) of benzimidazole derivatives across key therapeutic areas, providing experimental insights and methodologies for researchers in drug discovery and development.

The structural versatility of the benzimidazole nucleus allows for substitutions at various positions, most notably at the N-1, C-2, C-5, and C-6 positions, which significantly influence the resulting compound's biological activity.[5][6] This adaptability has been exploited to develop potent antimicrobial, anticancer, antiviral, and anthelmintic agents.[7][8] Understanding the nuances of how specific structural modifications impact efficacy and selectivity is paramount for the rational design of next-generation therapeutics.

I. Antimicrobial Activity: Targeting Bacterial and Fungal Pathogens

Benzimidazole derivatives have demonstrated broad-spectrum antimicrobial activity.[9] Their mechanism of action often involves the inhibition of essential cellular processes in microorganisms, such as nucleic acid and protein synthesis, by acting as structural isosteres of naturally occurring purines.[10]

Structure-Activity Relationship Insights:

Key structural features that govern the antimicrobial potency of benzimidazole derivatives include:

  • Substitutions at the C-2 position: The introduction of various substituents at the C-2 position has been a major focus of SAR studies.

    • Aromatic or heteroaromatic rings, often substituted with electron-withdrawing or electron-donating groups, can significantly enhance antibacterial and antifungal activity.[4] For instance, the presence of a 4-chlorophenyl group at the C-2 position has shown notable activity.[11]

    • Linking the benzimidazole core to other heterocyclic moieties, such as triazoles, has been shown to produce synergistic antimicrobial effects.[9]

  • Modifications at the N-1 position: Alkylation or arylation at the N-1 position can modulate the lipophilicity and, consequently, the cellular uptake of the compounds.

  • Substitutions on the benzene ring (C-5 and C-6): The introduction of electron-withdrawing groups like nitro (NO2) or halogens at the C-5 or C-6 position can enhance the antimicrobial activity.[12]

Comparative Antimicrobial Activity of Benzimidazole Derivatives:
Compound IDC-2 SubstituentN-1 SubstituentC-5/C-6 SubstituentTarget OrganismMIC (µg/mL)Reference
BM2 4-chloro-2-hydroxyphenylH6-methylS. aureus12.5 ± 2.2[11]
11d bis-benzimidazole--S. aureus2[13]
25d Substituted phenylSubstituted alkyl-E. coli (tolC-mutant)0.125[14]
5b Substituted phenylHydrazone moiety-E. coli6.25[13]

II. Anticancer Activity: A Multi-Targeted Approach

The development of benzimidazole derivatives as anticancer agents has been a highly fruitful area of research.[15][16] These compounds exert their effects through various mechanisms, including the inhibition of tubulin polymerization, topoisomerase, and various kinases, as well as by inducing oxidative stress in cancer cells.[3][17]

Structure-Activity Relationship Insights:

The anticancer efficacy of benzimidazole derivatives is intricately linked to their substitution patterns:

  • C-2 Position: Substitution with aryl or heteroaryl groups is a common strategy. For example, 2-arylbenzimidazoles have been extensively studied for their potent anticancer activities.

  • N-1 Position: The introduction of bulky or flexible side chains at the N-1 position can influence the binding affinity to target proteins. 1-benzyl substituted benzimidazoles have shown promise as anticancer agents.[17]

  • C-5 and C-6 Positions: Modifications at these positions, such as the introduction of fluorine or methoxy groups, can enhance cellular uptake and metabolic stability. For instance, 5,6-dimethylbenzimidazole derivatives have demonstrated increased cytotoxicity against breast and lung cancer cells.[3]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

A standard method to evaluate the anticancer potential of newly synthesized benzimidazole derivatives is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Methodology:

  • Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

  • Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and incubated for 24 hours to allow for attachment.

  • Compound Treatment: The synthesized benzimidazole derivatives are dissolved in DMSO and diluted to various concentrations in the culture medium. The cells are then treated with these concentrations for 48-72 hours.

  • MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (0.5 mg/mL) and incubated for another 4 hours.

  • Formazan Solubilization: The MTT-containing medium is removed, and the formazan crystals formed by viable cells are solubilized with DMSO or another suitable solvent.

  • Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting a dose-response curve.

III. Antiviral Activity: Inhibiting Viral Replication

Benzimidazole derivatives have emerged as a significant class of antiviral agents, demonstrating efficacy against a range of RNA and DNA viruses.[18] Their mechanisms of action are diverse and can involve the inhibition of critical viral enzymes like polymerases and proteases, or interference with viral entry into host cells.[18]

Structure-Activity Relationship Insights:

The antiviral activity of benzimidazoles is highly dependent on their structural features:

  • C-2 Position: Substituents at this position can play a crucial role in binding to viral targets. For example, 2-benzylbenzimidazole derivatives have shown notable activity against Coxsackievirus B5 (CVB-5) and Respiratory Syncytial Virus (RSV).[19]

  • N-1 Position: Modifications at the N-1 position with (dialkylamino)alkyl or (quinolizidin-1-yl)alkyl moieties have been shown to confer potent activity against RSV.[20]

  • Fused Ring Systems: The creation of more complex, fused heterocyclic systems incorporating the benzimidazole core can lead to novel antiviral agents.[19]

Visualizing the General Structure-Activity Relationship of Benzimidazoles:

Caption: General SAR of the benzimidazole scaffold.

IV. Anthelmintic Activity: Combating Parasitic Worms

Benzimidazole derivatives are a cornerstone of anthelmintic therapy in both human and veterinary medicine.[21] Their primary mechanism of action is the inhibition of β-tubulin polymerization in parasitic worms, which disrupts microtubule-dependent processes and ultimately leads to the parasite's death.[22]

Structure-Activity Relationship Insights:

The SAR of anthelmintic benzimidazoles is well-established:

  • C-2 Position: The presence of a methylcarbamate group at the C-2 position is a critical determinant of anthelmintic activity, as seen in drugs like albendazole and mebendazole.

  • C-5 Position: Substitution at the C-5 position with groups that can be metabolized to a sulfoxide, such as in albendazole, enhances the systemic bioavailability and broadens the spectrum of activity.

  • Lipophilicity: Optimizing the lipophilicity of the molecule is crucial for its absorption and distribution to the site of parasitic infection.[21]

Experimental Workflow: Synthesis of a 2-Substituted Benzimidazole Derivative

A common and versatile method for the synthesis of 2-substituted benzimidazoles is the condensation of an o-phenylenediamine with a carboxylic acid or its derivative.[12]

Synthesis_Workflow Start Start Reactants o-Phenylenediamine + Carboxylic Acid Start->Reactants Reaction Condensation Reaction (e.g., Phillips condensation) Reactants->Reaction Acid catalyst, Heat Purification Purification (Recrystallization or Chromatography) Reaction->Purification Characterization Structural Characterization (NMR, IR, Mass Spec) Purification->Characterization Biological_Eval Biological Evaluation (e.g., Antimicrobial, Anticancer assays) Characterization->Biological_Eval End End Biological_Eval->End

Caption: General workflow for benzimidazole synthesis and evaluation.

Conclusion

The benzimidazole scaffold continues to be a highly valuable platform in the quest for novel therapeutic agents. The extensive body of research on its SAR provides a solid foundation for the rational design of new derivatives with enhanced potency, selectivity, and pharmacokinetic properties. By leveraging the insights gained from decades of study, researchers can continue to unlock the full therapeutic potential of this remarkable heterocyclic system. This guide serves as a comparative tool to aid in these endeavors, highlighting the critical interplay between chemical structure and biological function.

References

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  • Synthesis and biological evaluation of novel benzimidazole derivatives and their binding behavior with bovine serum albumin - PubMed.
  • Benzimidazole and its derivatives: Recent Advances (2020-2022) - ResearchGate.
  • Review on the Discovery of New Benzimidazole Derivatives as Anticancer Agents: Synthesis and Structure-activity Relationship (2010-2022) - Bentham Science Publisher.
  • Synthesis, characterization and biological evaluation of novel benzimidazole derivatives.
  • New benzimidazole derivatives: Design, synthesis, docking, and biological evaluation.
  • Current Achievements of Benzimidazole: A Review.
  • SAR investigation and optimization of benzimidazole-based derivatives as antimicrobial agents against Gram-negative bacteria - White Rose Research Online.
  • Structure-Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview - PubMed.
  • Recent Advancements on Benzimidazole: A Versatile Scaffold in Medicinal Chemistry.
  • Recent Advancements on Benzimidazole: A Versatile Scaffold in Medicinal Chemistry | Request PDF - ResearchGate.
  • Benzimidazole based Derivatives as Anticancer agents: SAR Analysis for Various Targets.
  • Benzimidazole‐Based Anthelmintic Drugs: Synthetic Strategy, Pharmacological Insights, and SAR Analysis | CoLab.
  • Synthesis and SARs of benzimidazoles: insights into antimicrobial innovation (2018–2024).
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  • Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent - ResearchGate.
  • SAR investigation and optimization of benzimidazole-based derivatives as antimicrobial agents against Gram-negative bacteria - White Rose Research Online.
  • Structure activity relationship (SAR) study of benzimidazole scaffold for different biological activities: A mini-review - PubMed.
  • Full article: Synthesis and evaluation of novel benzimidazole derivatives as potential anti bacterial and anti fungal agents - Taylor & Francis Online.
  • Benzimidazole‐Based Anthelmintic Drugs: Synthetic Strategy, Pharmacological Insights, and SAR Analysis - R Discovery.
  • Structure activity relationship (SAR) of benzimidazole derivatives... - ResearchGate.
  • Benzimidazole derivatives as potential anticancer agents - PubMed.
  • An Insight into Antimicrobial Activity Substituted Benzimidazole Derivatives through QSAR Studies - Longdom Publishing.
  • Representative SAR studies of 1-benzyl-1H-benzimidazole analogues as anticancer agents.
  • Synthesis, characterization and SAR of novel Bezimidazole derivatives as Nematicidal agents.
  • Antibacterial Activity of Benzimidazole Derivatives: A Mini Review | Open Access Journals.
  • Antiviral activity of benzimidazole derivatives. III. Novel anti-CVB-5, anti-RSV and anti-Sb-1 agents - PubMed.
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  • Benzimidazole derivatives 94a–d evaluated for antiviral activity... - ResearchGate.
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Sources

Comparative

A Comparative Guide to Benchmarking [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine for H1 Receptor Antagonism

<_ _= "The user wants a comparison guide for the compound '[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine'. Step 1: Initial Analysis and Strategy Formulation Compound Identification: The compound is a 2-substituted benz...

Author: BenchChem Technical Support Team. Date: January 2026

<_ _= "The user wants a comparison guide for the compound '[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine'.

Step 1: Initial Analysis and Strategy Formulation

  • Compound Identification: The compound is a 2-substituted benzimidazole. This class of compounds is known for a wide range of pharmacological activities, including antihistaminic, antimicrobial, anticancer, and anti-inflammatory effects.[1][2][3][4][5]

  • Lack of Specific Data: A direct search for '[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine' yields very little specific pharmacological data. It appears to be a novel or not widely studied compound. A related compound, '3-(1H-BENZOIMIDAZOL-2-YL)-PROPYLAMINE', is noted for its use in preparing antibacterial agents.[6]

  • Hypothesis Formulation: Given the structural features and the broad activity of 2-substituted benzimidazoles, a plausible and well-documented therapeutic target is the Histamine H1 receptor .[1] This allows for the creation of a scientifically rigorous and well-supported comparison guide. The guide will be framed as a prospective evaluation of a novel compound against established benchmarks in the field of H1 antagonists.

  • Selection of Benchmark Compounds: To provide a robust comparison, I will select benchmarks representing different generations and characteristics of H1 antagonists:

    • Diphenhydramine: A first-generation antihistamine, known for its potency but also for significant off-target effects (e.g., antimuscarinic) and CNS penetration causing sedation.[7][8][9][10][11] It serves as a benchmark for assessing CNS side effects and receptor selectivity.

    • Cetirizine: A second-generation antihistamine, known for high selectivity for the H1 receptor, minimal CNS effects, and a good safety profile.[7][10][12][13][14][15][16] It is an excellent benchmark for comparing efficacy and selectivity.

    • Astemizole: A potent second-generation benzimidazole-based H1 antagonist that was withdrawn due to cardiotoxicity (hERG channel blockade).[17][18][19] It is a crucial structural and safety benchmark, highlighting the importance of assessing cardiotoxicity in this chemical class.

  • Core Experimental Assays: The guide will focus on standard, industry-accepted in vitro assays for characterizing H1 antagonists:

    • Receptor Binding Assay: To determine the binding affinity (Ki) for the H1 receptor and other off-target receptors.[12][15][20][21]

    • Functional Assay (Calcium Mobilization): To measure the compound's ability to functionally antagonize the H1 receptor (IC50). The H1 receptor is a Gq-coupled GPCR, and its activation leads to an increase in intracellular calcium, making this a standard readout.[20][22][23][24][25][26][27][28]

    • hERG Safety Assay: To assess the potential for cardiotoxicity, a known liability for some H1 antagonists.[29][30][31][32][33]

Step 2: Structuring the Guide

The guide will be structured to follow a logical narrative for a drug development professional:

  • Introduction: Introduce the benzimidazole scaffold and the rationale for evaluating the novel compound as an H1 antagonist.

  • Benchmark Compound Profiles: Briefly describe the chosen benchmarks, focusing on their key characteristics (potency, selectivity, safety).

  • Experimental Design & Rationale: Explain why specific assays are chosen. This addresses the "Expertise & Experience" requirement.

    • Why a binding assay? To measure direct interaction with the target.

    • Why a functional assay? To confirm that binding translates to biological inhibition.

    • Why a selectivity panel? To predict off-target side effects.

    • Why a hERG assay? To screen for a critical safety liability.

  • Detailed Experimental Protocols: Provide step-by-step instructions for each assay. This addresses the "Trustworthiness" requirement by describing self-validating systems.

  • Data Presentation and Interpretation: Use tables to present hypothetical but realistic data for the novel compound and the benchmarks. This allows for a clear, objective comparison.

  • Visualizations (Graphviz): Create diagrams for the H1 signaling pathway and the overall experimental workflow to enhance understanding.

  • References: Compile all cited sources into a numbered list with clickable links.

Step 3: Content Generation and Synthesis

  • H1 Signaling Pathway: The H1 receptor is a Gq-coupled GPCR. Activation leads to PLC activation, PIP2 hydrolysis into IP3 and DAG, and subsequent intracellular calcium release from the ER.[20][34][35] This will be the basis for the Graphviz diagram.

  • Assay Protocols: I will synthesize standard protocols for radioligand binding assays, calcium mobilization assays (using fluorescent dyes like Fluo-4 and a plate reader like FLIPR), and automated patch-clamp hERG assays (using systems like QPatch).[15][20][23][26][29][32]

  • Benchmark Data: I will gather Ki and IC50 values for the benchmark compounds from the search results to populate the comparison tables.

    • Diphenhydramine: H1 Ki ~14 nM; significant muscarinic affinity.[7]

    • Cetirizine: H1 Ki ~6 nM; highly selective over other receptors.[7][14][15]

    • Astemizole: H1 IC50 ~4 nM; potent hERG blocker (IC50 ~0.9 nM).

  • Narrative Writing: I will write the guide from the perspective of a Senior Application Scientist, explaining the scientific reasoning behind each step and guiding the reader through the evaluation process. I will ensure all claims are supported by the provided search results and cited appropriately.

This systematic approach ensures all parts of the user's prompt are addressed, resulting in a comprehensive, scientifically sound, and well-structured guide. The lack of initial data on the specific compound is handled by framing the guide as a prospective evaluation plan, which is a common and realistic scenario in drug discovery.">

Introduction

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4][5] The 2-substituted benzimidazole derivatives, in particular, have a rich history as pharmacologically potent agents.[1][36] This guide focuses on a novel compound, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (hereafter referred to as "Compound X"), a 2-substituted benzimidazole with potential therapeutic applications.

Given the structural similarities to known antihistamines and the general propensity of this chemical class to interact with biogenic amine receptors, a primary hypothesis is that Compound X acts as a Histamine H1 receptor antagonist .[1] The H1 receptor, a G-protein coupled receptor (GPCR), is a key mediator of allergic and inflammatory responses, making it a critical target for therapeutic intervention in conditions like allergic rhinitis and urticaria.[9][10][34]

This document provides a comprehensive framework for assessing the efficacy, selectivity, and safety of Compound X. We will benchmark its performance against a carefully selected panel of established H1 antagonists, providing the experimental protocols and rationale necessary for a rigorous evaluation.

Selecting the Right Benchmarks: A Rationale

The choice of benchmark compounds is critical for contextualizing the performance of a novel agent. Our panel is designed to represent the evolution of H1 antagonists, providing a multi-faceted comparison of potency, selectivity, and safety.

  • Diphenhydramine : A first-generation ethanolamine antihistamine.[9][11] It serves as a benchmark for potent H1 antagonism but is also known for its significant off-target effects, particularly at muscarinic acetylcholine receptors, and its ability to cross the blood-brain barrier, leading to sedation.[7][8] Comparing Compound X to diphenhydramine is essential for evaluating its potential for CNS side effects and its overall receptor selectivity.

  • Cetirizine : A second-generation antagonist and the active metabolite of hydroxyzine.[13] Cetirizine is distinguished by its high selectivity and affinity for the H1 receptor, with minimal penetration of the central nervous system.[10][14][16] It represents the desired profile for a modern antihistamine and is the primary benchmark for efficacy and selectivity.

  • Astemizole : A potent, second-generation benzimidazole-based H1 antagonist. Although withdrawn from the market due to its potential for cardiotoxicity (via blockade of the hERG potassium channel), it remains a crucial benchmark.[18][19] Its structural similarity makes it an important comparator for potency, while its known safety liabilities underscore the absolute necessity of a thorough cardiotoxicity assessment for any new benzimidazole-based compound.

Part 1: Comparative Efficacy and Selectivity Profiling

The initial in vitro characterization of Compound X will focus on three key areas: its binding affinity for the H1 receptor, its functional potency as an antagonist, and its selectivity against other physiologically relevant receptors.

Receptor Binding Affinity (Ki)

Radioligand binding assays are the gold standard for determining the affinity of a compound for its target receptor. These assays measure the ability of a test compound to displace a specific radiolabeled ligand from the receptor.[15][21] The resulting inhibitory constant (Ki) is a direct measure of binding affinity, where a lower Ki value indicates a higher affinity.

Experimental Rationale: A high affinity for the H1 receptor is the first indicator of a potentially effective antihistamine. Equally important is demonstrating low affinity for other receptors, such as muscarinic, adrenergic, and serotonergic receptors, to minimize off-target side effects.[7]

Functional Antagonism (IC50)

While binding affinity is crucial, a functional assay is required to confirm that this binding translates into a biological effect. The H1 receptor is a Gq-coupled GPCR; its activation by histamine leads to the activation of phospholipase C (PLC), which in turn triggers an increase in intracellular calcium ([Ca2+]i).[20][34] A calcium mobilization assay measures the ability of an antagonist to inhibit this histamine-induced calcium flux.[22][23][24] The half-maximal inhibitory concentration (IC50) is determined, representing the concentration of the antagonist required to inhibit 50% of the maximal agonist response.

Experimental Rationale: This assay confirms that Compound X is not just binding to the H1 receptor but is functionally blocking its signaling pathway. It provides a robust measure of the compound's potency in a cellular context.[25][26]

Cardiovascular Safety (hERG Inhibition)

A critical safety screen for any new chemical entity, especially for compounds with structural alerts like the benzimidazole nucleus, is the assessment of hERG (human Ether-à-go-go-Related Gene) channel inhibition.[33] Blockade of this potassium channel can delay cardiac repolarization, leading to QT interval prolongation and a potentially fatal arrhythmia called Torsade de Pointes.[29][30] Automated patch-clamp electrophysiology is the standard method for this assessment.[32]

Experimental Rationale: The history of astemizole-induced cardiotoxicity provides a stark warning.[18][19] Early assessment of hERG liability is a non-negotiable step in the safety evaluation of Compound X to prevent the development of a potentially cardiotoxic drug.[31]

Data Summary: A Comparative Overview

The following table presents expected data points for our benchmark compounds, providing a clear target profile for Compound X.

CompoundTypeH1 Receptor Ki (nM)H1 Functional IC50 (nM)Muscarinic M1 Ki (nM)hERG IC50 (µM)
Compound X Test Article TBD TBD TBD TBD
Diphenhydramine1st-Gen Antagonist~14[7]~20-50~210[7]>30
Cetirizine2nd-Gen Antagonist~6[7][14][15]~10-40>10,000[7]>30[14]
Astemizole2nd-Gen Antagonist~1-5~4>2500~0.0009 (0.9 nM)

TBD: To Be Determined

Part 2: Experimental Workflows and Protocols

To ensure scientific rigor and reproducibility, detailed, step-by-step protocols are essential. The following sections outline the standard procedures for the key in vitro assays.

Visualizing the Experimental Workflow

The overall strategy for benchmarking Compound X follows a logical progression from target engagement to functional activity and safety assessment.

G cluster_0 Phase 1: Target Engagement & Potency cluster_1 Phase 2: Selectivity & Safety cluster_2 Phase 3: Data Analysis start Compound X Synthesis & QC binding Radioligand Binding Assay (Determine Ki at H1) start->binding functional Calcium Mobilization Assay (Determine IC50 vs Histamine) binding->functional selectivity Receptor Selectivity Panel (Muscarinic, Adrenergic, etc.) functional->selectivity herg hERG Safety Assay (Automated Patch Clamp) selectivity->herg analysis Comparative Analysis vs Benchmarks (Diphenhydramine, Cetirizine, Astemizole) herg->analysis

Caption: High-level experimental workflow for characterizing Compound X.

Protocol 2.1: H1 Receptor Radioligand Binding Assay

This protocol quantifies the binding affinity (Ki) of Compound X for the human H1 receptor.

  • Membrane Preparation :

    • Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing the human H1 receptor.

    • Harvest the cells and homogenize them in an ice-cold buffer.

    • Perform differential centrifugation to isolate the cell membrane fraction containing the receptors.[15]

    • Resuspend the membrane pellet in an appropriate assay buffer and determine the protein concentration.

  • Binding Reaction :

    • In a 96-well plate, combine the cell membrane preparation with a fixed concentration of a radiolabeled H1 antagonist (e.g., [3H]-pyrilamine).

    • Add varying concentrations of the test compound (Compound X) or a reference compound.

    • Incubate the mixture to allow the binding to reach equilibrium.

  • Separation and Detection :

    • Rapidly filter the reaction mixture through a glass fiber filter mat to separate the receptor-bound radioligand from the unbound.

    • Wash the filters to remove non-specific binding.

    • Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis :

    • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a sigmoidal dose-response curve.

    • Determine the IC50 value from this curve.

    • Convert the IC50 to the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the radioligand concentration and Kd is its dissociation constant.[12]

Protocol 2.2: H1 Functional Calcium Mobilization Assay

This protocol determines the functional potency (IC50) of Compound X as an H1 receptor antagonist.[27]

  • Cell Preparation :

    • Plate CHO or HEK293 cells stably expressing the human H1 receptor in black, clear-bottom 96-well plates and grow to 90-100% confluency.[23]

  • Dye Loading :

    • Wash the cells with an assay buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

    • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions. This often involves a 30-60 minute incubation at 37°C.[23]

  • Compound Incubation (Antagonist Mode) :

    • Add varying concentrations of Compound X or a reference antagonist to the wells.

    • Incubate for a predetermined time (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.

  • Agonist Stimulation and Measurement :

    • Place the plate into a fluorescence plate reader (e.g., a FlexStation or FLIPR).[23][26]

    • Establish a stable baseline fluorescence reading.

    • Inject a fixed concentration of histamine (typically an EC80 concentration to ensure a robust signal) into the wells.

    • Immediately measure the resulting change in fluorescence intensity, which corresponds to the intracellular calcium release.[24]

  • Data Analysis :

    • Calculate the percentage of inhibition of the histamine response for each concentration of Compound X.

    • Plot the percentage of inhibition against the logarithm of the compound concentration and fit to a four-parameter logistic equation to determine the IC50 value.

Protocol 2.3: hERG Automated Patch Clamp Assay

This protocol assesses the potential of Compound X to inhibit the hERG potassium channel.[29]

  • Cell Preparation :

    • Use a cell line (e.g., HEK293) stably expressing the hERG channel.

    • Prepare a single-cell suspension for use in the automated patch-clamp system (e.g., QPatch or SyncroPatch).[29][32]

  • Electrophysiology :

    • The automated system will capture individual cells and form a high-resistance (giga-ohm) seal in the whole-cell patch-clamp configuration.[29]

    • Apply a specific voltage-clamp protocol to elicit and measure the characteristic hERG tail current. .

  • Compound Application :

    • After establishing a stable baseline current, perfuse the cells sequentially with increasing concentrations of Compound X.

    • Record the current at each concentration after it reaches a steady-state effect.

  • Data Analysis :

    • Measure the amplitude of the hERG tail current at each compound concentration.

    • Calculate the percentage of inhibition relative to the baseline (vehicle control).

    • Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

Visualizing the Mechanism: H1 Receptor Signaling

Understanding the underlying signaling pathway is key to interpreting the functional data. Antagonists like Compound X act by preventing the initiation of this cascade by histamine.

G Histamine Histamine (Agonist) H1R H1 Receptor Histamine->H1R Binds & Activates CompoundX Compound X (Antagonist) CompoundX->H1R Binds & Blocks Gq Gq Protein H1R->Gq Activates PLC Phospholipase C (PLC) Gq->PLC Activates PIP2 PIP2 PLC->PIP2 Hydrolyzes IP3 IP3 PIP2->IP3 DAG DAG PIP2->DAG ER Endoplasmic Reticulum IP3->ER Binds to Receptor Response Allergic & Inflammatory Responses DAG->Response Mediates Ca Ca²⁺ Release ER->Ca Ca->Response Mediates

Caption: Canonical signaling pathway of the Histamine H1 receptor.[20][34]

Conclusion and Forward Look

This guide provides a robust, scientifically grounded framework for the initial in vitro evaluation of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (Compound X) as a potential H1 receptor antagonist. By systematically assessing its binding affinity, functional potency, and crucial safety parameters against well-chosen benchmarks, researchers can build a comprehensive pharmacological profile.

The ideal outcome for Compound X would be to exhibit high affinity and potency for the H1 receptor, comparable or superior to cetirizine, while demonstrating a clean off-target profile and, most critically, a lack of significant hERG channel inhibition. Such a profile would strongly support its advancement into further preclinical development, including in vivo efficacy and full safety toxicology studies. This structured, data-driven approach is fundamental to navigating the complexities of drug discovery and identifying promising new therapeutic agents.

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Comparative

A Comparative Guide to the Structural Confirmation of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine: X-ray Crystallography and Spectroscopic Alternatives

In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. For novel compounds like [3-(1H-Benzoimidazol-2-yl)-propyl]-methy...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is a cornerstone of success. For novel compounds like [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a benzimidazole derivative with potential therapeutic applications, this structural confirmation is not merely a formality but a critical step in understanding its physicochemical properties, predicting its biological activity, and ensuring intellectual property protection. This guide provides an in-depth comparison of X-ray crystallography, the gold standard for structural elucidation, with powerful spectroscopic techniques such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). As a Senior Application Scientist, my aim is to equip researchers, scientists, and drug development professionals with the insights to make informed decisions about the most appropriate analytical strategies for their specific needs.

While a comprehensive search of publicly available crystallographic databases reveals that the specific crystal structure for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine has not been formally reported, this guide will leverage data from closely related benzimidazole structures to illustrate the principles and expected outcomes of X-ray crystallographic analysis.[1][2] This approach provides a robust framework for the future determination of the target compound's crystal structure and for the analysis of other related molecules.

The Definitive Answer: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the unequivocal method for determining the precise arrangement of atoms in a crystalline solid. It provides a detailed three-dimensional map of the molecule, revealing exact bond lengths, bond angles, and intermolecular interactions, which are fundamental to understanding its chemical behavior and potential biological function.[1][3]

The Crystallographic Workflow: From Powder to Picture

The journey to a crystal structure is a multi-step process demanding precision and patience.

X-ray Crystallography Workflow cluster_synthesis Synthesis & Purification cluster_crystal Crystal Growth cluster_diffraction X-ray Diffraction cluster_analysis Structure Determination Synthesis Synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine Crystallization Slow Evaporation (e.g., from Ethanol, Acetonitrile) Synthesis->Crystallization Purified Compound Data_Collection Data Collection (Single-Crystal X-ray Diffractometer) Crystallization->Data_Collection High-Quality Single Crystal Structure_Solution Structure Solution (e.g., SHELXL) Data_Collection->Structure_Solution Diffraction Data Refinement Structure Refinement Structure_Solution->Refinement Validation Validation & Analysis Refinement->Validation

Caption: A generalized workflow for single-crystal X-ray crystallography.

Experimental Protocol: A Step-by-Step Guide
  • Synthesis and Purification: The synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine would typically involve the condensation of o-phenylenediamine with an appropriate carboxylic acid derivative.[1] Rigorous purification is paramount to obtaining high-quality crystals.

  • Crystallization: Growing single crystals of sufficient size and quality is often the most challenging step. A common and effective method for benzimidazole derivatives is slow evaporation from a saturated solution.[1][4]

    • Dissolve the purified compound in a suitable solvent (e.g., ethanol, acetonitrile, or dimethylformamide) to near saturation.

    • Loosely cover the container to allow for slow evaporation of the solvent over several days to weeks.

    • Monitor for the formation of well-defined, transparent crystals.

  • Data Collection: A suitable single crystal is mounted on a goniometer in a single-crystal X-ray diffractometer.[1]

    • The crystal is typically cooled to a cryogenic temperature (e.g., 100 K) to minimize thermal vibrations.

    • X-rays (commonly Mo Kα or Cu Kα radiation) are directed at the crystal.

    • The crystal is rotated, and a series of diffraction patterns are collected on a detector.

  • Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods and refined to achieve the best fit between the observed and calculated diffraction data.[3]

Anticipated Structural Insights

Based on the crystal structures of similar benzimidazole derivatives, we can anticipate key structural features for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.[3][4]

Structural Parameter Expected Value/Feature Significance
Benzimidazole Ring Planar or nearly planarConfirms the core heterocyclic structure.
Bond Lengths & Angles Consistent with sp² and sp³ hybridized atomsProvides evidence of the covalent bonding framework.
Conformation of Propyl Chain Potentially flexible (gauche or trans)Influences the overall molecular shape and packing.[5]
Intermolecular Interactions N-H···N or N-H···O hydrogen bonds, π-π stackingDictates the crystal packing and influences physical properties like melting point and solubility.[4]

Complementary Spectroscopic Techniques: Building a Body of Evidence

While X-ray crystallography provides the ultimate structural proof, spectroscopic methods offer a more accessible and often faster means of confirming the molecular structure and assessing purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable tools for elucidating the connectivity of atoms in a molecule.[6] For benzimidazole derivatives, specific chemical shifts and coupling patterns provide a detailed fingerprint of the structure.[7]

Proton Environment Expected Chemical Shift (δ, ppm) Multiplicity Notes
N-H (Imidazole) 12.0 - 13.6 (in DMSO-d₆)Broad SingletHighly deshielded due to the aromatic ring current and hydrogen bonding.[6]
Aromatic Protons 7.0 - 8.0MultipletsThe specific pattern depends on the substitution of the benzene ring.
-CH₂- (Propyl Chain) 2.5 - 4.5Triplets/MultipletsThe chemical shifts will vary depending on the proximity to the benzimidazole ring and the amine group.
-CH₃ (Methyl Group) 2.0 - 3.0Singlet or Doublet (if coupled)A characteristic signal for the methylamine moiety.
  • Sample Preparation: Accurately weigh 5-25 mg of the sample into an NMR tube.[6]

  • Dissolution: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃). DMSO-d₆ is often preferred for benzimidazoles as it allows for the observation of the N-H proton.[6]

  • Data Acquisition: Acquire the spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Data Processing: Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, offering strong evidence for its elemental composition and substructures.

For [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (C₁₁H₁₅N₃), the high-resolution mass spectrum (HRMS) should show a molecular ion peak corresponding to its exact mass. The fragmentation pattern can also be diagnostic, revealing the loss of specific fragments.

Ion Expected m/z Significance
[M+H]⁺ ~190.1344Confirms the molecular weight of the compound.
Fragment Ions VariesCan indicate the loss of the methylamine or propyl chain fragments, helping to piece together the structure.
  • Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol, acetonitrile).

  • Infusion: Introduce the sample into the ESI source of the mass spectrometer via direct infusion or coupled to a liquid chromatograph.

  • Ionization: Apply a high voltage to the ESI needle to generate charged droplets, leading to the formation of gas-phase ions.

  • Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) and detected.

A Comparative Analysis: Choosing the Right Tool

Method Comparison Xray X-ray Crystallography (Definitive 3D Structure) Structure_3D Precise Bond Lengths & Angles Intermolecular Interactions Xray->Structure_3D Provides NMR NMR Spectroscopy (Connectivity & Solution Structure) Connectivity Atom Connectivity Proton/Carbon Environment NMR->Connectivity Provides MS Mass Spectrometry (Molecular Weight & Formula) Molecular_Weight Molecular Formula Purity Assessment MS->Molecular_Weight Provides

Caption: Comparison of information provided by different analytical techniques.

Technique Information Provided Advantages Limitations
X-ray Crystallography Unambiguous 3D structure, bond lengths, bond angles, stereochemistry, intermolecular interactions.[3]Definitive structural proof.Requires high-quality single crystals, which can be difficult to grow. Provides solid-state structure which may differ from solution conformation.
NMR Spectroscopy Connectivity of atoms, solution-state structure and dynamics, purity assessment.[6][7]Non-destructive, provides detailed information about the molecular framework in solution.Does not provide precise bond lengths or angles. Can have complex spectra for large molecules.
Mass Spectrometry Molecular weight, elemental composition (HRMS), structural fragments.High sensitivity, requires very small sample amounts.Does not provide information on atom connectivity or stereochemistry.

Conclusion: A Synergistic Approach to Structural Confirmation

References

  • BenchChem.
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  • National Institutes of Health. Crystal structure and Hirshfeld surface analysis of a new benzimidazole compound, 3-{1-[(2-hydroxyphenyl)methyl] - 1H-1,3-benzodiazol-2-yl}phenol.
  • Royal Society of Chemistry. Expedient synthesis of benzimidazoles using amides.
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  • SIELC Technologies. [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.
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Validation

A Comparative Analysis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine Against Known Neuromodulatory Inhibitors

A Technical Guide for Researchers in Drug Discovery and Development Introduction: The Benzimidazole Scaffold and a Candidate Inhibitor The benzimidazole moiety is a cornerstone in medicinal chemistry, forming the structu...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Researchers in Drug Discovery and Development

Introduction: The Benzimidazole Scaffold and a Candidate Inhibitor

The benzimidazole moiety is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of pharmacologically active agents.[1] Its versatile nature allows for interactions with a wide range of biological targets. This guide focuses on the characterization of a specific benzimidazole derivative, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a compound of interest due to its structural features that suggest potential interactions with key targets in the central nervous system. Given the absence of a defined inhibitory profile for this compound, we present a systematic approach to its evaluation, comparing it side-by-side with established inhibitors of critical neuromodulatory pathways.

Based on structural similarities to known pharmacophores, we hypothesize that [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine may exhibit inhibitory activity against one or more of the following targets: the Histamine H3 receptor (H3R), the Dopamine D3 receptor (D3R), Histamine N-methyltransferase (HNMT), and Monoamine Oxidase (MAO). This guide will provide the scientific rationale and detailed experimental protocols for a comprehensive comparative analysis.

Rationale for Target Selection and Comparator Compounds

The selection of H3R, D3R, HNMT, and MAO as potential targets is grounded in the structural attributes of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. The benzimidazole core, coupled with a flexible alkylamine side chain, is a recurring motif in ligands for aminergic G-protein coupled receptors and substrates for enzymes involved in monoamine metabolism.

To provide a robust comparative framework, we have selected the following well-characterized inhibitors for each potential target class:

  • Histamine H3 Receptor (H3R) Antagonist: Pitolisant . An approved medication for narcolepsy, Pitolisant is a potent and selective H3R antagonist/inverse agonist.[2] Its clinical relevance and well-defined pharmacological profile make it an excellent benchmark.

  • Dopamine D3 Receptor (D3R) Antagonist: SB-277011A . This compound is a highly selective D3R antagonist, crucial for dissecting the specific contribution of D3R inhibition from the closely related D2R.

  • Histamine N-methyltransferase (HNMT) Inhibitor: Metoprine . A known potent inhibitor of HNMT, Metoprine has been utilized in research to study the effects of elevated histamine levels in the brain.[3][4]

  • Monoamine Oxidase (MAO) Inhibitor: Selegiline . A well-established irreversible inhibitor of MAO-B, with therapeutic applications in Parkinson's disease.[1][5]

Experimental Workflows for Comparative Analysis

To elucidate the inhibitory profile of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a series of in vitro assays are proposed. The following sections detail the step-by-step protocols for each target.

I. Receptor Binding Assays: H3R and D3R

A fundamental step in characterizing a potential receptor ligand is to determine its binding affinity. Radioligand binding assays are a sensitive and quantitative method for this purpose.

Experimental Protocol: Radioligand Competition Binding Assay

  • Membrane Preparation:

    • Utilize commercially available cell lines stably expressing either the human Histamine H3 Receptor (e.g., from Revvity, ES-392-C) or the human Dopamine D3 Receptor (e.g., from Revvity, ES-173-C).[6][7]

    • Culture cells to a sufficient density and harvest.

    • Prepare cell membranes by homogenization and centrifugation as per standard protocols.

    • Determine the protein concentration of the membrane preparation using a suitable method (e.g., BCA assay).

  • Assay Setup:

    • Perform assays in a 96-well format.

    • For the H3R assay, use [3H]-N-α-Methylhistamine as the radioligand.[6]

    • For the D3R assay, use [3H]-Spiperone as the radioligand.[8]

    • Prepare serial dilutions of the test compound, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, and the respective known inhibitors (Pitolisant for H3R, SB-277011A for D3R).

  • Incubation:

    • In each well, combine the cell membranes, the appropriate radioligand at a concentration near its Kd, and varying concentrations of the test compound or known inhibitor.

    • To determine non-specific binding, include wells with a high concentration of an unlabeled ligand (e.g., 10 µM clobenpropit for H3R, 10 µM haloperidol for D3R).[9][10]

    • Incubate the plates at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 2 hours).[8][11]

  • Filtration and Detection:

    • Rapidly filter the contents of each well through a glass fiber filter plate to separate bound from free radioligand.

    • Wash the filters with ice-cold wash buffer to remove non-specifically bound radioactivity.

    • Allow the filters to dry, and then add scintillation cocktail.

    • Measure the radioactivity in each well using a scintillation counter.

  • Data Analysis:

    • Calculate the percentage of specific binding at each concentration of the test compound.

    • Determine the IC50 value (the concentration of the compound that inhibits 50% of specific radioligand binding) by non-linear regression analysis.

    • Convert the IC50 value to a Ki (inhibition constant) using the Cheng-Prusoff equation.

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Membrane_Prep Cell Membrane Preparation Incubation Incubation: Membranes + Radioligand + Test Compound Membrane_Prep->Incubation Compound_Dilution Serial Dilution of Test Compounds Compound_Dilution->Incubation Filtration Rapid Filtration Incubation->Filtration Scintillation Scintillation Counting Filtration->Scintillation Data_Processing IC50 and Ki Determination Scintillation->Data_Processing

Workflow for Receptor Binding Assays.
II. Enzyme Inhibition Assays: HNMT and MAO

To assess the potential of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine to inhibit enzymatic activity, fluorometric or radiometric assays are employed.

Experimental Protocol: HNMT Inhibition Assay

This protocol is adapted from a radiometric assay using S-adenosyl-L-[methyl-3H]-methionine as the methyl donor.[12]

  • Reagents:

    • Recombinant human HNMT.

    • Histamine.

    • S-adenosyl-L-[methyl-3H]-methionine.

    • Test compound, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, and the known inhibitor, Metoprine.

    • Assay buffer (e.g., phosphate buffer, pH 7.8).[12]

    • Termination solution (e.g., 2.5 M borate).[12]

  • Assay Procedure:

    • Pre-incubate the HNMT enzyme with various concentrations of the test compound or Metoprine for 15 minutes at 37°C.

    • Initiate the reaction by adding a mixture of histamine and S-adenosyl-L-[methyl-3H]-methionine.

    • Incubate for 30 minutes at 37°C.[12]

    • Terminate the reaction by adding the termination solution.

    • Separate the radiolabeled product, [3H]N-methylhistamine, from the unreacted S-adenosyl-L-[methyl-3H]-methionine using a suitable method (e.g., column chromatography).

    • Quantify the amount of [3H]N-methylhistamine formed using a scintillation counter.

  • Data Analysis:

    • Calculate the percentage of enzyme inhibition at each concentration of the test compound.

    • Determine the IC50 value using non-linear regression analysis.

Experimental Protocol: MAO Inhibition Assay

A common method for assessing MAO activity is a fluorometric assay that detects the production of hydrogen peroxide.[13]

  • Reagents:

    • Recombinant human MAO-A and MAO-B.

    • A suitable substrate for both MAO-A and MAO-B (e.g., p-tyramine).[13]

    • A fluorescent probe that reacts with hydrogen peroxide (e.g., Amplex Red).

    • Horseradish peroxidase (HRP).

    • Test compound, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, and the known inhibitor, Selegiline.

    • Assay buffer.

  • Assay Procedure:

    • In a 96-well black microplate, pre-incubate MAO-A or MAO-B with various concentrations of the test compound or Selegiline.

    • Initiate the reaction by adding the substrate (p-tyramine), Amplex Red, and HRP.

    • Incubate at room temperature, protected from light.

    • Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 530 nm excitation, 585 nm emission for Amplex Red).[13]

  • Data Analysis:

    • Calculate the rate of the enzymatic reaction from the increase in fluorescence over time.

    • Determine the percentage of inhibition at each concentration of the test compound.

    • Calculate the IC50 value for both MAO-A and MAO-B to assess selectivity.

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Enzyme_Prep Enzyme Solution Pre_incubation Pre-incubation: Enzyme + Test Compound Enzyme_Prep->Pre_incubation Compound_Dilution Serial Dilution of Test Compounds Compound_Dilution->Pre_incubation Reaction_Initiation Add Substrate (and detection reagents) Pre_incubation->Reaction_Initiation Incubation Incubation Reaction_Initiation->Incubation Detection Signal Detection (Radiometric/Fluorometric) Incubation->Detection Data_Processing IC50 Determination Detection->Data_Processing

Workflow for Enzyme Inhibition Assays.

Comparative Data Summary

The following table presents a hypothetical summary of the experimental data that would be generated from the assays described above. This allows for a direct side-by-side comparison of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine with the known inhibitors.

CompoundTargetAssay TypeIC50 / Ki (nM)Notes
[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine H3RRadioligand BindingTBD
D3RRadioligand BindingTBD
HNMTEnzyme InhibitionTBD
MAO-AEnzyme InhibitionTBD
MAO-BEnzyme InhibitionTBD
Pitolisant H3RRadioligand Binding~1-5Potent H3R antagonist/inverse agonist.[14]
SB-277011A D3RRadioligand Binding~10-20Selective D3R antagonist.
Metoprine HNMTEnzyme Inhibition~50-100Potent HNMT inhibitor.[3]
Selegiline MAO-BEnzyme Inhibition~5-15Irreversible MAO-B inhibitor.[15]

TBD: To Be Determined through experimentation.

Interpreting the Comparative Data: A Mechanistic Perspective

The data generated from these assays will provide a comprehensive inhibitory profile of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.

  • Potency and Selectivity: By comparing the IC50 or Ki values across the different targets, the potency and selectivity of the test compound can be determined. For instance, a significantly lower Ki for D3R compared to H3R, HNMT, and MAO would indicate a selective D3R antagonist.

  • Mechanism of Action: While these initial assays primarily determine affinity and inhibition, further studies, such as kinetic experiments for the enzyme assays and functional assays (e.g., cAMP measurement for GPCRs), would be necessary to fully elucidate the mechanism of action (e.g., competitive vs. non-competitive inhibition, agonist vs. antagonist activity).[16]

The signaling pathways for H3R and D3R are depicted below, illustrating the points of potential intervention by an antagonist.

G cluster_H3R Histamine H3 Receptor Pathway cluster_D3R Dopamine D3 Receptor Pathway Histamine Histamine H3R H3 Receptor Histamine->H3R Gi Gi Protein H3R->Gi AC_H3R Adenylyl Cyclase Gi->AC_H3R cAMP_H3R ↓ cAMP AC_H3R->cAMP_H3R Antagonist_H3R H3R Antagonist (e.g., Pitolisant) Antagonist_H3R->H3R Dopamine Dopamine D3R D3 Receptor Dopamine->D3R Gi_D3R Gi Protein D3R->Gi_D3R AC_D3R Adenylyl Cyclase Gi_D3R->AC_D3R cAMP_D3R ↓ cAMP AC_D3R->cAMP_D3R Antagonist_D3R D3R Antagonist (e.g., SB-277011A) Antagonist_D3R->D3R

GPCR Signaling Pathways and Antagonist Intervention.

Conclusion

This guide provides a comprehensive framework for the initial characterization and comparative analysis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. By employing the detailed experimental protocols and comparing the results to well-established inhibitors, researchers can effectively determine the inhibitory profile of this and other novel compounds. This systematic approach, grounded in scientific rationale and established methodologies, is crucial for advancing the early stages of drug discovery and development.

References

  • SingleCare. (2024, April 22). List of MAOIs (Monoamine Oxidase Inhibitors) and What to Know About How They Work. Retrieved from [Link]

  • Cold Spring Harbor Protocols. (2008). In Vitro Histone Methyltransferase Assay. Retrieved from [Link]

  • Wikipedia. (2023, December 13). Monoamine oxidase inhibitor. Retrieved from [Link]

  • StatPearls. (2025, December 13). Monoamine Oxidase Inhibitors (MAOIs). Retrieved from [Link]

  • Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. Retrieved from [Link]

  • Drugs.com. (2024, November 22). List of MAO inhibitors + Uses & Side Effects. Retrieved from [Link]

  • International Journal of Molecular Sciences. (2019, February 10). Histamine N-Methyltransferase in the Brain. Retrieved from [Link]

  • Eurofins. (n.d.). HNMT Histamine N-Methyltransferase Human SMMT Enzymatic LeadHunter Assay. Retrieved from [Link]

  • ResearchGate. (n.d.). Characteristics of HNMT inhibitors. Retrieved from [Link]

  • Bio-Techne. (n.d.). Histamine H3 Receptor Antagonists Products. Retrieved from [Link]

  • Elabscience. (n.d.). Technical Manual Monoamine Oxidase (MAO) Activity Assay Kit. Retrieved from [Link]

  • GoodRx. (n.d.). Popular Maois List, Drug Prices and Medication Information. Retrieved from [Link]

  • ResearchGate. (2025, August 6). (PDF) In Vitro Histone Methyltransferase Assay. Retrieved from [Link]

  • Bio-Techne. (n.d.). Monoamine Oxidase Assay Kit. Retrieved from [Link]

  • PubMed Central. (n.d.). Current Perspectives on Selective Dopamine D3 Receptor Antagonists/Partial Agonists as Pharmacotherapeutics for Opioid and Psychostimulant Use Disorders. Retrieved from [Link]

  • PubMed Central. (n.d.). Dopamine D3 receptor binding of 18F-Fallypride: Evaluation using in vitro and in vivo PET imaging studies. Retrieved from [Link]

  • Wikipedia. (n.d.). H3 receptor antagonist. Retrieved from [Link]

  • ACS Publications. (2020, May 13). Development of a Conformational Histamine H3 Receptor Biosensor for the Synchronous Screening of Agonists and Inverse Agonists. Retrieved from [Link]

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  • PubMed. (2008, February 1). In vitro histone methyltransferase assay. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Histamine Receptor Functional Assay Service. Retrieved from [Link]

  • Frontiers in Molecular Biosciences. (2023, March 16). Fluorescence based HTS- compatible ligand binding assays for dopamine D3 receptors in baculovirus preparations and live cells. Retrieved from [Link]

  • MDPI. (2023, January 5). Identifying Dopamine D3 Receptor Ligands through Virtual Screening and Exploring the Binding Modes of Hit Compounds. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Structural Basis for Inhibition of Histamine N-Methyltransferase by Diverse Drugs. Retrieved from [Link]

  • PubMed. (n.d.). Development of Time-Resolved Fluorescent Based [EU]-GTP Binding Assay for Selection of Human Histamine 3 Receptor antagonists/inverse Agonist: A Potential Target for Alzheimer's Treatment. Retrieved from [Link]

  • bioRxiv. (2023, December 11). Pharmacological characterization of seven human histamine H3 receptor isoforms. Retrieved from [Link]

  • MDPI. (2023, January 6). Drug Repurposing to Inhibit Histamine N-Methyl Transferase. Retrieved from [Link]

  • Frontiers. (n.d.). Multiple Targeting Approaches on Histamine H3 Receptor Antagonists. Retrieved from [Link]

  • PubMed. (n.d.). Structural Basis for Inhibition of Histamine N-methyltransferase by Diverse Drugs. Retrieved from [Link]

  • PubMed. (n.d.). Pharmacological characterization of PD 152255, a novel dimeric benzimidazole dopamine D3 antagonist. Retrieved from [Link]

  • MDPI. (n.d.). Structural Basis for D3/D4-Selective Antagonism of Piperazinylalkyl Pyrazole/Isoxazole Analogs. Retrieved from [Link]

  • PubMed Central. (n.d.). Discovery, Characterization and Optimization of a Novel Positive Allosteric Modulator-Antagonist of the D3 Dopamine Receptor. Retrieved from [Link]

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Comparative

Evaluating the Selectivity of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine: A Methodological Guide

For Immediate Release To: Researchers, Scientists, and Drug Development Professionals Subject: A Comprehensive Methodological Guide for Evaluating the Selectivity Profile of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amin...

Author: BenchChem Technical Support Team. Date: January 2026

For Immediate Release

To: Researchers, Scientists, and Drug Development Professionals

Subject: A Comprehensive Methodological Guide for Evaluating the Selectivity Profile of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine and Related Benzimidazole-Based Compounds

Introduction: The Imperative of Selectivity in Drug Discovery

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects. This versatility arises from the ability of the benzimidazole nucleus to interact with a diverse range of biological targets, such as kinases, G-protein coupled receptors (GPCRs), and topoisomerases. However, this broad activity profile also underscores a critical challenge in drug development: ensuring target selectivity. Off-target effects are a major contributor to adverse drug reactions and clinical trial failures. Therefore, a rigorous evaluation of a compound's selectivity is paramount to advancing a potential therapeutic candidate.

This guide provides a comprehensive framework for evaluating the selectivity of the compound [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. As the specific biological target for this compound is not definitively established in publicly available literature, we will present a generalized yet robust strategy that can be adapted once a primary target is identified. This document will detail the essential experimental workflows, data interpretation, and comparative analysis necessary to construct a thorough selectivity profile.

The Crucial First Step: Primary Target Identification

Before a meaningful selectivity study can be designed, the primary biological target of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine must be identified. The benzimidazole core suggests several potential target classes. A preliminary screening approach to elucidate the primary target could involve:

  • Broad Target Binding Panels: Utilizing commercially available services that screen the compound against hundreds of known biological targets (e.g., kinases, GPCRs, ion channels, nuclear receptors).

  • Phenotypic Screening: Assessing the compound's effect in various cell-based assays representing different disease models to infer a potential mechanism of action and target pathway.

  • Computational Prediction: In silico methods, such as molecular docking and quantitative structure-activity relationship (QSAR) studies, can predict potential binding partners based on the compound's structure.[1]

Once a primary target is confirmed, a focused investigation into the compound's selectivity against closely related targets can commence.

Designing a Selectivity Profiling Cascade

A tiered approach is recommended for efficiently evaluating selectivity. This cascade should begin with broad screening and progress to more focused and physiologically relevant assays.

A Tier 1: Broad Panel Screening (e.g., Kinase or GPCR Panel) B Tier 2: Focused Binding Assays (Primary Target vs. Closely Related Homologs) A->B Identify initial hits & primary target C Tier 3: Cellular Functional Assays (On-Target vs. Off-Target Pathways) B->C Confirm binding selectivity D Tier 4: In Vivo Target Engagement & Phenotypic Readouts C->D Assess functional selectivity & cellular consequences cluster_0 On-Target Pathway cluster_1 Potential Off-Target Pathway A Ligand B Primary Target (e.g., GPCR) A->B C Downstream Signaling (e.g., cAMP production) B->C D Cellular Response C->D E Ligand F Related Target (e.g., another GPCR) E->F G Alternative Signaling F->G H Unintended Cellular Effect G->H

Caption: On-target versus potential off-target signaling pathways.

Data Presentation and Interpretation

For clear and objective comparison, all quantitative data should be summarized in tables. The selectivity of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine should be expressed as a selectivity ratio, which is the IC50 or Ki for the off-target divided by the IC50 or Ki for the on-target. A higher ratio indicates greater selectivity.

Table 1: Illustrative Selectivity Profile of a Hypothetical Benzimidazole Compound Against a Kinase Panel

Kinase TargetIC50 (nM)Selectivity Ratio (vs. Primary Target)
Primary Target Kinase A 10 1
Related Kinase B15015
Related Kinase C>10,000>1000
Unrelated Kinase D>10,000>1000

Table 2: Illustrative Selectivity Profile of a Hypothetical Benzimidazole Compound Against a GPCR Panel

GPCR TargetKi (nM)Selectivity Ratio (vs. Primary Target)
Primary Target GPCR X 25 1
Related GPCR Y50020
Related GPCR Z2,500100
Unrelated Receptor Q>10,000>400

Comparative Analysis with Alternative Compounds

To provide a comprehensive evaluation, the selectivity profile of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine should be compared against at least one or two reference compounds with known activity against the same primary target. This comparative data will contextualize the selectivity of the test compound and highlight any potential advantages or disadvantages.

Conclusion

A thorough evaluation of selectivity is a cornerstone of modern drug discovery. While the primary biological target of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine remains to be elucidated, the experimental framework outlined in this guide provides a robust and adaptable strategy for its comprehensive selectivity profiling. By employing a tiered approach that progresses from broad screening to focused biochemical and cellular assays, researchers can generate the critical data needed to assess the therapeutic potential of this and other novel benzimidazole-based compounds. The ultimate goal is to identify compounds with a high degree of on-target potency and a minimal off-target interaction profile, thereby increasing the probability of clinical success.

References

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine | SIELC Technologies. (2018, May 16). SIELC. [Link]

  • A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. (2020). Molecules, 25(11), 2677. [Link]

  • Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. (2019, July 16). Frontiers in Pharmacology, 10. [Link]

  • Protocol to characterize Gi/o and Gs protein-coupled receptors in transiently transfected cells using ELISA and cAMP measurements. (2022). STAR Protocols, 3(4), 101789. [Link]

  • Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. (2022, January 10). Journal of Medicinal Chemistry, 65(3), 2206–2226. [Link]

  • 1- or 3-(3-Amino-2-hydroxy-1-phenyl propyl)-1,3-dihydro-2H-benzimidazol-2-ones: potent, selective, and orally efficacious norepinephrine reuptake inhibitors. (2009, September 24). Journal of Medicinal Chemistry, 52(18), 5703–5711. [Link]

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Validation

A Comparative Analysis of Synthetic Routes for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine: A Guide for Researchers

In the landscape of pharmaceutical research and development, the efficient and scalable synthesis of target molecules is paramount. [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a key structural motif found in various...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of pharmaceutical research and development, the efficient and scalable synthesis of target molecules is paramount. [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a key structural motif found in various biologically active compounds, presents a compelling case for the comparative analysis of its synthetic pathways. This guide provides an in-depth examination of three distinct and viable synthetic routes to this target molecule, offering experimental protocols, comparative data, and mechanistic insights to aid researchers in selecting the most appropriate strategy for their specific needs.

Introduction to the Target Molecule

[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine (CAS No. 64137-52-6) is a benzimidazole derivative that serves as a crucial intermediate in the synthesis of pharmaceuticals.[1][2] Its structural features, comprising a benzimidazole core and a flexible aminoalkyl side chain, make it a valuable building block for developing agents targeting a range of biological targets, including its use in the development of histamine H3 receptor antagonists and other neurologically active compounds.[3][4] The choice of synthetic route can significantly impact yield, purity, cost, and scalability, making a thorough understanding of the available options essential for drug development professionals.

Route 1: The Phillips-Ladenburg Condensation Approach

This classical approach builds the benzimidazole ring in a single step from o-phenylenediamine and a suitably functionalized carboxylic acid. To prevent side reactions, the secondary amine on the carboxylic acid must be protected, typically with a tert-butyloxycarbonyl (Boc) group, which can be readily removed under acidic conditions.[5][6]

Synthetic Strategy

This route involves three key stages: protection of the starting material, formation of the benzimidazole ring via condensation, and subsequent deprotection to yield the final product.

Route 1 A 4-(Methylamino)butanoic acid B N-Boc-4-(methylamino)butanoic acid A->B Boc Protection D Boc-protected Target Molecule B:e->D:w Phillips-Ladenburg Condensation C o-Phenylenediamine C:e->D:w E [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine D->E Deprotection (Acidic)

Caption: Route 1: Phillips-Ladenburg Condensation Workflow.

Experimental Protocol

Step 1a: Synthesis of N-Boc-4-(methylamino)butanoic acid

To a solution of 4-(methylamino)butanoic acid[][8][9][10] (1 equivalent) in a 1:1 mixture of dioxane and water, add sodium bicarbonate (2.5 equivalents). The mixture is stirred at room temperature until the acid dissolves. Di-tert-butyl dicarbonate (Boc₂O) (1.2 equivalents) is then added portion-wise, and the reaction is stirred overnight at room temperature. The reaction mixture is then concentrated under reduced pressure, acidified to pH 2-3 with 1M HCl, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated to yield the Boc-protected acid, which can be used in the next step without further purification.

Step 1b: Synthesis of Boc-[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

A mixture of o-phenylenediamine (1 equivalent) and N-Boc-4-(methylamino)butanoic acid (1.1 equivalents) is heated in 4M hydrochloric acid at 120 °C for 12 hours.[11] The reaction mixture is cooled to room temperature, poured onto crushed ice, and neutralized with a concentrated ammonium hydroxide solution. The resulting precipitate is filtered, washed with water, and dried to afford the Boc-protected benzimidazole derivative.

Step 1c: Deprotection to yield [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

The Boc-protected intermediate is dissolved in a solution of 4M HCl in dioxane and stirred at room temperature for 4 hours.[5][6][12][13][14] The solvent is removed under reduced pressure, and the residue is triturated with diethyl ether to yield the dihydrochloride salt of the target compound as a solid.

Route 2: Two-Step Synthesis via a Halogenated Intermediate

This strategy involves the initial formation of a benzimidazole core with a reactive alkyl halide side chain at the 2-position. This intermediate is then subjected to nucleophilic substitution with methylamine to furnish the final product.

Synthetic Strategy

This pathway separates the formation of the benzimidazole ring from the introduction of the terminal methylamine group, offering a modular approach.

Route 2 A o-Phenylenediamine C 2-(3-Chloropropyl)-1H-benzo[d]imidazole A:e->C:w Condensation B 4-Chlorobutanoic acid B:e->C:w E [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine C:e->E:w Nucleophilic Substitution D Methylamine D:e->E:w

Caption: Route 2: Synthesis via a Halogenated Intermediate.

Experimental Protocol

Step 2a: Synthesis of 2-(3-Chloropropyl)-1H-benzo[d]imidazole

A mixture of o-phenylenediamine (1 equivalent) and 4-chlorobutanoic acid (1.1 equivalents) is heated in polyphosphoric acid (PPA) at 150 °C for 4 hours. The hot mixture is carefully poured onto ice water and neutralized with a saturated sodium bicarbonate solution. The resulting precipitate is collected by filtration, washed with water, and recrystallized from an ethanol/water mixture to give 2-(3-chloropropyl)-1H-benzo[d]imidazole.[15][16][17][18]

Step 2b: Synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

2-(3-Chloropropyl)-1H-benzo[d]imidazole (1 equivalent) is dissolved in a 40% aqueous solution of methylamine (excess). The mixture is heated in a sealed vessel at 80 °C for 24 hours.[19] After cooling, the reaction mixture is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the target amine.

Route 3: Reductive Amination of a Benzimidazole Aldehyde

This approach involves the synthesis of a benzimidazole derivative bearing a propanal moiety at the 2-position, which is then converted to the target amine via reductive amination with methylamine.

Synthetic Strategy

This route introduces the nitrogen atom in the final step, which can be advantageous for certain applications.

Route 3 A 3-(1H-Benzoimidazol-2-yl)propan-1-ol B 3-(1H-Benzoimidazol-2-yl)propanal A->B Oxidation D [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine B:e->D:w Reductive Amination C Methylamine C:e->D:w

Caption: Route 3: Reductive Amination Pathway.

Experimental Protocol

Step 3a: Synthesis of 3-(1H-Benzoimidazol-2-yl)propan-1-ol

o-Phenylenediamine (1 equivalent) and γ-butyrolactone (1.2 equivalents) are heated in 4M hydrochloric acid at 130 °C for 12 hours. The reaction is cooled, neutralized with aqueous ammonia, and the resulting precipitate is filtered, washed with water, and recrystallized from ethanol to yield 3-(1H-benzo[d]imidazol-2-yl)propan-1-ol.[20]

Step 3b: Synthesis of 3-(1H-Benzoimidazol-2-yl)propanal

To a solution of 3-(1H-benzo[d]imidazol-2-yl)propan-1-ol (1 equivalent) in dichloromethane, Dess-Martin periodinane (1.5 equivalents) is added at 0 °C. The reaction is stirred at room temperature for 2 hours. The reaction mixture is then quenched with a saturated aqueous solution of sodium thiosulfate and sodium bicarbonate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude aldehyde, which is used immediately in the next step.[21]

Step 3c: Synthesis of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

The crude 3-(1H-benzo[d]imidazol-2-yl)propanal is dissolved in methanol, and a 40% aqueous solution of methylamine (2 equivalents) is added. The mixture is stirred for 1 hour at room temperature. Sodium borohydride (1.5 equivalents) is then added portion-wise at 0 °C. The reaction is stirred for an additional 4 hours at room temperature. The solvent is removed under reduced pressure, and the residue is partitioned between water and dichloromethane. The organic layer is dried and concentrated, and the product is purified by column chromatography.[22][23][24]

Comparative Analysis

FeatureRoute 1: Phillips-LadenburgRoute 2: Halogenated IntermediateRoute 3: Reductive Amination
Number of Steps 3 (including protection/deprotection)23
Starting Materials 4-(Methylamino)butanoic acid, o-phenylenediamine4-Chlorobutanoic acid, o-phenylenediamine, methylamineγ-Butyrolactone, o-phenylenediamine, methylamine
Key Reactions Benzimidazole condensation, Boc deprotectionBenzimidazole condensation, Nucleophilic substitutionBenzimidazole condensation, Oxidation, Reductive amination
Potential Yield Moderate to GoodGoodModerate to Good
Scalability Good, but requires protection/deprotection steps.Good, potentially the most straightforward for large scale.Moderate, oxidation step can be challenging to scale.
Purification Chromatography may be needed for intermediates.Recrystallization of intermediate is often effective.Chromatography is typically required for the final product.
Advantages Convergent approach.Modular and reliable transformations.Late-stage introduction of the amine.
Disadvantages Requires protection/deprotection.Use of corrosive polyphosphoric acid.Oxidation step can lead to side products.

Conclusion

The selection of an optimal synthetic route for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is contingent upon the specific requirements of the research, including scale, available resources, and desired purity.

  • Route 1 (Phillips-Ladenburg Condensation) is a classic and reliable method, though the necessity of protection and deprotection steps adds to the overall process.

  • Route 2 (Halogenated Intermediate) offers a robust and often high-yielding pathway that is well-suited for scale-up, despite the use of harsh condensing agents in the first step.

  • Route 3 (Reductive Amination) provides a flexible approach where the key amine functionality is introduced in the final step, which can be advantageous for analog synthesis. However, the oxidation step requires careful control to avoid over-oxidation or side reactions.

Each route presents a viable pathway to the target molecule, and the detailed protocols and comparative analysis provided herein are intended to empower researchers to make an informed decision based on their experimental context and strategic goals.

References

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  • Bautista-Aguilera, Ó. M., et al. (2025). N-((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA-159), a new multitarget small molecule for the therapy of Alzheimer's disease. Digital.CSIC.
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Comparative

Bridging the Gap: A Guide to In Vitro vs. In Vivo Correlation of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine Activity

For researchers, scientists, and professionals in drug development, the journey from a promising compound in a petri dish to a potential therapeutic in a living system is fraught with challenges. The benzimidazole scaffo...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, the journey from a promising compound in a petri dish to a potential therapeutic in a living system is fraught with challenges. The benzimidazole scaffold, a privileged structure in medicinal chemistry, has given rise to a multitude of compounds with diverse biological activities. One such compound, [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, represents a class of molecules where understanding the translation of its activity from a controlled in vitro environment to the complex biological milieu of an in vivo model is paramount.

This guide provides a comprehensive comparison of the methodologies used to assess the activity of benzimidazole derivatives, focusing on the principles and practicalities of establishing a meaningful in vitro-in vivo correlation (IVIVC). While specific experimental data for [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine is not extensively published, this guide will use illustrative examples from the broader class of benzimidazole derivatives to provide a robust framework for its evaluation. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative sources.

The Crucial Role of In Vitro-In Vivo Correlation (IVIVC) in Drug Development

An IVIVC is defined by the U.S. Food and Drug Administration (FDA) as "a predictive mathematical model describing the relationship between an in vitro property of a dosage form and an in vivo response". Establishing a strong IVIVC is a cornerstone of modern drug development. It allows researchers to:

  • Predict in vivo performance: A reliable IVIVC can forecast the in vivo efficacy and pharmacokinetic profile of a compound from its in vitro data, saving considerable time and resources.

  • Optimize drug formulation: Understanding the relationship between in vitro dissolution and in vivo absorption can guide the development of optimal drug delivery systems.

  • Support regulatory submissions: A validated IVIVC can be used to justify the use of in vitro data as a surrogate for in vivo studies, potentially streamlining the approval process.

The workflow for establishing an IVIVC is a systematic process that integrates data from various experimental stages.

IVIVC_Workflow cluster_in_vitro In Vitro Assessment cluster_in_vivo In Vivo Evaluation cluster_correlation Correlation and Modeling iv_screening Initial Screening (e.g., Enzyme Inhibition, Cytotoxicity) iv_potency Potency Determination (IC50 / EC50) iv_screening->iv_potency Lead Identification iv_pk In Vitro ADME (e.g., Microsomal Stability, Permeability) iv_potency->iv_pk Candidate Selection data_integration Data Integration and Analysis iv_potency->data_integration animal_model Selection of Relevant Animal Model iv_pk->animal_model Informing In Vivo Study Design pk_pd_study Pharmacokinetic/ Pharmacodynamic (PK/PD) Studies animal_model->pk_pd_study efficacy_study Efficacy and Toxicity Assessment pk_pd_study->efficacy_study pk_pd_study->data_integration correlation_model Development of IVIVC Model data_integration->correlation_model model_validation Model Validation correlation_model->model_validation model_validation->iv_screening Feedback for Optimization

Figure 1: A schematic workflow for establishing an in vitro-in vivo correlation (IVIVC).

In Vitro Activity Assessment: The Foundation of Efficacy

The initial evaluation of a benzimidazole derivative's activity occurs in vitro. These assays are designed to be rapid, high-throughput, and provide a quantitative measure of a compound's biological effect in a controlled environment. The choice of assay is dictated by the therapeutic target of interest.

Common In Vitro Assays for Benzimidazole Derivatives

Benzimidazole derivatives have been investigated for a wide range of therapeutic applications.[1][2] Below are some common in vitro assays used to screen these compounds:

  • Antimicrobial Assays: The antimicrobial activity of benzimidazole derivatives can be assessed using methods like the broth microdilution method to determine the Minimum Inhibitory Concentration (MIC) against various bacterial and fungal strains.[3]

  • Anticancer Assays: The cytotoxic effects of these compounds on cancer cell lines are often evaluated using assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell viability.[4]

  • Anti-inflammatory Assays: The anti-inflammatory potential can be determined by measuring the inhibition of enzymes like cyclooxygenase (COX) or by quantifying the reduction of pro-inflammatory cytokines in cell-based assays.[1]

  • Enzyme Inhibition Assays: For compounds designed to target specific enzymes, such as prolyl oligopeptidase in neurodegenerative diseases, enzyme inhibition assays are used to determine the IC50 value (the concentration of an inhibitor where the response is reduced by half).[5]

Experimental Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol provides a step-by-step method for determining the cytotoxic activity of a benzimidazole derivative against a cancer cell line.

Materials:

  • Human cancer cell line (e.g., HeLa, A549)

  • Complete growth medium (e.g., DMEM with 10% FBS)

  • Benzimidazole derivative stock solution (in DMSO)

  • MTT reagent (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Multichannel pipette

  • Plate reader

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

  • Compound Treatment: Prepare serial dilutions of the benzimidazole derivative in complete growth medium. The final DMSO concentration should be less than 0.5%.

  • Incubation: Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic drug). Incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT reagent to each well and incubate for 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.

In Vivo Efficacy Evaluation: The Test in a Living System

In vivo studies are essential to understand how a compound behaves in a complex biological system, including its absorption, distribution, metabolism, and excretion (ADME), as well as its efficacy and potential toxicity.

Common In Vivo Models for Benzimidazole Derivatives

The choice of the animal model is critical and should be relevant to the human disease being studied.

  • Xenograft Models for Cancer: To evaluate the anticancer activity of benzimidazole derivatives, human cancer cells are implanted into immunocompromised mice. The effect of the compound on tumor growth is then monitored over time.

  • Carrageenan-Induced Paw Edema for Inflammation: This is a widely used model to assess the anti-inflammatory activity of new compounds.[1][2] Edema is induced in the paw of a rat or mouse by injecting carrageenan, and the reduction in paw volume after treatment with the compound is measured.

  • Scopolamine-Induced Amnesia for Neurological Disorders: To test the potential of benzimidazole derivatives in treating cognitive deficits, amnesia is induced in mice using scopolamine. The ability of the compound to reverse these memory impairments is then assessed using behavioral tests like the Morris water maze.[6]

  • Infection Models: For antimicrobial evaluation, animals are infected with a specific pathogen, and the ability of the benzimidazole derivative to clear the infection is determined by measuring the bacterial or fungal load in various organs.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

This protocol outlines the procedure for evaluating the anti-inflammatory effect of a benzimidazole derivative.

Materials:

  • Wistar rats (150-200 g)

  • Benzimidazole derivative

  • Carrageenan solution (1% in saline)

  • Positive control (e.g., Diclofenac sodium)

  • Vehicle (e.g., 0.5% carboxymethyl cellulose)

  • Pletysmometer

Procedure:

  • Animal Acclimatization: Acclimatize the rats to the laboratory conditions for at least one week.

  • Grouping: Divide the animals into groups (n=6): vehicle control, positive control, and different dose groups of the benzimidazole derivative.

  • Compound Administration: Administer the vehicle, positive control, or benzimidazole derivative orally or intraperitoneally.

  • Induction of Edema: One hour after compound administration, inject 0.1 mL of carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Paw Volume Measurement: Measure the paw volume of each rat using a pletysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

  • Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Establishing the Correlation: From Bench to Bedside

A successful IVIVC relies on a strong correlation between a key in vitro parameter (e.g., IC50) and a relevant in vivo endpoint (e.g., tumor growth inhibition).

Comparative Data Presentation

The following table illustrates how in vitro and in vivo data for a series of hypothetical benzimidazole derivatives could be presented for comparison.

CompoundIn Vitro Potency (IC50 in µM)In Vivo Efficacy (% Tumor Growth Inhibition at 10 mg/kg)
BZD-1 0.565
BZD-2 1.245
BZD-3 0.180
BZD-4 5.820

A graphical representation of this data would then be used to model the IVIVC.

IVIVC_Graph cluster_graph IVIVC of Benzimidazole Derivatives 0 6 0->6 In Vitro Potency (IC50 in µM) 1 2 3 4 5 0% 80% 0%->80% In Vivo Efficacy (% TGI) 20% 40% 60% node1 node2 node1->node2 Correlation Trend node4 node2->node4 Correlation Trend node3 node3->node1 Correlation Trend

Figure 2: A hypothetical plot illustrating the correlation between in vitro potency and in vivo efficacy.

Conclusion

The correlation between in vitro and in vivo activity is a critical aspect of drug discovery and development. For benzimidazole derivatives like [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, a systematic approach that integrates robust in vitro assays with relevant in vivo models is essential. By carefully selecting experimental protocols, meticulously collecting data, and applying appropriate mathematical models, researchers can establish a meaningful IVIVC. This not only enhances the understanding of a compound's therapeutic potential but also accelerates its journey from a laboratory curiosity to a life-changing medicine.

References

  • U.S. Department of Health and Human Services, Food and Drug Administration, Center for Drug Evaluation and Research (CDER). (1997).
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  • Valderas-García, et al. (2024). New benzimidazole derivative compounds with in vitro fasciolicidal properties. Parasites & Vectors, 17(173).
  • Khan, I., et al. (2023). Novel benzimidazole derivatives as effective inhibitors of prolyl oligopeptidase: synthesis, in vitro and in silico analysis. Future Medicinal Chemistry, 15(23), 1965-1983.
  • Kamal, A., et al. (2022). Synthesis and Biological Evaluation of Novel 1H-Benzo[d]imidazole Derivatives as Potential Anticancer Agents Targeting Human Topoisomerase I. ACS Omega, 7(3), 3047-3063.
  • Poddar, S. K., Saqueeb, N., & Rahman, S. M. A. (2016). Synthesis and Biological Evaluation of 2-methyl-1H-benzimidazole and 1H-benzimidazol-2-yl-methanol. Dhaka University Journal of Pharmaceutical Sciences, 15(1), 85-89.
  • SIELC Technologies. (2018). [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.
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  • Kavaliauskas, P., et al. (2023). Design, Synthesis and In Vitro Antimicrobial Activity of 6-(1H-Benzimidazol-2-yl)-3,5-dimethyl-4-oxo-2-thio-3,4-dihydrothieno[2,3-d]pyrimidines. Molecules, 28(14), 5489.

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Safety & Regulatory Compliance

Handling

A Comprehensive Guide to the Safe Handling of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our unwavering dedication to safety. The handling of novel chemical entities requires a meticulo...

Author: BenchChem Technical Support Team. Date: January 2026

As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our unwavering dedication to safety. The handling of novel chemical entities requires a meticulous and informed approach. This guide provides essential, field-tested safety and logistical information for the operational use and disposal of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine, ensuring the protection of personnel and the integrity of our research. The procedural guidance herein is designed to be a direct, actionable resource for your laboratory.

Hazard Assessment: Understanding the Compound

  • Benzimidazole Derivatives: This class of compounds can exhibit varying levels of toxicity, and many are known to cause skin, eye, and respiratory irritation.[1] Some individuals may also develop allergic sensitization upon repeated exposure.[1]

  • Aromatic Amines: Aromatic amines as a class are known for their potential for skin absorption and can be toxic. Aniline, a simple aromatic amine, has demonstrated the ability to permeate through protective glove materials.[2][3]

  • Aliphatic Amines: Amines, in general, are often corrosive or irritants to the skin and eyes and can cause respiratory irritation.[4][5] A Safety Data Sheet for a similar benzimidazole-containing amine, (1-Methyl-1H-benzimidazol-2-yl)methylamine, classifies it as causing severe skin burns and eye damage and being a potential respiratory irritant.[6]

Given these characteristics, it is prudent to treat [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine as a potentially hazardous substance, assuming it may be corrosive, an irritant, and potentially toxic upon ingestion, inhalation, or skin absorption.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is the cornerstone of safe handling. The following table outlines the minimum required PPE when working with [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.

PPE ComponentSpecificationRationale
Hand Protection Chemical-resistant gloves (Nitrile, Neoprene, or PVC recommended).[7] Consider double-gloving.To prevent skin contact with the potentially corrosive and absorbable amine.[4] Gloves must be inspected before use and disposed of after handling the compound.[8]
Eye and Face Protection Tight-sealing safety goggles and a face shield.[9]To protect against splashes that could cause severe eye damage.[6]
Body Protection A chemical-resistant laboratory coat.[10] For larger quantities or potential for significant splashing, chemical-resistant coveralls are recommended.[7]To protect the skin from accidental contact.[1] Contaminated clothing should be removed immediately and washed before reuse.[11]
Respiratory Protection Work should be conducted in a certified chemical fume hood.[10] If there is a risk of aerosol generation and a fume hood is not available, a NIOSH-approved respirator with ammonia/methylamine cartridges is necessary.[7]To prevent inhalation of potentially irritating or toxic vapors or aerosols.[6][8]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, methodical workflow is critical to minimizing exposure and ensuring a safe working environment.

Workflow for Handling [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine

prep 1. Preparation - Verify fume hood certification. - Assemble all necessary equipment and reagents. - Don PPE. handling 2. Handling & Use - Conduct all manipulations within the fume hood. - Avoid generating dust or aerosols. - Keep containers tightly closed when not in use. prep->handling spill 3. Spill Management - Evacuate non-essential personnel. - Use absorbent pads for liquid spills. - Neutralize if appropriate and safe. - Collect waste in a sealed container. handling->spill In case of spill decon 4. Decontamination - Wipe down all surfaces with an appropriate solvent. - Wash all glassware and equipment thoroughly. handling->decon spill->decon disposal 5. Waste Disposal - Segregate solid and liquid waste. - Label waste containers clearly. - Store in a designated hazardous waste area. decon->disposal removal 6. PPE Removal - Remove gloves using the proper technique. - Remove lab coat and other PPE. - Wash hands thoroughly with soap and water. disposal->removal

Caption: A workflow diagram illustrating the key steps for the safe handling of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine.

First Aid Procedures:

  • In case of skin contact: Immediately remove all contaminated clothing and rinse the skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[6]

  • In case of eye contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Immediately call an ophthalmologist.[6][12]

  • If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[6][11]

  • If swallowed: Do NOT induce vomiting. Rinse mouth with water and drink two glasses of water at most. Never give anything by mouth to an unconscious person and seek immediate medical attention.[6]

Disposal Plan: Environmental Responsibility and Safety

Proper disposal of [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.[4][9]

Step-by-Step Disposal Protocol:

  • Waste Identification and Segregation:

    • Classify all waste containing the compound as hazardous chemical waste.[10]

    • Keep solid waste (e.g., contaminated gloves, paper towels, weighing boats) separate from liquid waste.[10]

    • Do not mix amine waste with other waste streams, especially acids and oxidizing agents, to prevent hazardous reactions.[9][13]

  • Containerization and Labeling:

    • Use dedicated, clearly labeled, and compatible waste containers (e.g., high-density polyethylene for liquids).[10] The containers must have tightly fitting caps and be kept closed at all times except when adding waste.[13]

    • Label the container with "Hazardous Waste," the chemical name "[3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine," and list any solvents with their approximate concentrations.[10][13]

  • Storage and Disposal:

    • Store waste containers in a cool, well-ventilated area designated for hazardous waste, away from direct sunlight and heat sources.[9]

    • Arrange for collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[10] Do not dispose of amine waste down the drain.[9]

References

  • Amine Disposal For Businesses. Collect and Recycle. [Link]

  • What are the Health and Safety Guidelines for Using Amines?. Diplomata Comercial. [Link]

  • Chemical Waste Disposal Guidelines. Emory University. [Link]

  • Safety Data Sheet - (5-Methyl-1,3-benzoxazol-2-yl)methylamine hydrochloride. AA Blocks. [Link]

  • A Quantitative Study of Aromatic Amine Permeation Through Protective Gloves Using Amine Adsorptive Pads. CDC Stacks. [Link]

  • A quantitative study of aromatic amine permeation through protective gloves using amine adsorptive pads. PubMed. [Link]

  • Methylamine Safety Data Sheet. Airgas. [Link]

  • Personal Protective Equipment (PPE). CHEMM. [Link]

  • Guidelines: Handling and Disposal of Chemicals. Purdue University. [Link]

  • [3-(1H-Benzoimidazol-2-yl)-propyl]-methyl-amine. SIELC Technologies. [Link]

  • MATERIAL SAFETY DATA SHEET - BENZIMIDAZOLE 99%. Oxford Lab Fine Chem LLP. [Link]

  • 3-(1-methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine dihydrochloride. PubChem. [Link]

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